Ethyl 2-pyridylacetate

• CAS: 2739-98-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 2-Pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis mechanism for ethyl 2-pyridylacetate, a key intermediate in the pharmaceutical and agrochemical industries. This document details the underlying chemical principles, a robust experimental protocol, and relevant quantitative data.

Introduction

Ethyl 2-pyridylacetate is a valuable building block in organic synthesis, notably utilized in the preparation of various biologically active compounds. Its structure, featuring a pyridine ring and an ester functional group, allows for diverse chemical modifications. This guide focuses on the well-established and reliably documented synthesis of ethyl 2-pyridylacetate from α-picoline.

Primary Synthesis Mechanism: From α-Picoline via Organolithium Intermediate

The most prominent and thoroughly documented synthesis of ethyl 2-pyridylacetate proceeds through the formation of a 2-picolyllithium intermediate. This organolithium reagent is then carboxylated, followed by esterification to yield the final product. The overall transformation can be broken down into three key steps:

• Formation of 2-Picolyllithium: α-Picoline is deprotonated at the methyl group by a strong base, typically phenyllithium, which is generated in situ from bromobenzene and lithium metal. The acidity of the methyl protons of α-picoline is enhanced by the electron-withdrawing effect of the pyridine ring.

• Carboxylation: The highly nucleophilic 2-picolyllithium undergoes carboxylation by reacting with solid carbon dioxide (dry ice). This reaction forms the lithium salt of 2-pyridylacetic acid.

• Esterification: The resulting lithium salt is then esterified using ethanol in the presence of a strong acid catalyst, such as dry hydrogen chloride, to produce ethyl 2-pyridylacetate.

Alternative Synthetic Routes

Other methods for the synthesis of ethyl 2-pyridylacetate have been reported in the literature, although detailed experimental protocols are less commonly available. These include:

• The carbethoxylation of α-picoline in the presence of potassium amide.[1]

• The alcoholysis of 2-pyridylacetanilide, which is prepared via a Beckmann rearrangement of the oxime of 2-phenacylpyridine.[1]

• Acylation of 2-picolyllithium using diethyl carbonate.

Quantitative Data

The following table summarizes the key quantitative data associated with the primary synthesis method and the physical properties of the final product.

Parameter	Value	Reference(s)
Reactants
Lithium	13.9 g (2 gram atoms)	[1]
Bromobenzene	157 g (1 mole)	[1]
α-Picoline	93.1 g (1 mole)	[1]
Dry Ice	500-750 g	[1]
Absolute Ethanol	750 ml	[1]
Product
Yield	58–66 g (35–40% based on lithium)	[1]
Boiling Point	135–137°C / 28 mm Hg, 142–144°C / 40 mm Hg, 109–112°C / 6 mm Hg, 70 °C/0.05 mmHg	[1][2]
Density	1.084 g/mL at 25 °C	[2]
Refractive Index (n²⁵D)	1.4979	[1]
Molecular Weight	165.19 g/mol	[2]
Appearance	Light yellow liquid	[1]

Detailed Experimental Protocol

The following protocol is adapted from a well-established procedure for the synthesis of ethyl 2-pyridylacetate.[1]

Materials:

• Lithium chips

• Absolute ether

• Dry bromobenzene

• α-Picoline

• Dry ice (crushed)

• Commercial absolute ethanol

• Dry hydrogen chloride

• Chloroform

• Potassium carbonate

• Water

Equipment:

• 2-L three-necked round-bottom flask

• Reflux condenser with a calcium chloride tube

• Dropping funnel

• Mechanical stirrer

• Heating mantle

• Ice bath

• Steam bath

• Distillation apparatus

• Modified Claisen flask with a fractionating side arm

Procedure:

Part A: Preparation of 2-Picolyllithium

• To a 2-L three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and a mechanical stirrer, add 800 ml of absolute ether and 13.9 g of lithium chips.

• Protect the apparatus from moisture by attaching a calcium chloride tube to the condenser.

• Start the stirrer and place 157 g of dry bromobenzene in the dropping funnel.

• Add about 5–15 ml of the bromobenzene to initiate the reaction. Once the ether begins to reflux, add the remaining bromobenzene at a rate that maintains a continuous reflux (approximately 1 hour).

• Continue stirring and refluxing the mixture until most of the lithium has dissolved (45–90 minutes).

• While continuing to stir, add 93.1 g of α-picoline dropwise over 5–10 minutes.

• Stir the resulting dark red-brown solution of picolyllithium for an additional 30 minutes.

Part B: Carboxylation of 2-Picolyllithium

• Pour the picolyllithium solution slowly and with shaking onto 500–750 g of crushed dry ice contained in a 3-L round-bottomed flask.

• Stir the mixture until the dark color of the picolyllithium is discharged and allow the excess dry ice to evaporate.

Part C: Esterification and Purification

• Remove the ether by distillation under reduced pressure at room temperature.

• Break up the lumpy residue of lithium salts and add 750 ml of commercial absolute ethanol.

• Saturate the solution with dry hydrogen chloride while cooling in an ice bath.

• Allow the esterification mixture to stand overnight.

• Remove the solvent as completely as possible by distillation under reduced pressure on a steam bath.

• Dissolve the syrupy residue in 750 ml of chloroform.

• Prepare a paste from 225 g of potassium carbonate and 135 ml of water and add it slowly to the chloroform solution with mechanical stirring.

• After the addition is complete, stir the solution vigorously and keep it just below the boiling point for 1 hour.

• Decant the chloroform solution from the inorganic salts and remove the chloroform by distillation.

• Fractionally distill the residue under reduced pressure using a modified Claisen flask. The fraction boiling at 135–137°C / 28 mm Hg is collected as ethyl 2-pyridylacetate.

Visualizations

Synthesis Pathway of Ethyl 2-Pyridylacetate

The following diagram illustrates the overall synthesis pathway from α-picoline to ethyl 2-pyridylacetate.

Caption: Overall reaction scheme for the synthesis of ethyl 2-pyridylacetate.

Experimental Workflow

The diagram below outlines the major steps in the experimental procedure.

Caption: A simplified workflow of the synthesis and purification process.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Ethyl 2-pyridylacetate 98 2739-98-2 [sigmaaldrich.com]

An In-depth Technical Guide to Ethyl 2-pyridylacetate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and structural attributes of Ethyl 2-pyridylacetate. The information is curated for researchers, scientists, and professionals in drug development who utilize this compound as a key intermediate in the synthesis of complex molecules. This document presents quantitative data in structured tables, details experimental protocols, and includes visualizations to elucidate experimental workflows and logical relationships.

Chemical Identity and Properties

Ethyl 2-pyridylacetate is a pyridine derivative and an ester, presenting as a light yellow liquid under standard conditions. It is recognized for its utility as a versatile building block in organic synthesis, particularly in the formation of various heterocyclic systems.

Chemical Structure and Identifiers

The structural representation and key identifiers for Ethyl 2-pyridylacetate are summarized below.

Identifier	Value
IUPAC Name	ethyl 2-(pyridin-2-yl)acetate
CAS Number	2739-98-2[1][2][3]
Molecular Formula	C₉H₁₁NO₂[3]
Molecular Weight	165.19 g/mol [1]
SMILES	CCOC(=O)Cc1ccccn1[1]
InChI	1S/C9H11NO2/c1-2-12-9(11)7-8-5-3-4-6-10-8/h3-6H,2,7H2,1H3[1]
InChIKey	IUDKTVXSXWAKJO-UHFFFAOYSA-N[1]

Physicochemical Properties

The key physicochemical properties of Ethyl 2-pyridylacetate are detailed in the following table.

Property	Value
Physical Form	Liquid[1]
Color	Light yellow
Boiling Point	135-137 °C at 28 mmHg[4]
142-144 °C at 40 mmHg[4]
109-112 °C at 6 mmHg[4]
70 °C at 0.05 mmHg[1]
Density	1.084 g/mL at 25 °C[1]
Refractive Index (n²⁵D)	1.4979[4]
Solubility	Soluble in water.
Flash Point	110 °C (closed cup)[1]

Spectroscopic Data (Predicted)

Predicted ¹H NMR Spectrum

The proton NMR spectrum of Ethyl 2-pyridylacetate is expected to show distinct signals corresponding to the ethyl group and the pyridylacetyl moiety.

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
Ethyl -CH₃	~1.2	Triplet	3H
Ethyl -CH₂-	~4.1	Quartet	2H
-CH₂- (acetyl)	~3.8	Singlet	2H
Pyridine H-6	~8.5	Doublet	1H
Pyridine H-4	~7.7	Triplet of doublets	1H
Pyridine H-5	~7.2	Triplet	1H
Pyridine H-3	~7.4	Doublet	1H

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will reflect the nine carbon atoms in the molecule, with the carbonyl carbon being the most deshielded.

Carbon	Predicted Chemical Shift (δ, ppm)
Ethyl -CH₃	~14
Ethyl -CH₂-	~61
-CH₂- (acetyl)	~45
Pyridine C-2	~155
Pyridine C-3	~124
Pyridine C-4	~137
Pyridine C-5	~122
Pyridine C-6	~149
Carbonyl C=O	~171

Predicted IR Spectrum

The infrared spectrum of Ethyl 2-pyridylacetate is expected to exhibit characteristic absorption bands for its functional groups.

Functional Group	Predicted Wavenumber (cm⁻¹)	Description
C=O (ester)	~1735	Strong, sharp absorption
C-O (ester)	~1250-1100	Strong absorption
C=N, C=C (pyridine)	~1600-1450	Medium to strong absorptions
C-H (aromatic)	~3100-3000	Medium absorptions
C-H (aliphatic)	~3000-2850	Medium absorptions

Experimental Protocols

Synthesis of Ethyl 2-pyridylacetate

The following protocol is a detailed method for the synthesis of Ethyl 2-pyridylacetate.

Materials:

• Lithium chips

• Anhydrous ether

• Bromobenzene

• α-picoline

• Dry Ice (solid CO₂)

• Absolute ethanol

• Dry hydrogen chloride gas

• Chloroform

• Potassium carbonate

Procedure:

• Preparation of Phenyllithium: In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser, 15.4 g (2.2 moles) of lithium chips are covered with 500 ml of anhydrous ether. A small amount of a solution of 157 g (1 mole) of bromobenzene in 250 ml of anhydrous ether is added to initiate the reaction. Once reflux begins, the remaining bromobenzene solution is added at a rate to maintain continuous reflux (approximately 1 hour). The mixture is then stirred and refluxed until most of the lithium has reacted (45-90 minutes).

• Formation of Picolyllithium: While stirring continues, 97 ml (93.1 g, 1 mole) of α-picoline is added dropwise over 5-10 minutes, resulting in a dark red-brown solution. The solution is stirred for an additional 30 minutes.

• Carbonation: The picolyllithium solution is poured slowly with shaking onto 500-750 g of crushed Dry Ice in a 3-liter round-bottomed flask.

• Esterification: After the excess Dry Ice has sublimed, the ether is removed by distillation under reduced pressure at room temperature. The remaining lithium salts are broken up, and 750 ml of absolute ethanol is added. The solution is saturated with dry hydrogen chloride while cooling in an ice bath. The esterification mixture is allowed to stand overnight.

• Work-up and Purification: The solvent is removed as completely as possible by distillation under reduced pressure on a steam bath. The syrupy residue is dissolved in 750 ml of chloroform. A paste prepared from 225 g of potassium carbonate and 135 ml of water is slowly added with mechanical stirring. The solution is stirred vigorously just below the boiling point for 1 hour. The chloroform solution is decanted, and the chloroform is removed by distillation. The residue is fractionated under reduced pressure to yield Ethyl 2-pyridylacetate as a light yellow liquid.[4]

Visualizations

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of Ethyl 2-pyridylacetate.

Caption: Synthesis workflow for Ethyl 2-pyridylacetate.

Role as a Synthetic Intermediate

Ethyl 2-pyridylacetate is a valuable precursor for the synthesis of various heterocyclic compounds with potential biological activities. The diagram below illustrates this relationship.

Caption: Role as a precursor for heterocyclic compounds.

References

• 1. chemscene.com [chemscene.com]
• 2. 2739-98-2 | Ethyl 2-pyridylacetate | Tetrahedron [thsci.com]
• 3. Ethyl 2-Pyridylacetate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 4. Ethyl pyridine-4-acetate | C9H11NO2 | CID 736321 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of Ethyl 2-pyridylacetate

This guide provides a comprehensive overview of the key physical properties of Ethyl 2-pyridylacetate, specifically its boiling point and density. The information is tailored for researchers, scientists, and professionals in the field of drug development, presenting quantitative data in a structured format, alongside relevant experimental methodologies.

Core Physical Properties

Ethyl 2-pyridylacetate is a liquid at room temperature. Its key physical characteristics are summarized below.

Table 1: Physical Properties of Ethyl 2-pyridylacetate

Property	Value	Conditions
Boiling Point	70 °C	at 0.05 mmHg[1][2]
109-112 °C	at 6 mmHg[3]
135-137 °C	at 28 mmHg[3]
142-144 °C	at 40 mmHg[3]
Density	1.084 g/mL	at 25 °C[1][2]
1.083 g/mL	at 25 °C

Experimental Methodologies

Synthesis and Purification

A common method for the synthesis of Ethyl 2-pyridylacetate involves the reaction of α-picoline with phenyllithium, followed by carboxylation with dry ice, and subsequent esterification with ethanol. The final product is purified by fractional distillation under reduced pressure, which is also the method for determining the boiling point at various pressures.[3]

Experimental Protocol for Synthesis:

• Preparation of Picolyllithium: α-Picoline is added dropwise to a solution of phenyllithium in ether. The resulting dark red-brown solution of picolyllithium is stirred for an additional 30 minutes.[3]

• Carboxylation: The picolyllithium solution is then poured slowly onto crushed dry ice.[3]

• Esterification: After the removal of ether by distillation under reduced pressure, absolute ethanol is added to the residue. The solution is then saturated with dry hydrogen chloride while being cooled in an ice bath. The mixture is left to stand overnight.[3]

• Work-up: The solvent is removed by distillation under reduced pressure. The residue is dissolved in chloroform, and a paste of potassium carbonate in water is added. The mixture is stirred vigorously just below the boiling point for one hour.[3]

• Purification and Boiling Point Determination: The chloroform is decanted and then removed by distillation. The final product, Ethyl 2-pyridylacetate, is obtained by fractional distillation of the residue under reduced pressure.[3] The boiling points at different pressures (as listed in Table 1) are recorded during this distillation process.

Density Measurement

While specific experimental details for the density measurement of Ethyl 2-pyridylacetate were not found in the provided search results, the density of a liquid is typically determined using standard laboratory techniques. These methods often involve the use of a pycnometer or a digital density meter. The temperature is a critical parameter and is controlled, in this case, at 25 °C.[1][2]

Logical Workflow for Synthesis

The synthesis of Ethyl 2-pyridylacetate can be visualized as a multi-step chemical process.

Caption: Workflow for the synthesis of Ethyl 2-pyridylacetate.

References

• 1. Ethyl 2-pyridylacetate price,buy Ethyl 2-pyridylacetate - chemicalbook [chemicalbook.com]
• 2. 2739-98-2 CAS MSDS (Ethyl 2-pyridylacetate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to Ethyl 2-pyridylacetate (CAS 2739-98-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-pyridylacetate, a key building block in organic synthesis. This document consolidates essential information on its physicochemical properties, synthesis, reactivity, and applications, with a focus on its role in the development of complex molecules and active pharmaceutical ingredients.

Chemical Identity and Physicochemical Properties

Ethyl 2-pyridylacetate is a clear yellow liquid that serves as a versatile intermediate in various chemical syntheses. Its properties make it a valuable reagent in the construction of more complex heterocyclic systems.

Table 1: Physicochemical Properties of Ethyl 2-pyridylacetate

Property	Value	Reference(s)
CAS Number	2739-98-2
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Clear yellow liquid
Boiling Point	70 °C at 0.05 mmHg
Density	1.084 g/mL at 25 °C
Refractive Index (n20/D)	1.497
Solubility	Soluble in water, DCM, and Methanol
Flash Point	>110 °C (>230 °F)

Spectroscopic Data

Table 2: Predicted ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~8.5	Doublet	1H	H6 (α to N)
~7.7	Triplet of Doublets	1H	H4
~7.3	Doublet	1H	H3
~7.2	Triplet	1H	H5
~4.2	Quartet	2H	-OCH₂CH₃
~3.8	Singlet	2H	-CH₂-
~1.2	Triplet	3H	-OCH₂CH₃

Table 3: Predicted ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~171	C=O
~155	C2 (C-CH₂)
~149	C6
~137	C4
~124	C3
~122	C5
~61	-OCH₂CH₃
~43	-CH₂-
~14	-OCH₂CH₃

Table 4: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
~3000-2850	C-H stretch (aliphatic)
~1740	C=O stretch (ester)
~1590, 1570, 1475, 1435	C=C and C=N stretch (pyridine ring)
~1250-1000	C-O stretch (ester)

Table 5: Predicted Mass Spectrometry Data

m/z	Proposed Fragment
165	[M]⁺ (Molecular Ion)
120	[M - OCH₂CH₃]⁺
92	[M - COOCH₂CH₃]⁺
78	[Pyridine]⁺

Synthesis of Ethyl 2-pyridylacetate

Several methods have been reported for the synthesis of Ethyl 2-pyridylacetate. A common and convenient laboratory-scale preparation involves the carbethoxylation of α-picoline.

Experimental Protocol: Carbethoxylation of α-Picoline

This protocol is adapted from a well-established synthetic procedure.

Materials:

• α-picoline

• Phenyllithium (prepared from bromobenzene and lithium)

• Dry diethyl ether

• Diethyl carbonate

• Hydrochloric acid (concentrated)

• Ethanol (absolute)

• Chloroform

• Potassium carbonate

Procedure:

• Preparation of Phenyllithium: In a three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, prepare phenyllithium from lithium and bromobenzene in dry diethyl ether under an inert atmosphere.

• Metalation of α-Picoline: To the freshly prepared phenyllithium solution, add α-picoline dropwise while maintaining the temperature below 0 °C.

• Carbethoxylation: To the resulting solution of 2-picolyllithium, add diethyl carbonate dropwise at a low temperature.

• Work-up and Esterification: After the reaction is complete, cautiously add the reaction mixture to a solution of concentrated hydrochloric acid in absolute ethanol. Allow the mixture to stand overnight.

• Extraction and Purification: Remove the ethanol under reduced pressure. Dissolve the residue in chloroform and wash with a potassium carbonate solution. Separate the organic layer, dry it, and remove the chloroform by distillation. The crude product is then purified by vacuum distillation to yield Ethyl 2-pyridylacetate.

Caption: Synthesis of Ethyl 2-pyridylacetate via Carbethoxylation.

Chemical Reactivity and Applications

Ethyl 2-pyridylacetate is a valuable precursor for the synthesis of a variety of heterocyclic compounds due to the reactivity of the methylene group and the ester functionality.

Reactivity at the Methylene Bridge

The active methylene group can be deprotonated by a suitable base, and the resulting carbanion can participate in various carbon-carbon bond-forming reactions, such as alkylations and condensations.

Transformations of the Ester Group

The ester group can undergo hydrolysis to the corresponding carboxylic acid, amidation to form amides, or reduction to the alcohol. A key transformation is its reaction with hydrazine to form 2-(pyridin-2-yl)acetohydrazide, a crucial intermediate for synthesizing more complex heterocyclic systems.

Experimental Protocol: Synthesis of 2-(pyridin-2-yl)acetohydrazide

Materials:

• Ethyl 2-pyridylacetate

• Hydrazine hydrate (80% solution)

• Ethanol

Procedure:

• Dissolve Ethyl 2-pyridylacetate in ethanol.

• Add hydrazine hydrate to the solution.

• Stir the reaction mixture at room temperature for 2 hours.

• The product, 2-(pyridin-2-yl)acetohydrazide, will precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Caption: Reactivity of Ethyl 2-pyridylacetate.

Role in Drug Development and Bioactive Molecules

Ethyl 2-pyridylacetate is a recognized building block in medicinal chemistry for the synthesis of various heterocyclic compounds with potential biological activities. The pyridine ring is a common motif in many pharmaceuticals, and the acetylacetate side chain provides a handle for further chemical modifications.

While it is an important raw material for pharmaceuticals, it is crucial to note that Ethyl 2-pyridylacetate is not a direct precursor in the synthesis of the carbonic anhydrase inhibitor Dorzolamide . The synthesis of Dorzolamide and its intermediates often utilizes ethyl acetate as a solvent for extraction and purification, but not Ethyl 2-pyridylacetate as a reactant.

The primary utility of Ethyl 2-pyridylacetate in drug discovery lies in its conversion to the aforementioned hydrazide intermediate. This intermediate is a versatile starting point for constructing five-membered heterocycles like 1,2,4-triazoles, 1,3,4-thiadiazoles, and 1,3,4-oxadiazoles. These heterocyclic cores are present in a wide range of biologically active molecules, and their synthesis from Ethyl 2-pyridylacetate allows for the exploration of diverse chemical space in the search for new therapeutic agents.

Safety and Handling

Ethyl 2-pyridylacetate is classified as a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated laboratory environment.

Table 6: GHS Hazard and Precautionary Statements

Category	Code	Statement
Hazard	H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P302+P352	IF ON SKIN: Wash with plenty of water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety and handling information.

Conclusion

Ethyl 2-pyridylacetate (CAS 2739-98-2) is a fundamental building block in organic and medicinal chemistry. Its versatile reactivity, particularly the transformations of its ester and active methylene groups, allows for the efficient synthesis of a wide array of heterocyclic compounds. While direct experimental spectral data is not widely available, its physicochemical properties and synthetic utility are well-documented. Researchers and drug development professionals can leverage the information in this guide for the strategic design and synthesis of novel molecules with potential therapeutic applications.

Spectroscopic Profile of Ethyl 2-pyridylacetate: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for Ethyl 2-pyridylacetate, a key intermediate in pharmaceutical and chemical synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, along with the experimental protocols for data acquisition. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Spectroscopic Data Summary

The structural and electronic environment of Ethyl 2-pyridylacetate gives rise to a unique spectroscopic fingerprint. The following tables summarize the predicted and observed quantitative data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.6	Doublet	1H	H6 (α to N)
~7.7	Triplet of doublets	1H	H4 (γ to N)
~7.3	Doublet	1H	H3 (β to N)
~7.2	Triplet	1H	H5 (β to N)
4.1-4.2	Quartet	2H	-O-CH₂-CH₃
~3.8	Singlet	2H	Py-CH₂-CO-
1.2-1.3	Triplet	3H	-O-CH₂-CH₃

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~171	C=O (Ester)
~157	C2 (Attached to CH₂)
~149	C6 (α to N)
~137	C4 (γ to N)
~124	C5 (β to N)
~122	C3 (β to N)
~61	-O-CH₂-CH₃
~43	Py-CH₂-CO-
~14	-O-CH₂-CH₃

Table 3: Infrared (IR) Spectroscopy Data (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3050-3000	Medium	Aromatic C-H Stretch
2980-2900	Medium	Aliphatic C-H Stretch
~1735	Strong	C=O Stretch (Ester)
~1600, ~1480, ~1440	Medium-Strong	C=C and C=N Ring Stretching (Pyridine)
~1250-1150	Strong	C-O Stretch (Ester)

Table 4: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
165	Moderate	[M]⁺ (Molecular Ion)
120	High	[M - OCH₂CH₃]⁺
93	High	[M - COOCH₂CH₃]⁺ (Base Peak)
92	High	[M - HCOOCH₂CH₃]⁺
78	Moderate	[C₅H₄N]⁺ (Pyridyl cation)
65	Moderate	[C₄H₄N]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are generalized and may require optimization based on the specific instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Accurately weigh approximately 10-20 mg of Ethyl 2-pyridylacetate for ¹H NMR, or 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • The final solution height in the NMR tube should be approximately 4-5 cm.

  • Cap the NMR tube securely. An internal standard such as tetramethylsilane (TMS) can be added for precise chemical shift referencing.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer's probe.

  • Locking : The spectrometer's field frequency is locked onto the deuterium signal of the solvent.

  • Shimming : The magnetic field homogeneity is optimized by adjusting the shim coils to obtain sharp, symmetrical peaks. This can be performed manually or automatically.

  • Tuning and Matching : The probe is tuned to the specific nucleus being observed (¹H or ¹³C) to maximize signal-to-noise.

  • Acquisition : Set the appropriate spectral parameters (e.g., pulse sequence, acquisition time, relaxation delay, number of scans) and acquire the spectrum. For ¹³C NMR, a larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing :

  • The acquired Free Induction Decay (FID) is Fourier transformed to generate the frequency-domain spectrum.

  • The spectrum is phased and the baseline is corrected.

  • Chemical shifts are referenced to the internal standard (TMS at 0.00 ppm).

  • For ¹H NMR, the signals are integrated to determine the relative number of protons.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Film Method for Liquids) :

  • Ensure the salt plates (e.g., NaCl or KBr) are clean and dry. Handle them only by the edges to avoid contamination.

  • Place one to two drops of liquid Ethyl 2-pyridylacetate onto the center of one salt plate.

  • Place the second salt plate on top and gently rotate to spread the liquid into a thin, uniform film, ensuring no air bubbles are trapped.

  • Carefully place the "sandwich" of salt plates into the sample holder of the IR spectrometer.

• Data Acquisition :

  • Collect a background spectrum of the empty spectrometer to account for atmospheric CO₂ and H₂O absorptions.

  • Place the sample holder with the prepared salt plates into the spectrometer's beam path.

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Processing :

  • The instrument software automatically subtracts the background spectrum from the sample spectrum.

  • The resulting spectrum displays the percentage of transmittance or absorbance as a function of wavenumber.

  • Identify and label the characteristic absorption peaks.

Mass Spectrometry (MS)

• Sample Preparation :

  • Prepare a dilute solution of Ethyl 2-pyridylacetate in a volatile organic solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute an aliquot of this solution to a final concentration of approximately 1-10 µg/mL.

  • If any solid particles are present, the solution must be filtered before introduction into the mass spectrometer.

• Data Acquisition (Electron Ionization - GC-MS) :

  • The sample is injected into a Gas Chromatograph (GC) where it is vaporized and separated from the solvent and any impurities.

  • The separated compound enters the ion source of the mass spectrometer.

  • Ionization : In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron to form a positively charged molecular ion ([M]⁺).

  • Acceleration : The positively charged ions are accelerated by an electric field into the mass analyzer.

  • Deflection/Separation : In the mass analyzer (e.g., a quadrupole or magnetic sector), the ions are separated based on their mass-to-charge ratio (m/z) under the influence of a magnetic or electric field.

  • Detection : The separated ions strike a detector, which generates a signal proportional to the number of ions at each m/z value.

• Data Processing :

  • The instrument's software plots the relative abundance of ions versus their m/z ratio to generate a mass spectrum.

  • The peak with the highest m/z value generally corresponds to the molecular ion, confirming the molecular weight of the compound.

  • The most intense peak in the spectrum is designated as the base peak and is assigned a relative intensity of 100%.

  • The fragmentation pattern is analyzed to provide structural information.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like Ethyl 2-pyridylacetate.

General workflow for spectroscopic analysis.

The Discovery and Enduring Utility of Ethyl 2-Pyridylacetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-pyridylacetate, a seemingly simple ester, has carved a significant niche in the landscape of organic synthesis and medicinal chemistry. Since its initial discovery in the early 20th century, it has served as a pivotal building block for a diverse array of more complex molecules, particularly heterocyclic compounds with pronounced biological activities. This technical guide provides an in-depth exploration of the discovery, historical synthetic evolution, and key applications of Ethyl 2-pyridylacetate. It details experimental protocols for its synthesis, presents its physicochemical and spectral data in a structured format, and visually elucidates key synthetic and mechanistic pathways through Graphviz diagrams. This document serves as a comprehensive resource for researchers leveraging this versatile reagent in their scientific endeavors.

Introduction

Ethyl 2-pyridylacetate (CAS No. 2739-98-2), also known as ethyl 2-(pyridin-2-yl)acetate, is a pyridine derivative characterized by an ethyl acetate group attached to the C2 position of the pyridine ring. Its strategic importance lies in the reactivity of the methylene group adjacent to both the ester and the electron-withdrawing pyridine ring, making it a valuable precursor for a variety of carbon-carbon and carbon-heteroatom bond formations. This reactivity has been exploited in the synthesis of numerous compounds with applications ranging from pharmaceuticals to agrochemicals.[1] This guide will trace the historical milestones in the synthesis of Ethyl 2-pyridylacetate, provide detailed experimental procedures, tabulate its key properties, and explore the mechanistic pathways of its derivatives that confer their biological effects.

History and Discovery

The first documented preparations of Ethyl 2-pyridylacetate emerged in the 1930s. Early methods, while groundbreaking for their time, were often multi-step and provided modest yields.

• 1949: Carbethoxylation of α-Picoline: A significant advancement was reported by Weiss and Hauser, who developed a method for the carbethoxylation of α-picoline (2-methylpyridine) using a strong base.[2] This approach involved the deprotonation of the methyl group of α-picoline with potassium amide, followed by reaction with an ethoxycarbonylating agent.

• Modern Era: A More Convenient Preparation: A more contemporary and widely utilized method is the reaction of 2-picolyllithium with diethyl carbonate. This procedure, detailed in Organic Syntheses, offers a more direct and often higher-yielding route to Ethyl 2-pyridylacetate.[2]

Physicochemical and Spectral Data

A comprehensive understanding of a compound's physical and spectral properties is crucial for its application in research and development.

Physicochemical Properties

Property	Value	Reference
CAS Number	2739-98-2	[3][4][5]
Molecular Formula	C₉H₁₁NO₂	[3][4][5]
Molecular Weight	165.19 g/mol	[3][4][5]
Boiling Point	70 °C at 0.05 mmHg	[3]
Density	1.084 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.497	[3]

Spectral Data

Spectrum Type	Key Peaks/Signals
¹H NMR	(Predicted) δ (ppm): 8.5 (d, 1H, H6-pyridine), 7.7 (t, 1H, H4-pyridine), 7.3 (d, 1H, H3-pyridine), 7.2 (t, 1H, H5-pyridine), 4.2 (q, 2H, -OCH₂CH₃), 3.8 (s, 2H, -CH₂-pyridine), 1.2 (t, 3H, -OCH₂CH₃)
¹³C NMR	(Predicted) δ (ppm): 171 (C=O), 155 (C2-pyridine), 149 (C6-pyridine), 137 (C4-pyridine), 124 (C3-pyridine), 122 (C5-pyridine), 61 (-OCH₂CH₃), 44 (-CH₂-pyridine), 14 (-OCH₂CH₃)
Infrared (IR)	(Predicted) ν (cm⁻¹): ~3050 (aromatic C-H), ~2980 (aliphatic C-H), ~1735 (C=O, ester), ~1590, 1470, 1435 (C=C, C=N, pyridine ring)
Mass Spectrum (MS)	(Predicted) m/z: 165 (M⁺), 120 (M⁺ - OEt), 92 (M⁺ - CO₂Et)

Experimental Protocols

Detailed methodologies for the key synthetic preparations of Ethyl 2-pyridylacetate are provided below.

Synthesis from 2-Picolyllithium and Diethyl Carbonate

This procedure is adapted from Organic Syntheses.[2]

Workflow Diagram:

Caption: Synthesis of Ethyl 2-pyridylacetate from 2-Picoline.

Procedure:

• Preparation of 2-Picolyllithium: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, a solution of 2-picoline in anhydrous diethyl ether is cooled to -78 °C. A solution of n-butyllithium in hexane is added dropwise with stirring, maintaining the temperature below -70 °C. The formation of the deep red 2-picolyllithium is observed.

• Carbethoxylation: A solution of diethyl carbonate in anhydrous diethyl ether is added dropwise to the freshly prepared 2-picolyllithium solution at -78 °C. The reaction mixture is stirred for several hours at this temperature.

• Workup and Purification: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride. The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by vacuum distillation to afford Ethyl 2-pyridylacetate as a pale yellow oil.

Carbethoxylation of α-Picoline with Potassium Amide

This method is based on the work of Weiss and Hauser.[2]

Workflow Diagram:

Caption: Carbethoxylation of α-Picoline via Potassium Amide.

Procedure:

• Deprotonation: In a flask equipped for reactions in liquid ammonia, potassium amide is prepared in situ or added to liquid ammonia. α-Picoline is then added, leading to the formation of the picolyl anion.

• Carbethoxylation: Diethyl carbonate is added to the solution of the picolyl anion in liquid ammonia.

• Workup: After the reaction is complete, the ammonia is allowed to evaporate. The residue is treated with water and extracted with a suitable organic solvent. The product is then isolated and purified, typically by distillation.

Applications in Drug Development and Research

Ethyl 2-pyridylacetate is rarely the final active pharmaceutical ingredient. Instead, its value lies in its role as a versatile intermediate for the synthesis of a wide range of biologically active heterocyclic compounds.

Synthesis of Antimicrobial Agents

A significant application of Ethyl 2-pyridylacetate is in the synthesis of derivatives containing 1,2,4-triazole, thiadiazole, and oxadiazole moieties. These heterocyclic systems are known to exhibit a broad spectrum of antimicrobial activities. The synthesis typically begins with the conversion of Ethyl 2-pyridylacetate to the corresponding hydrazide, which then serves as a key intermediate for the construction of the desired heterocyclic rings.

General Derivatization Workflow:

Caption: Derivatization of Ethyl 2-pyridylacetate for Antimicrobials.

Antifungal Mechanism of Action of 1,2,4-Triazole Derivatives:

Many antifungal agents derived from 1,2,4-triazoles function by inhibiting the enzyme lanosterol 14α-demethylase, a key enzyme in the biosynthesis of ergosterol. Ergosterol is an essential component of the fungal cell membrane. Its depletion disrupts membrane integrity and function, ultimately leading to fungal cell death.

Caption: Antifungal Mechanism of 1,2,4-Triazole Derivatives.

Synthesis of Anxiolytic Agents

Derivatives of pyridine have also been investigated for their anxiolytic properties. The mechanism of action for these compounds can vary, but often involves modulation of key neurotransmitter systems in the central nervous system. For instance, some pyridine derivatives have been shown to act as antagonists of the metabotropic glutamate 5 (mGlu5) receptor, which is highly expressed in brain regions associated with anxiety.

Anxiolytic Mechanism of mGlu5 Receptor Antagonists:

Caption: Anxiolytic Mechanism of Pyridine-based mGlu5 Antagonists.

Conclusion

Ethyl 2-pyridylacetate, from its early, challenging syntheses to its current, more streamlined preparations, has proven to be a cornerstone intermediate in organic and medicinal chemistry. Its utility in the construction of a vast library of heterocyclic compounds with significant biological activities, including antimicrobial and anxiolytic effects, underscores its enduring importance. The detailed experimental protocols and mechanistic insights provided in this guide aim to facilitate its continued and innovative use by researchers at the forefront of drug discovery and development. As the quest for novel therapeutics continues, the versatility of Ethyl 2-pyridylacetate ensures its place as a valuable tool in the chemist's arsenal.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemscene.com [chemscene.com]
• 5. scbt.com [scbt.com]

Commercial Availability and Technical Guide for Ethyl 2-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, suppliers, and key technical data for Ethyl 2-pyridylacetate (CAS No. 2739-98-2). This document is intended to assist researchers, scientists, and drug development professionals in sourcing and utilizing this compound in their work.

Introduction to Ethyl 2-pyridylacetate

Ethyl 2-pyridylacetate is a pyridine derivative with a molecular formula of C₉H₁₁NO₂. It is a valuable building block in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its structure, featuring a pyridine ring and an ethyl ester group, allows for a variety of chemical transformations, making it a versatile intermediate for the synthesis of more complex molecules.

Physical and Chemical Properties

Ethyl 2-pyridylacetate is a liquid at room temperature. A summary of its key physical and chemical properties is presented in the table below. This data has been compiled from various supplier and literature sources.

Property	Value	References
CAS Number	2739-98-2	[1][2]
Molecular Formula	C₉H₁₁NO₂	[2][3]
Molecular Weight	165.19 g/mol	[1][2][3]
Appearance	Liquid	[1]
Boiling Point	70 °C at 0.05 mmHg	[1]
Density	1.084 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.497	[1]
Purity (typical)	≥98%	[2][4]
InChI Key	IUDKTVXSXWAKJO-UHFFFAOYSA-N
SMILES	CCOC(=O)Cc1ccccn1

Commercial Availability and Suppliers

Ethyl 2-pyridylacetate is readily available from a variety of chemical suppliers globally. The typical purity offered is ≥98%, with common pack sizes ranging from 5 g to 25 g and larger quantities available upon request. Below is a table summarizing some of the major suppliers.

Supplier	Purity	Available Quantities
MilliporeSigma (Sigma-Aldrich)	98%	25 g
TCI America	≥98.0% (GC)	5 g, 25 g
Fisher Scientific	≥98.0%	5 g
ChemScene	≥98%	10 g, 25 g
Santa Cruz Biotechnology	N/A	Inquire

Procurement and Quality Verification Workflow

The following diagram illustrates a typical workflow for procuring and verifying the quality of Ethyl 2-pyridylacetate for research and development purposes.

Procurement and Quality Verification Workflow

Experimental Protocols

Synthesis of Ethyl 2-pyridylacetate

A reliable method for the synthesis of Ethyl 2-pyridylacetate has been reported in Organic Syntheses. The following is a summary of the experimental protocol.

Materials:

• Lithium

• Bromobenzene

• Anhydrous diethyl ether

• α-Picoline

• Dry ice (solid carbon dioxide)

• Absolute ethanol

• Dry hydrogen chloride

• Chloroform

• Potassium carbonate

Procedure:

• Preparation of Phenyllithium: In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser, prepare a solution of phenyllithium from lithium and bromobenzene in anhydrous diethyl ether.

• Formation of Picolyllithium: To the stirred solution of phenyllithium, add α-picoline dropwise. The reaction mixture will turn a dark red-brown color.

• Carbonation: Pour the solution of picolyllithium slowly onto crushed dry ice.

• Esterification: Remove the ether by distillation under reduced pressure. To the residue, add absolute ethanol and saturate the solution with dry hydrogen chloride while cooling in an ice bath. Allow the mixture to stand overnight.

• Work-up: Remove the solvent by distillation under reduced pressure. Dissolve the residue in chloroform and treat it with a paste of potassium carbonate in water.

• Purification: Separate the chloroform layer, remove the chloroform by distillation, and fractionally distill the residue under reduced pressure to yield Ethyl 2-pyridylacetate.

Analytical Methods for Quality Control

A reverse-phase HPLC method is suitable for the analysis of Ethyl 2-pyridylacetate.[5]

• Column: A C18 column is a suitable stationary phase.

• Mobile Phase: A mixture of acetonitrile and water with a suitable buffer (e.g., formic acid or phosphoric acid for UV detection) can be used.[5] The exact ratio should be optimized to achieve good separation and peak shape.

• Detection: UV detection at an appropriate wavelength (e.g., 254 nm) is suitable for the pyridine chromophore.

• Quantification: Purity can be determined by area percent, and concentration can be measured against a standard of known concentration.

GC-MS is a powerful technique for both the identification and quantification of volatile and semi-volatile compounds like Ethyl 2-pyridylacetate.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is recommended.

• Carrier Gas: Helium at a constant flow rate.

• Injection: A split injection is typically used.

• Oven Program: A temperature gradient from a low starting temperature (e.g., 50 °C) to a high final temperature (e.g., 250 °C) is used to elute the compound and any impurities.

• Detection: A mass spectrometer operating in electron ionization (EI) mode will provide a characteristic fragmentation pattern for identification and can be used for quantification in selected ion monitoring (SIM) mode for higher sensitivity.

Typical Certificate of Analysis Specifications

While a specific Certificate of Analysis was not publicly available, the following table represents typical specifications for commercially available Ethyl 2-pyridylacetate based on supplier data.

Test	Specification
Appearance	Clear to yellow liquid
Purity (by GC)	≥ 98.0%
Identity (by IR/NMR)	Conforms to structure
Water Content (by Karl Fischer)	≤ 0.5%
Residue on Ignition	≤ 0.1%

Safety Information

Ethyl 2-pyridylacetate should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

References

• 1. 2-ピリジル酢酸エチル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. scbt.com [scbt.com]
• 4. sciedco.ca [sciedco.ca]
• 5. Ethyl 2-pyridylacetate | SIELC Technologies [sielc.com]

Molecular formula C9H11NO2 characterization

An in-depth technical guide on the characterization of chemical compounds with the molecular formula C9H11NO2, tailored for researchers, scientists, and drug development professionals. This document provides a comprehensive overview of key isomers, their spectroscopic and physicochemical properties, detailed experimental protocols for their analysis, and visualizations of relevant chemical and biological pathways.

Introduction to C9H11NO2 Isomers

The molecular formula C9H11NO2 represents a variety of isomers with significant roles in biological systems and pharmaceutical applications. Among the most notable are the amino acid L-Phenylalanine and its structural relatives, as well as synthetic compounds like N-Phenylglycine ethyl ester. Understanding the unique characteristics of each isomer is crucial for their identification, synthesis, and application in research and development. This guide focuses on three prominent isomers: L-Phenylalanine, DL-Phenylalanine, and N-Phenylglycine ethyl ester, providing detailed data and methodologies for their characterization.

Physicochemical and Spectroscopic Data

The distinct structural arrangements of C9H11NO2 isomers lead to unique physicochemical properties and spectroscopic fingerprints. The following tables summarize key quantitative data for L-Phenylalanine, DL-Phenylalanine, and N-Phenylglycine ethyl ester, facilitating their differentiation.

Physicochemical Properties

Property	L-Phenylalanine	DL-Phenylalanine	N-Phenylglycine ethyl ester
IUPAC Name	(2S)-2-amino-3-phenylpropanoic acid	(2RS)-2-amino-3-phenylpropanoic acid	ethyl 2-anilinoacetate
CAS Number	63-91-2	150-30-1	2216-92-4
Molar Mass	165.19 g/mol	165.19 g/mol	165.19 g/mol
Melting Point	283 °C (decomposes)	273-275 °C (decomposes)	57-60 °C
Solubility in Water	27.8 g/L at 20 °C	14.1 g/L at 20 °C	Slightly soluble
Appearance	White, crystalline powder	White, crystalline powder	White to off-white crystalline powder

Spectroscopic Data

Isomer	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
L-Phenylalanine	7.25-7.45	m	5H	Aromatic (C₆H₅)
3.95	t	1H	α-H (CH)
3.15, 3.30	dd	2H	β-H (CH₂)
DL-Phenylalanine	7.30-7.50	m	5H	Aromatic (C₆H₅)
4.00	t	1H	α-H (CH)
3.20, 3.35	dd	2H	β-H (CH₂)

Isomer	Wavenumber (cm⁻¹)	Functional Group Assignment
L/DL-Phenylalanine	3400-2500 (broad)	O-H stretch (carboxylic acid), N-H stretch (amine)
3030	C-H stretch (aromatic)
1600-1580	C=O stretch (carboxyl), N-H bend (amine)
1500, 1450	C=C stretch (aromatic ring)
N-Phenylglycine	3360	N-H stretch (secondary amine)
ethyl ester	3050	C-H stretch (aromatic)
2980	C-H stretch (aliphatic)
1735	C=O stretch (ester)
1605, 1505	C=C stretch (aromatic ring)
1220	C-N stretch

Experimental Protocols

Detailed and standardized experimental procedures are essential for the accurate characterization of C9H11NO2 isomers.

Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., D₂O for phenylalanine, CDCl₃ for N-phenylglycine ethyl ester) in an NMR tube.

• Instrument Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Shim the magnetic field to ensure homogeneity.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a pulse angle of 90 degrees.

  • Set the relaxation delay to 1-2 seconds.

• Data Acquisition: Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using a reference signal (e.g., residual solvent peak or tetramethylsilane).

  • Integrate the peaks to determine the relative number of protons.

Protocol for High-Performance Liquid Chromatography (HPLC)

• Mobile Phase Preparation: Prepare a mobile phase suitable for separating the isomers. For phenylalanine, a common mobile phase is a mixture of acetonitrile and water with a buffer (e.g., 0.1% formic acid).

• Sample Preparation: Dissolve a known concentration of the sample (e.g., 1 mg/mL) in the mobile phase. Filter the solution through a 0.45 µm syringe filter.

• HPLC System Setup:

  • Equilibrate a C18 reverse-phase column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to a wavelength where the analyte has strong absorbance (e.g., 254 nm for the phenyl group).

• Injection and Analysis: Inject a small volume of the prepared sample (e.g., 10 µL) onto the column. Record the chromatogram and determine the retention time of the analyte.

• Quantification: Create a calibration curve using standards of known concentrations to quantify the amount of the isomer in the sample.

Visualizations: Workflows and Pathways

Visual diagrams are provided to illustrate key processes related to the analysis and biological significance of C9H11NO2 isomers.

Workflow for C9H11NO2 Isomer Characterization.

Simplified Metabolic Pathway of L-Phenylalanine.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis of Ethyl 2-pyridylacetate: Starting Materials and Methodologies

Ethyl 2-pyridylacetate is a key building block in the synthesis of a variety of pharmaceutical compounds and other fine chemicals. Its preparation can be achieved through several synthetic routes, each with its own set of advantages and challenges. This technical guide provides a comprehensive overview of the primary starting materials and detailed experimental protocols for the synthesis of Ethyl 2-pyridylacetate, complete with quantitative data and workflow diagrams to aid researchers in selecting and implementing the most suitable method for their needs.

Overview of Synthetic Strategies

The synthesis of Ethyl 2-pyridylacetate predominantly originates from three common starting materials: 2-picoline, 2-cyanopyridine, and 2-bromopyridine. The choice of starting material is often dictated by factors such as cost, availability, scalability, and the desired purity of the final product.

Starting Material	Key Intermediates	Typical Reagents	Overall Yield
2-Picoline	Picolyllithium, 2-Pyridylacetic acid	n-Butyllithium or Lithium, Dry Ice (CO2), Ethanol, HCl	35-40%[1]
2-Cyanopyridine	2-Pyridylacetic acid	NaOH or other bases for hydrolysis, Ethanol, Acid catalyst	High (specific yield depends on conditions)
2-Bromopyridine	2-Pyridylmagnesium bromide	Magnesium, Ethyl Chloroacetate or similar electrophile	Variable

Detailed Experimental Protocols

Synthesis from 2-Picoline

This well-established method involves the deprotonation of the methyl group of 2-picoline to form a nucleophilic intermediate, which is then carboxylated and subsequently esterified.[1]

Experimental Protocol:

• Formation of Picolyllithium: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, add absolute ether and lithium chips. To this suspension, slowly add dry bromobenzene to initiate the formation of phenyllithium. Once the reaction begins (indicated by refluxing ether), add the remaining bromobenzene at a rate that maintains a continuous reflux. After the lithium has mostly dissolved, cool the mixture and add α-picoline dropwise to form a dark red-brown solution of picolyllithium.

• Carboxylation: Pour the solution of picolyllithium slowly onto crushed dry ice (solid carbon dioxide) with vigorous shaking. The color of the solution will discharge as the carboxylation proceeds. Allow the excess dry ice to evaporate.

• Esterification: Remove the ether by distillation under reduced pressure. To the resulting residue of lithium salts, add absolute ethanol and saturate the solution with dry hydrogen chloride gas while cooling in an ice bath. Allow the esterification mixture to stand overnight.

• Work-up and Purification: Remove the ethanol by distillation under reduced pressure. Dissolve the residue in chloroform and neutralize with a paste of potassium carbonate in water. Separate the chloroform layer, remove the solvent by distillation, and fractionally distill the residue under reduced pressure to obtain pure Ethyl 2-pyridylacetate.

Quantitative Data:

Parameter	Value
Yield	35-40% (based on lithium)[1]
Boiling Point	135-137 °C / 28 mmHg[1]
Refractive Index (n25D)	1.4979[1]

Synthesis from 2-Cyanopyridine

This two-step synthesis involves the hydrolysis of the nitrile group to a carboxylic acid, followed by Fischer esterification.

Experimental Protocol:

• Hydrolysis of 2-Cyanopyridine: In a round-bottom flask, dissolve 2-cyanopyridine in an aqueous solution of a strong base, such as sodium hydroxide. Heat the mixture under reflux until the hydrolysis to 2-pyridylacetic acid is complete (monitoring by TLC or GC is recommended).

• Neutralization and Isolation of 2-Pyridylacetic Acid: Cool the reaction mixture and carefully neutralize with a strong acid (e.g., HCl) to precipitate the 2-pyridylacetic acid. Filter the solid, wash with cold water, and dry.

• Esterification: Suspend the dried 2-pyridylacetic acid in an excess of absolute ethanol. Add a catalytic amount of a strong acid, such as sulfuric acid. Heat the mixture under reflux for several hours until the esterification is complete.

• Work-up and Purification: Cool the reaction mixture and neutralize the excess acid with a base (e.g., sodium carbonate solution). Extract the Ethyl 2-pyridylacetate into an organic solvent like diethyl ether or ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation. A patent describes the hydrolysis of 2-cyanopyridine to 2-pyridine carboxylic acid under alkaline conditions, followed by acid neutralization and extraction.[2]

Quantitative Data:

Parameter	Value
Hydrolysis Yield	Typically high, but specific values vary with conditions.
Esterification Yield	Typically high for Fischer esterification.
Overall Yield	Dependent on the efficiency of both steps.

Synthesis from 2-Bromopyridine

This approach utilizes the formation of a Grignard reagent, which then reacts with a suitable electrophile to introduce the acetate moiety.

Experimental Protocol (General Approach):

• Formation of 2-Pyridylmagnesium Bromide: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings. Add a small amount of an activating agent, such as iodine or 1,2-dibromoethane. Prepare a solution of 2-bromopyridine in anhydrous tetrahydrofuran (THF) or diethyl ether. Add a small portion of the 2-bromopyridine solution to the magnesium. If the reaction does not start, gentle heating may be required. Once initiated, add the remaining 2-bromopyridine solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture until the magnesium is consumed. Research has shown that 2-bromopyridine can react with magnesium with ethyl bromide as an auxiliary reagent to form the pyridylmagnesium bromide.[3]

• Reaction with an Electrophile: Cool the Grignard reagent to a low temperature (e.g., -78 °C). Slowly add a solution of an appropriate electrophile, such as ethyl chloroacetate or ethyl cyanoformate, in anhydrous THF.

• Work-up and Purification: After the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or vacuum distillation. While the Grignard reaction of 2-bromopyridine is known, its specific application with an electrophile to directly yield ethyl 2-pyridylacetate requires further optimization.[3][4]

Quantitative Data:

Parameter	Value
Yield	Highly variable depending on the electrophile and reaction conditions.

Synthetic Pathway Visualizations

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthetic pathways described above.

Caption: Synthesis of Ethyl 2-pyridylacetate from 2-Picoline.

Caption: Synthesis of Ethyl 2-pyridylacetate from 2-Cyanopyridine.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN101602715A - The synthetic method of 2-pyridine carboxylic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Aspects of the metallic halide-catalysed reaction of Grignard reagents with organic halides. Part III. Reactions with bromopyridines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Stability and Storage of Ethyl 2-Pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for Ethyl 2-pyridylacetate, a key building block in pharmaceutical and chemical synthesis. Understanding the stability profile of this compound is critical for ensuring its quality, efficacy, and safety in research and development applications.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 2-pyridylacetate is presented in Table 1. These properties are fundamental to its handling and storage.

Property	Value	Reference
Molecular Formula	C₉H₁₁NO₂	[Generic]
Molecular Weight	165.19 g/mol	[Generic]
Appearance	Clear yellow liquid	[Generic]
Boiling Point	70 °C at 0.05 mmHg	[Generic]
Density	1.084 g/mL at 25 °C	[Generic]
Refractive Index	n20/D 1.497	[Generic]
Solubility	Soluble in water, DCM, and Methanol	[Generic]

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the integrity of Ethyl 2-pyridylacetate.

Storage Conditions:

• Temperature: Store at room temperature.[1]

• Atmosphere: For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent potential degradation.

• Containers: Use tightly sealed, light-resistant containers.

Handling Precautions:

• Handle in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Keep away from heat, sparks, and open flames.

Stability Profile

Ethyl 2-pyridylacetate is susceptible to degradation under certain conditions. The primary degradation pathways are hydrolysis and photodegradation.

Hydrolytic Stability

The ester linkage in Ethyl 2-pyridylacetate is prone to hydrolysis, which can be catalyzed by both acids and bases, yielding 2-pyridylacetic acid and ethanol. Studies on related picolinic acid esters have shown that this hydrolysis can also be promoted by divalent metal ions.

Table 2: Summary of Hydrolytic Stability

Condition	Stability	Potential Degradation Products
Acidic (pH < 4)	Labile	2-Pyridylacetic acid, Ethanol
Neutral (pH 6-8)	Relatively Stable	Minimal degradation
Alkaline (pH > 8)	Extremely Unstable	2-Pyridylacetate salt, Ethanol

Photostability

Table 3: Summary of Photostability

Condition	Stability	Potential Degradation Products
Exposure to UV Light	Photolabile	Complex mixture of photo-degradants
Storage in Dark	Stable	No significant degradation

Thermal Stability

While detailed thermal degradation studies are not available, the compound is expected to be relatively stable at ambient temperatures. However, prolonged exposure to high temperatures should be avoided to prevent potential decomposition.

Degradation Pathways

The primary degradation pathway for Ethyl 2-pyridylacetate is hydrolysis of the ester bond.

Hydrolysis Degradation Pathway of Ethyl 2-pyridylacetate.

Experimental Protocols for Stability Assessment

Forced degradation studies are essential to understanding the intrinsic stability of a compound.[2][3][4][5] The following are generalized protocols for assessing the stability of Ethyl 2-pyridylacetate.

Workflow for Forced Degradation Studies

Workflow for Forced Degradation Studies.

Methodologies

1. Preparation of Stock Solution:

• Prepare a stock solution of Ethyl 2-pyridylacetate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Acid Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M hydrochloric acid.

• Heat the mixture at 60°C for 24 hours.

• Neutralize the solution with 0.1 M sodium hydroxide.

• Dilute to a final concentration of 100 µg/mL with the mobile phase for analysis.

3. Base Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M sodium hydroxide.

• Keep the mixture at room temperature for 1 hour.

• Neutralize the solution with 0.1 M hydrochloric acid.

• Dilute to a final concentration of 100 µg/mL with the mobile phase for analysis.

4. Oxidative Degradation:

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

• Keep the mixture at room temperature for 24 hours, protected from light.

• Dilute to a final concentration of 100 µg/mL with the mobile phase for analysis.

5. Thermal Degradation:

• Place the solid sample in a thermostatically controlled oven at 60°C for 48 hours.

• Prepare a solution of the stressed sample at a concentration of 100 µg/mL for analysis.

6. Photodegradation:

• Expose the solid sample to UV light (e.g., 254 nm) in a photostability chamber for 24 hours.

• Prepare a solution of the stressed sample at a concentration of 100 µg/mL for analysis.

7. Analytical Method:

• Analyze all samples using a stability-indicating HPLC method. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a suitable buffer) is a common starting point.

• Use UV detection at a wavelength appropriate for Ethyl 2-pyridylacetate.

• Mass spectrometry (MS) can be coupled with HPLC to identify the mass of the degradation products.

Conclusion

Ethyl 2-pyridylacetate is a moderately stable compound that requires proper storage and handling to ensure its quality. The primary degradation pathways are hydrolysis, particularly under basic conditions, and photodegradation. For critical applications, it is recommended to store the compound at room temperature in a tightly sealed, light-resistant container, preferably under an inert atmosphere. The provided experimental protocols for forced degradation studies offer a framework for researchers to assess the stability of Ethyl 2-pyridylacetate under their specific experimental conditions.

References

• 1. The use of new pyridine derivatives as effective photostabilizers for poly (vinyl chloride) - ProQuest [proquest.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

An In-depth Technical Guide to Ethyl 2-(pyridin-2-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(pyridin-2-yl)acetate is a versatile heterocyclic building block extensively utilized in synthetic organic chemistry. This document provides a comprehensive overview of its physicochemical properties, synthesis, and reactivity. While the compound itself has not demonstrated significant biological activity, it serves as a crucial precursor for a variety of heterocyclic systems, some of which exhibit promising pharmacological profiles. This guide consolidates key technical information, including detailed experimental protocols and spectroscopic data, to support its application in research and drug discovery endeavors.

Physicochemical Properties

Ethyl 2-(pyridin-2-yl)acetate is a clear to yellow liquid at room temperature.[1] Its key physicochemical properties are summarized in the table below, compiled from various sources.

Property	Value	References
IUPAC Name	ethyl 2-(pyridin-2-yl)acetate	[1]
Synonyms	Ethyl 2-pyridylacetate, Ethyl 2-pyridineacetate	[2]
CAS Number	2739-98-2	[1]
Molecular Formula	C₉H₁₁NO₂	[3]
Molecular Weight	165.19 g/mol
Boiling Point	70 °C at 0.05 mmHg; 122 °C at 12 mmHg
Density	1.084 g/mL at 25 °C	[4]
Refractive Index (n²⁰/D)	1.497	[4]
Flash Point	110 °C (>230 °F)	[4]
Solubility	Soluble in water	[4]

Spectroscopic Data

¹H NMR Spectroscopy

While experimental spectra for the title compound are not widely published, the expected proton NMR signals can be predicted based on its structure and data from closely related analogs.

Predicted ¹H NMR (CDCl₃):

• Pyridine Ring Protons: Four signals in the aromatic region (δ 7.0-8.6 ppm). The proton adjacent to the nitrogen (at C6) would be the most downfield.

• Methylene Protons (-CH₂-): A singlet around δ 3.8 ppm.

• Ethyl Ester Protons (-OCH₂CH₃): A quartet around δ 4.2 ppm and a triplet around δ 1.3 ppm.

¹³C NMR Spectroscopy

Similarly, the carbon NMR spectrum can be predicted.

Predicted ¹³C NMR (CDCl₃):

• Carbonyl Carbon (C=O): A signal around δ 170 ppm.

• Pyridine Ring Carbons: Five signals in the aromatic region (δ 120-155 ppm).

• Methylene Carbon (-CH₂-): A signal around δ 45 ppm.

• Ethyl Ester Carbons (-OCH₂CH₃): Signals around δ 61 ppm and δ 14 ppm.

Mass Spectrometry

The mass spectrum of ethyl 2-(pyridin-2-yl)acetate would be expected to show a molecular ion peak (M⁺) at m/z = 165. Key fragmentation patterns would likely involve the loss of the ethoxy group (-OEt, m/z = 45) to give a fragment at m/z = 120, and the loss of the entire ethyl acetate moiety.

Synthesis and Experimental Protocols

The synthesis of ethyl 2-(pyridin-2-yl)acetate is well-established. A reliable method involves the metalation of α-picoline followed by carboxylation and subsequent esterification.

Synthesis Workflow

General synthesis workflow for ethyl 2-(pyridin-2-yl)acetate.

Detailed Experimental Protocol

The following protocol is adapted from a procedure published in Organic Syntheses.

Step 1: Preparation of 2-Pyridylacetic Acid

• In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser, prepare phenyllithium by reacting bromobenzene with lithium metal in anhydrous ether.

• To the resulting solution of phenyllithium, add α-picoline dropwise at a rate to maintain a gentle reflux.

• After the addition is complete, stir the mixture for an additional 30 minutes.

• Pour the resulting deep red-brown solution of picolyllithium onto an excess of crushed dry ice with vigorous shaking.

• Allow the mixture to warm to room temperature, and then add water to dissolve the salts. The aqueous layer contains the lithium salt of 2-pyridylacetic acid.

Step 2: Esterification to Ethyl 2-(pyridin-2-yl)acetate

• Remove the ether from the aqueous layer by distillation under reduced pressure.

• To the residue, add absolute ethanol and saturate the solution with dry hydrogen chloride gas while cooling in an ice bath.

• Let the esterification mixture stand overnight.

• Remove the ethanol by distillation under reduced pressure.

• Dissolve the residue in chloroform and neutralize with a paste of potassium carbonate in water.

• Stir the mixture vigorously while gently heating for 1 hour.

• Separate the chloroform layer, remove the solvent by distillation, and purify the residue by vacuum distillation to yield ethyl 2-(pyridin-2-yl)acetate.

Chemical Reactivity and Applications in Drug Development

Ethyl 2-(pyridin-2-yl)acetate is a valuable intermediate for the synthesis of more complex heterocyclic compounds, some of which are of interest in drug discovery. Its reactivity is centered around the active methylene group and the ester functionality.

Key Chemical Reactions

The active methylene group adjacent to the pyridine ring and the ester carbonyl allows for a variety of condensation and cyclization reactions.

Selected synthetic applications of ethyl 2-(pyridin-2-yl)acetate.

• Formation of Hydrazides and Subsequent Heterocycles: Reaction with hydrazine hydrate readily converts the ester to 2-(pyridin-2-yl)acetohydrazide. This hydrazide is a key intermediate for synthesizing a range of five-membered heterocycles, such as 1,2,4-triazoles, 1,3,4-thiadiazoles, and 1,3,4-oxadiazoles, by reacting with appropriate reagents like isothiocyanates followed by cyclization.[2][5]

• Synthesis of Indolizine and Quinolizine Scaffolds: Ethyl 2-(pyridin-2-yl)acetate participates in annulation reactions to form fused heterocyclic systems. For instance, it is used in the synthesis of indolizine derivatives through reactions with α,β-unsaturated carboxylic acids and in the synthesis of quinolizines via cascade reactions with chromone-3-carboxaldehydes.[4]

Relevance in Drug Discovery

While ethyl 2-(pyridin-2-yl)acetate itself is not known to have significant biological activity, the heterocyclic scaffolds derived from it are present in many biologically active molecules. For example, derivatives synthesized from this precursor have been investigated for their antimicrobial and antiviral properties.[5] Therefore, its primary role in drug development is as a foundational scaffold for building more complex molecules with potential therapeutic applications.

Biological Activity and Signaling Pathways

There is currently a lack of significant evidence in the scientific literature to suggest that ethyl 2-(pyridin-2-yl)acetate possesses notable intrinsic biological activity or directly modulates specific signaling pathways. Its utility in the life sciences is predominantly as a synthetic precursor to compounds that are then evaluated for their biological effects.

Conclusion

Ethyl 2-(pyridin-2-yl)acetate is a cornerstone synthetic intermediate, providing access to a wide array of more complex heterocyclic structures. This guide has provided a detailed summary of its properties, a reliable synthesis protocol, and an overview of its chemical reactivity. For researchers in drug discovery and medicinal chemistry, this compound represents a valuable starting point for the exploration of novel chemical entities based on pyridine-containing fused ring systems and other heterocyclic scaffolds. Future research may focus on further exploring the biological activities of the diverse range of compounds accessible from this versatile building block.

References

• 1. ETHYL 2-(PYRIDIN-2-YL)ACETATE | CAS 2739-98-2 [matrix-fine-chemicals.com]
• 2. Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties [mdpi.com]
• 3. Ethyl 2-(pyridin-2-yl)acetate | CymitQuimica [cymitquimica.com]
• 4. 2739-98-2(ethyl 2-(pyridin-2-yl)acetate) | Kuujia.com [kuujia.com]
• 5. rsc.org [rsc.org]

Protocols & Analytical Methods

The Versatility of Ethyl 2-Pyridylacetate in the Synthesis of Heterocyclic Scaffolds: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-pyridylacetate has emerged as a valuable and versatile building block in synthetic organic chemistry, particularly for the construction of a diverse array of nitrogen-containing heterocyclic compounds. Its unique structural features, combining an active methylene group with a pyridine ring, allow for a wide range of chemical transformations, making it a key starting material in the synthesis of medicinally relevant scaffolds. This document provides detailed application notes and experimental protocols for the use of ethyl 2-pyridylacetate in the synthesis of various heterocyclic systems, including indolizines, fused pyridines, and pyrazolo[1,5-a]pyridines.

Application in Indolizine Synthesis

Indolizines are a class of bicyclic aromatic nitrogen heterocycles that form the core of numerous natural products and pharmacologically active compounds. Ethyl 2-pyridylacetate is a cornerstone in the construction of the indolizine ring system, primarily through the Tschitschibabin reaction and its variations.

One common approach involves the reaction of ethyl 2-pyridylacetate with α-halo carbonyl compounds. In this reaction, the pyridine nitrogen acts as a nucleophile, attacking the α-carbon of the halo-carbonyl compound to form a pyridinium salt. Subsequent deprotonation of the active methylene group of the ethyl 2-pyridylacetate moiety by a base generates a pyridinium ylide. This ylide then undergoes an intramolecular 1,3-dipolar cycloaddition followed by aromatization to yield the indolizine ring system.[1] A notable advantage of some procedures is the ability to perform the reaction in one pot without the need to isolate the intermediate pyridinium salt.[1]

A catalyst- and additive-free annulation of 2-pyridylacetates with ynals under molecular oxygen also provides an efficient route to 3-acylated indolizines in very good yields.[2] Furthermore, an iodine-mediated oxidative cyclization between 2-(pyridin-2-yl)acetate derivatives and various alkynes offers a regio- and chemoselective pathway to substituted indolizines.

Table 1: Synthesis of Indolizine Derivatives from Ethyl 2-Pyridylacetate

Entry	Reactant 2	Reaction Conditions	Solvent	Yield (%)	Reference
1	Phenacyl bromide	Reflux	Ethanol	Not specified	[1]
2	Ethyl bromopyruvate	Not specified	Not specified	Not specified	[3]
3	Various ynals	O2 atmosphere	Not specified	Very good	[2]
4	Various alkynes	Iodine-mediated	Not specified	Good
5	Ethyl 2-(pyridin-2-yl)pent-4-ynoate, Morpholine, CO, Air	PdI2 (1 mol%), KI (1 equiv), 100°C, 6h, 20 atm	Acetonitrile	78	[4]

Experimental Protocol: Synthesis of Ethyl 2-Phenylindolizine-1-carboxylate

Materials:

• Ethyl 2-pyridylacetate

• Phenacyl bromide

• Absolute Ethanol

Procedure:

• A solution of ethyl 2-pyridylacetate and an equimolar amount of phenacyl bromide in absolute ethanol is prepared.

• The reaction mixture is heated under reflux.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the desired ethyl 2-phenylindolizine-1-carboxylate.

Note: Specific reaction times and purification details may vary and should be optimized based on the specific substrates used.

Caption: Workflow for the synthesis of indolizines from ethyl 2-pyridylacetate.

Application in Fused Pyridine Synthesis

Ethyl 2-pyridylacetate serves as a versatile precursor for the synthesis of various fused pyridine ring systems, such as pyrido[1,2-a]pyrimidines. These compounds are of significant interest due to their presence in a wide range of biologically active molecules.

A common strategy involves the cyclocondensation of ethyl 2-pyridylacetate with 1,3-dielectrophiles or their synthetic equivalents. For instance, the reaction with diamines can lead to the formation of pyrido[1,2-a]pyrimidin-4-ones. The reaction mechanism typically involves an initial Michael addition of the amine to an activated form of ethyl 2-pyridylacetate, followed by an intramolecular cyclization and dehydration.

Table 2: Synthesis of Fused Pyridine Derivatives

Heterocyclic System	Reactants	Reaction Conditions	Solvent	Yield (%)	Reference
Pyrido[1,2-a]pyrimidines	Ethyl 2-pyridylacetate, Diamines	Varies	Varies	Good	[5]
Pyrido[2,3-d]pyrimidines	6-Aminouracil, 1,3-Dicarbonyl compounds	Heat, Phosphoric acid	None	Not specified	[6]
Fused Pyridines	Aryl Ketones, Hydroxylamine, Alkynes	Rh(III) catalysis	Not specified	Up to 93%	[7]

Experimental Protocol: General Procedure for the Synthesis of Pyrido[1,2-a]pyrimidin-4-ones

Materials:

• Ethyl 2-pyridylacetate

• Appropriate diamine (e.g., ethylenediamine)

• High-boiling solvent (e.g., diphenyl ether)

• Catalyst (if required, e.g., p-toluenesulfonic acid)

Procedure:

• A mixture of ethyl 2-pyridylacetate and the diamine in a high-boiling solvent is heated to reflux.

• The reaction is monitored by TLC.

• After the reaction is complete, the mixture is cooled to room temperature.

• The precipitated product is collected by filtration, washed with a suitable solvent (e.g., ethanol), and dried.

• Further purification can be achieved by recrystallization.

Caption: Reaction pathway for the synthesis of pyrido[1,2-a]pyrimidines.

Application in Pyrazolo[1,5-a]pyridine Synthesis

Pyrazolo[1,5-a]pyridines are another important class of nitrogen-fused heterocycles with diverse biological activities. Ethyl 2-pyridylacetate can be utilized in their synthesis through multi-step reaction sequences.

A synthetic route may involve the transformation of ethyl 2-pyridylacetate into a 2-(2-pyridyl)azirine-2-carboxylic ester. This azirine intermediate can then undergo a copper(II)-catalyzed ring expansion reaction, involving the selective cleavage of the N-C2 bond, to afford the pyrazolo[1,5-a]pyridine scaffold.[8] This method provides a novel and efficient entry into this heterocyclic system.

Table 3: Synthesis of Pyrazolo[1,5-a]pyridines

Intermediate	Reaction Condition	Product	Yield (%)	Reference
2-(2-Pyridyl)azirine-2-carboxylic ester	Copper(II) catalysis	Pyrazolo[1,5-a]pyridine	Moderate	[8]
N-aminopyridines, α,β-unsaturated carbonyls	Oxidative [3+2] cycloaddition	Pyrazolo[1,5-a]pyridines	Not specified	[9]

Experimental Protocol: Conceptual Outline for Pyrazolo[1,5-a]pyridine Synthesis

Materials:

• Ethyl 2-pyridylacetate (as a precursor for the azirine)

• Copper(II) catalyst (e.g., Cu(OTf)2)

• Solvent (e.g., Dichloromethane)

Procedure (Conceptual):

• Synthesize the 2-(2-pyridyl)azirine-2-carboxylic ester from ethyl 2-pyridylacetate through an appropriate synthetic route.

• Dissolve the azirine intermediate in a suitable solvent.

• Add the copper(II) catalyst to the solution.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, the reaction is worked up, and the product is purified by chromatography.

Caption: Logical workflow for pyrazolo[1,5-a]pyridine synthesis.

Conclusion

Ethyl 2-pyridylacetate is a highly valuable and adaptable starting material for the synthesis of a wide range of heterocyclic compounds. Its ability to participate in various cyclization and multicomponent reactions makes it an indispensable tool for medicinal chemists and researchers in drug discovery. The protocols and data presented here provide a foundation for the exploration and development of novel synthetic methodologies targeting important heterocyclic scaffolds. Further investigation into the reactivity of ethyl 2-pyridylacetate is expected to uncover even more diverse and efficient routes to biologically active molecules.

References

• 1. jbclinpharm.org [jbclinpharm.org]
• 2. Indolizine synthesis [organic-chemistry.org]
• 3. Preparation of indolizines from ethyl bromopyruvate and ethyl 2-pyridylacetate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. iris.cnr.it [iris.cnr.it]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. Synthesis of Isoquinolines and Heterocycle-Fused Pyridines via Three-Component Cascade Reaction of Aryl Ketones, Hydroxylamine, and Alkynes [organic-chemistry.org]
• 8. Divergent Synthesis of Pyrazolo[1,5- a]pyridines and Imidazo[1,5- a]pyridines via Reagent-Controlled Cleavage of the C-N or C-C Azirine Bond in 2-Pyridylazirines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from Ethyl 2-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various pharmaceutical intermediates derived from Ethyl 2-pyridylacetate. This versatile starting material serves as a key building block for a range of biologically active molecules, including antihistamines and anticancer agents.

Introduction

Ethyl 2-pyridylacetate is a valuable scaffold in medicinal chemistry due to the presence of a pyridine ring, which can participate in various biological interactions, and an active methylene group that allows for a wide array of chemical modifications. Its derivatives have shown significant potential in the development of new therapeutic agents. This guide outlines key synthetic transformations and provides detailed protocols for the preparation of important pharmaceutical intermediates.

Key Synthetic Transformations

The reactivity of the active methylene group in Ethyl 2-pyridylacetate allows for several key reactions to build molecular complexity:

• Alkylation: Introduction of alkyl groups at the α-position to the ester.

• Acylation: Introduction of acyl groups at the α-position to the ester.

• Condensation Reactions: Reaction with various electrophiles to form heterocyclic structures.

These transformations are fundamental to synthesizing a diverse library of compounds for drug discovery.

Application Note 1: Synthesis of Antihistamine Precursors

Ethyl 2-pyridylacetate is a precursor for the synthesis of several first-generation antihistamines, such as pheniramine and triprolidine. These drugs act as antagonists of the histamine H1 receptor, blocking the effects of histamine and alleviating allergy symptoms.[1][2] The synthesis typically involves the alkylation of the pyridine ring or its derivatives.

Histamine H1 Receptor Signaling Pathway

Histamine H1 receptor antagonists competitively block the binding of histamine to its receptor, thereby inhibiting the downstream signaling cascade that leads to allergic symptoms.[3]

Caption: Histamine H1 Receptor Signaling Pathway and its inhibition by antihistamines.

Application Note 2: Synthesis of Anticancer Agent Scaffolds

Derivatives of Ethyl 2-pyridylacetate, particularly those incorporating 1,2,4-triazole and other heterocyclic moieties, have demonstrated promising anticancer activities.[4][5] These compounds can target various signaling pathways involved in cancer cell proliferation, survival, and angiogenesis.[6][7]

Anticancer Mechanisms of Pyridine and Triazole Derivatives

Many pyridine and triazole-based anticancer agents function by inhibiting key enzymes in cancer-related signaling pathways, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and BRAF kinase.[7][8] Inhibition of these pathways can lead to decreased tumor growth and angiogenesis.[9][10]

Caption: Inhibition of Cancer Signaling Pathways by Pyridine and Triazole Derivatives.

Experimental Protocols

Protocol 1: Synthesis of 2-(Pyridin-2-yl)acetohydrazide

This protocol describes the first step in the synthesis of many heterocyclic derivatives from Ethyl 2-pyridylacetate.[11]

Workflow:

Caption: Workflow for the synthesis of 2-(Pyridin-2-yl)acetohydrazide.

Materials:

• Ethyl 2-pyridylacetate

• Hydrazine hydrate (80% solution)

• Ethanol

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a solution of Ethyl 2-pyridylacetate (1 equivalent) in ethanol, add hydrazine hydrate (80%, 1.2 equivalents).

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• The resulting solid residue of 2-(pyridin-2-yl)acetohydrazide can be used in the next step without further purification.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio
Ethyl 2-pyridylacetate	165.19	1.0
Hydrazine hydrate (80%)	50.06 (for 100%)	1.2
2-(Pyridin-2-yl)acetohydrazide	151.16	-

Protocol 2: Synthesis of 4-Aryl-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thiones

This protocol outlines the synthesis of 1,2,4-triazole-3-thione derivatives from 2-(pyridin-2-yl)acetohydrazide.[11]

Workflow:

Caption: Workflow for the synthesis of 1,2,4-triazole-3-thiones.

Materials:

• 2-(Pyridin-2-yl)acetohydrazide

• Appropriate aryl isothiocyanate

• Acetonitrile

• Sodium hydroxide (2% aqueous solution)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Step A: Synthesis of Thiosemicarbazide Intermediate

  • A mixture of 2-(pyridin-2-yl)acetohydrazide (1 equivalent) and the appropriate aryl isothiocyanate (1 equivalent) in acetonitrile is refluxed for 6 hours.

  • After cooling, the precipitate is filtered, washed with diethyl ether, and dried.

• Step B: Cyclization to 1,2,4-triazole-3-thione

  • The thiosemicarbazide intermediate from Step A is suspended in a 2% aqueous solution of sodium hydroxide and refluxed for 1 hour.

  • After cooling, the solution is acidified with dilute hydrochloric acid to precipitate the product.

  • The solid product is filtered, washed with water, and recrystallized from ethanol.

Product	Yield (%)	Melting Point (°C)
4-(3-Chlorophenyl)-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	73	223–224
5-(Pyridin-2-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione	70	178–179

Protocol 3: General Procedure for Alkylation of Ethyl 2-pyridylacetate

This protocol provides a general method for the C-alkylation of the active methylene group in Ethyl 2-pyridylacetate.

Materials:

• Ethyl 2-pyridylacetate

• Sodium hydride (NaH) or Sodium ethoxide (NaOEt) as a base

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, add anhydrous DMF or THF.

• Add the base (NaH or NaOEt, 1.1 equivalents) to the solvent and cool the mixture to 0 °C.

• Slowly add Ethyl 2-pyridylacetate (1 equivalent) to the suspension and stir for 30 minutes at 0 °C to form the enolate.

• Add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary

The following table summarizes the yields for the synthesis of various heterocyclic derivatives from Ethyl 2-pyridylacetate.

Intermediate/Product Class	Specific Derivative Example	Yield (%)	Reference
Hydrazide	2-(Pyridin-2-yl)acetohydrazide	High	[11]
1,2,4-Triazole-3-thiones	4-(3-Chlorophenyl)-5-(pyridin-2-ylmethyl)-...-3-thione	73	[11]
5-(Pyridin-2-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-...-3-thione	70	[11]
1,3,4-Thiadiazoles	N-(Aryl)-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine	65-85	[11]
1,3,4-Oxadiazoles	2-(Aryl)-5-(pyridin-2-ylmethyl)-1,3,4-oxadiazole	70-90	[11]

Note: Yields are dependent on the specific substrates and reaction conditions used.

Conclusion

Ethyl 2-pyridylacetate is a versatile and valuable starting material for the synthesis of a wide range of pharmaceutical intermediates. The protocols and application notes provided herein offer a foundation for researchers and scientists to explore the chemical space around this scaffold for the development of novel therapeutic agents. The ability to readily synthesize diverse heterocyclic structures from this common precursor makes it an attractive tool in modern drug discovery.

References

• 1. Histamine receptor - Wikipedia [en.wikipedia.org]
• 2. Deciphering H1 receptor antagonists and Keeping Up with Their Recent Developments [synapse.patsnap.com]
• 3. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 4. Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting vascular endothelial growth receptor-2 (VEGFR-2): structural biology, functional insights, and therapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 11. researchgate.net [researchgate.net]

Ethyl 2-Pyridylacetate: A Versatile Scaffold in Modern Medicinal Chemistry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ethyl 2-pyridylacetate has emerged as a pivotal building block in medicinal chemistry, offering a versatile scaffold for the synthesis of a diverse array of therapeutic agents. Its inherent chemical reactivity and structural features allow for its incorporation into various heterocyclic systems, leading to the development of drugs targeting a wide range of diseases. This document provides detailed application notes, experimental protocols, and visual diagrams to guide researchers in leveraging the potential of ethyl 2-pyridylacetate in drug discovery and development.

Application in the Synthesis of Hypnotic Agents: The Case of Zolpidem

Ethyl 2-pyridylacetate is a key precursor in some synthetic routes to Zolpidem, a widely prescribed short-acting nonbenzodiazepine hypnotic for the treatment of insomnia. The synthesis of Zolpidem showcases the utility of this building block in constructing complex imidazopyridine cores.

Quantitative Data: Comparison of Zolpidem Synthesis Routes

The efficiency of Zolpidem synthesis has been a subject of process development, with significant improvements in overall yield. Below is a comparison of a traditional multi-stage process with a more recent, optimized approach.

Parameter	Reported 7-Stage Process	Modified 4-Stage Process
Overall Yield	40%	66%[1]
Purity (HPLC)	>99%	>99.9%[1]
Key Improvements	-	Reduced number of steps, optimized reaction conditions, in-situ recrystallization[1]

Experimental Protocol: An Improved Four-Stage Synthesis of Zolpidem

This protocol outlines a scalable and efficient synthesis of Zolpidem.

Step 1: Bromination of 4-Methylacetophenone

• Dissolve 4-methylacetophenone in methanol.

• Add a catalytic amount of aluminum chloride.

• Slowly add bromine to the solution while maintaining the temperature.

• The resulting bromo derivative is typically used in the next step without isolation.

Step 2: Condensation with 2-Amino-5-methylpyridine

• To the crude bromo derivative from Step 1, add 2-amino-5-methylpyridine.

• The reaction is carried out in the presence of an aqueous sodium carbonate solution.

• This condensation reaction yields the core imidazo[1,2-a]pyridine intermediate.

Step 3: Synthesis of Zolpidem Acid

• The imidazo[1,2-a]pyridine intermediate undergoes a series of reactions, including a Mannich reaction followed by conversion to a nitrile and subsequent hydrolysis to yield the corresponding acetic acid derivative (Zolpidem acid).

Step 4: Amidation to Zolpidem

• Activate the carboxylic acid of Zolpidem acid using a suitable reagent such as phosphorus pentachloride (PCl₅) or carbonyldiimidazole (CDI) in a solvent like dichloromethane.

• Introduce anhydrous dimethylamine to the activated intermediate to form the final N,N-dimethylacetamide moiety of Zolpidem.

• The crude Zolpidem is then purified by recrystallization to achieve high purity.[1]

Mechanism of Action: Zolpidem and the GABAa Receptor

Zolpidem exerts its hypnotic effects by acting as a positive allosteric modulator of the GABAa receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. It exhibits a high affinity for the benzodiazepine binding site on GABAa receptors containing the α1 subunit.[2][3]

Zolpidem's modulation of the GABAa receptor.

Application in the Synthesis of Novel Heterocyclic Derivatives

Ethyl 2-pyridylacetate is an excellent starting material for the synthesis of various heterocyclic compounds with potential therapeutic applications, including antiviral and antimicrobial agents. A common synthetic strategy involves the initial conversion of the ester to a hydrazide, which then serves as a versatile intermediate for further cyclization reactions.[4]

Quantitative Data: Synthesis of 1,3,4-Thiadiazole Derivatives

The synthesis of N-aryl-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amines from the corresponding thiosemicarbazide precursors generally proceeds in good yields.

Compound	Aryl Substituent	Yield (%)
1b	3,4-Dichlorophenyl	72[4]
2b	4-Methylphenyl	78[4]
3b	3-(Trifluoromethyl)phenyl	69[4]

Experimental Protocols: Synthesis of 1,3,4-Thiadiazole Derivatives

Step 1: Synthesis of 2-(Pyridin-2-yl)acetohydrazide

• To a solution of ethyl 2-pyridylacetate in ethanol, add hydrazine hydrate (80%).

• Stir the reaction mixture at room temperature for 2 hours.

• The product, 2-(pyridin-2-yl)acetohydrazide, can be isolated upon completion of the reaction.[4]

Step 2: Synthesis of N'-Aryl-2-(pyridin-2-yl)acetohydrazide (Thiosemicarbazide Intermediate)

• Dissolve 2-(pyridin-2-yl)acetohydrazide in acetonitrile.

• Add the appropriate aryl isothiocyanate to the solution.

• Reflux the reaction mixture for 6 hours to yield the corresponding N'-aryl-2-(pyridin-2-yl)acetohydrazide.[4]

Step 3: Cyclization to N-Aryl-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine

• The N'-aryl-2-(pyridin-2-yl)acetohydrazide intermediate is subjected to intramolecular cyclization under acidic conditions (e.g., using concentrated sulfuric acid).

• The acidic conditions promote the dehydration and ring closure to form the 1,3,4-thiadiazole ring system.

• The final product is isolated and purified.[4]

Proposed Antiviral Activity Workflow

Derivatives of 1,3,4-thiadiazole have shown promise as antiviral agents, although their precise mechanisms of action are still under investigation. The general workflow for their development and proposed activity is illustrated below.

Synthesis and proposed antiviral workflow.

References

• 1. scispace.com [scispace.com]
• 2. Mechanism of action of the hypnotic zolpidem in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zolpidem, a clinical hypnotic that affects electronic transfer, alters synaptic activity through potential GABA receptors in the nervous system without significant free radical generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Protocol for N-alkylation of Ethyl 2-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the N-alkylation of ethyl 2-pyridylacetate, a key transformation in the synthesis of various pharmaceutical intermediates and biologically active compounds. The protocol outlines a general procedure and summarizes reaction conditions for various alkylating agents.

Introduction

N-alkylation of the pyridine ring is a fundamental reaction in organic synthesis. For ethyl 2-pyridylacetate, this modification introduces a positive charge on the nitrogen atom, forming a pyridinium salt. This structural change can significantly alter the molecule's physicochemical properties, such as solubility and reactivity, and is a common strategy in drug design to modulate biological activity. The reaction typically proceeds via a nucleophilic attack of the pyridine nitrogen on an alkyl halide. The choice of base, solvent, and temperature is crucial for achieving high yields and minimizing side reactions.

Reaction Principle

The N-alkylation of ethyl 2-pyridylacetate is a bimolecular nucleophilic substitution (SN2) reaction. The lone pair of electrons on the pyridine nitrogen atom acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide. A base is often employed to neutralize the generated halide anion, driving the reaction to completion. The general reaction scheme is as follows:

Where R is an alkyl group and X is a halide (e.g., I, Br, Cl).

Data Summary

The following table summarizes various reported conditions for the N-alkylation of pyridyl derivatives, providing a comparative overview of the impact of different bases, solvents, and alkylating agents on the reaction outcome. While specific data for ethyl 2-pyridylacetate is limited in readily available literature, the conditions presented for analogous pyridine derivatives are highly applicable.

Entry	Substrate	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Imidazo[4,5-b]pyridine derivative	4-Methoxybenzyl chloride	K₂CO₃	DMF	Room Temp.	Overnight	72
2	2-Hydroxypyrimidine	Benzyl chloride	Tetraethylammonium fluoride	THF	Room Temp.	Overnight	92
3	Pyridin-4-ol	Alkyl halide	K₂CO₃	DMF	60-80	4-24	Not Specified

Experimental Protocol

This protocol details a general and robust method for the N-alkylation of ethyl 2-pyridylacetate using an alkyl halide in the presence of potassium carbonate.

Materials:

• Ethyl 2-pyridylacetate

• Alkyl halide (e.g., benzyl bromide, methyl iodide, ethyl bromide)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add ethyl 2-pyridylacetate (1.0 eq.) and anhydrous potassium carbonate (1.5 eq.).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF to the flask to achieve a suitable concentration (typically 0.1-0.5 M).

• Addition of Alkylating Agent: Stir the suspension at room temperature for 15-30 minutes. To the stirred suspension, add the alkyl halide (1.1-1.2 eq.) dropwise.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). For less reactive alkyl halides, the mixture may be gently heated (e.g., to 50-60 °C). Reaction times can vary from a few hours to overnight depending on the reactivity of the alkyl halide.

• Workup: Upon completion of the reaction (as indicated by TLC), pour the reaction mixture into cold water.

• Extraction: Extract the aqueous mixture with diethyl ether or another suitable organic solvent.

• Washing: Wash the combined organic layers with brine (saturated aqueous NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product, a pyridinium salt, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether) or by trituration with a non-polar solvent to afford the pure N-alkylated ethyl 2-pyridylacetate salt.

Visualizing the Workflow

The following diagram illustrates the general workflow for the N-alkylation of ethyl 2-pyridylacetate.

General workflow for N-alkylation.

This protocol provides a foundational method for the N-alkylation of ethyl 2-pyridylacetate. Researchers may need to optimize conditions such as the base, solvent, temperature, and reaction time for specific alkylating agents to achieve the best results.

Application of Ethyl 2-pyridylacetate in Agrochemical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-pyridylacetate is a versatile building block in the synthesis of a wide range of heterocyclic compounds with significant biological activities. Its unique structure, featuring a reactive methylene group activated by both the ester and the pyridine ring, makes it a valuable precursor for constructing complex molecular architectures. In the field of agrochemical synthesis, this reagent serves as a key starting material for the development of novel fungicides, herbicides, and insecticides. This document provides detailed application notes and experimental protocols for the synthesis of various agrochemical scaffolds from ethyl 2-pyridylacetate.

Overview of Synthetic Applications

Ethyl 2-pyridylacetate is primarily utilized in condensation and cyclization reactions to form various five- and six-membered heterocyclic systems. The most common applications involve its conversion to a hydrazide intermediate, which is then elaborated into diverse scaffolds such as 1,2,4-triazoles, 1,3,4-thiadiazoles, and 1,3,4-oxadiazoles. These heterocyclic cores are present in numerous commercially successful agrochemicals.

A general synthetic workflow starting from ethyl 2-pyridylacetate is depicted below. This pathway highlights the key intermediates and the resulting agrochemical scaffolds.

Caption: General synthetic workflow from Ethyl 2-pyridylacetate.

Synthesis of Agrochemical Scaffolds: Experimental Protocols

The following protocols are based on established synthetic routes for the derivatization of ethyl 2-pyridylacetate.[1][2][3][4]

Synthesis of 2-(pyridin-2-yl)acetohydrazide (Intermediate A)

This initial step converts the ester functionality of ethyl 2-pyridylacetate into a more reactive hydrazide group, which serves as a versatile handle for subsequent transformations.

Reaction Scheme:

Ethyl 2-pyridylacetate + Hydrazine hydrate → 2-(pyridin-2-yl)acetohydrazide

Protocol:

• To a solution of ethyl 2-pyridylacetate (1 equivalent) in ethanol, add hydrazine hydrate (80% solution, 1.2 equivalents).

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• The resulting solid can be purified by recrystallization from ethanol to yield pure 2-(pyridin-2-yl)acetohydrazide.

Synthesis of N-substituted-2-(pyridin-2-ylacetyl)hydrazinecarbothioamides (Thiosemicarbazide Derivatives)

These thiosemicarbazide derivatives are crucial precursors for the synthesis of various heterocyclic agrochemical scaffolds.

Reaction Scheme:

2-(pyridin-2-yl)acetohydrazide + Aryl isothiocyanate → N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide

Protocol:

• Dissolve 2-(pyridin-2-yl)acetohydrazide (1 equivalent) and an appropriate aryl isothiocyanate (1 equivalent) in acetonitrile.

• Reflux the reaction mixture for 6 hours.

• After cooling, filter the precipitated product.

• Wash the solid with diethyl ether to remove any unreacted isothiocyanate, followed by a water wash to remove residual hydrazide.

• Dry the product to obtain the desired thiosemicarbazide derivative. Further purification can be achieved by recrystallization from ethanol.

Synthesis of 1,2,4-Triazole Derivatives (Potential Fungicides)

Many 1,2,4-triazole derivatives are potent fungicides that act by inhibiting ergosterol biosynthesis in fungi.

Reaction Scheme:

N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide → 4-aryl-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

Protocol:

• Reflux a suspension of the N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide (1 equivalent) in a 2% aqueous sodium hydroxide solution for 4 hours.

• Cool the reaction mixture to room temperature and neutralize with dilute hydrochloric acid.

• Collect the precipitated product by filtration.

• Wash the solid with water and dry.

• Recrystallize the crude product from ethanol to obtain the pure 1,2,4-triazole derivative.

Synthesis of 1,3,4-Thiadiazole Derivatives (Potential Insecticides and Herbicides)

The 1,3,4-thiadiazole ring is a common feature in a variety of insecticides and herbicides.

Reaction Scheme:

N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide → N-aryl-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine

Protocol:

• Carefully add concentrated sulfuric acid to the N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide (1 equivalent) with stirring.

• Continue stirring the mixture for 4 hours at room temperature.

• Pour the reaction mixture onto crushed ice.

• Neutralize the solution with a dilute sodium hydroxide solution.

• Collect the precipitated product by filtration, wash with water, and dry.

• Recrystallize from ethanol to yield the pure 1,3,4-thiadiazole derivative.

Synthesis of 1,3,4-Oxadiazole Derivatives (Potential Herbicides)

1,3,4-Oxadiazole derivatives have been shown to possess herbicidal activity, often by inhibiting protoporphyrinogen oxidase (PPO).

Reaction Scheme:

N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide → N-aryl-5-(pyridin-2-ylmethyl)-1,3,4-oxadiazol-2-amine

Protocol:

• To a solution of the N-aryl-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide (1 equivalent) in dimethylformamide (DMF), add triethylamine (Et3N) and mercuric chloride (HgCl2).

• Stir the reaction mixture at room temperature. The progress of the desulfurization and cyclization can be monitored by TLC.

• Upon completion, dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,3,4-oxadiazole derivative.

Quantitative Data Summary

The following table summarizes representative yields for the synthesis of various heterocyclic scaffolds starting from ethyl 2-pyridylacetate derivatives.[1][4]

Starting Material	Product	Scaffold Type	Yield (%)
N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide	4-(3,4-Dichlorophenyl)-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	1,2,4-Triazole	79
N-(3,4-Dichlorophenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide	N-(3,4-Dichlorophenyl)-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine	1,3,4-Thiadiazole	71
N-(3-Trifluoromethylphenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide	4-(3-Trifluoromethylphenyl)-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	1,2,4-Triazole	70
N-(3-Trifluoromethylphenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide	N-(3-Trifluoromethylphenyl)-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine	1,3,4-Thiadiazole	69

Mode of Action and Signaling Pathways

1,2,4-Triazole Fungicides: Inhibition of Ergosterol Biosynthesis

A significant number of 1,2,4-triazole fungicides exert their antifungal activity by inhibiting the enzyme lanosterol 14α-demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway.[5][6][7] Ergosterol is a vital component of fungal cell membranes, and its depletion disrupts membrane integrity and function, ultimately leading to fungal cell death.[8][9][10]

Caption: Ergosterol biosynthesis inhibition by 1,2,4-triazole fungicides.

1,3,4-Oxadiazole Herbicides: Inhibition of PPO

Many oxadiazole-containing herbicides, such as oxadiazon, function by inhibiting the enzyme protoporphyrinogen oxidase (PPO).[11] This enzyme is crucial for chlorophyll and heme biosynthesis in plants. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which, in the presence of light, generates reactive oxygen species that cause rapid cell membrane disruption and plant death.[11]

Caption: PPO inhibition pathway by 1,3,4-oxadiazole herbicides.

1,3,4-Thiadiazole Insecticides: Diverse Modes of Action

The insecticidal mode of action for 1,3,4-thiadiazole derivatives is more diverse. Some have been found to act as agonists of the muscarinic acetylcholine receptor, leading to overstimulation of the insect nervous system.[12] Others are being investigated for novel modes of action, including as insect growth regulators or RNA interference insecticides.[13][14][15] Due to this diversity, a single representative pathway is not provided. Researchers should consider the specific substitution patterns on the thiadiazole ring to infer the likely mode of action.

Conclusion

Ethyl 2-pyridylacetate is a readily available and highly versatile starting material for the synthesis of a multitude of heterocyclic compounds with potential applications in the agrochemical industry. The protocols and data presented herein provide a solid foundation for researchers to explore the synthesis of novel fungicides, herbicides, and insecticides based on the 1,2,4-triazole, 1,3,4-thiadiazole, and 1,3,4-oxadiazole scaffolds. Further investigation into the structure-activity relationships of these compounds will be crucial for the development of the next generation of effective and environmentally benign crop protection agents.

References

• 1. davidmoore.org.uk [davidmoore.org.uk]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. DSpace [dr.lib.iastate.edu]
• 6. Triazole Fungicide Residues and Their Inhibitory Effect on Some Trichothecenes Mycotoxin Excretion in Wheat Grains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Triazole Fungicides Titul Duo and Vintage on the Development of Pea (Pisum sativum L.) Symbiotic Nodules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Ergosterol Biosynthesis and Regulation Mechanisms in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ergosterol Biosynthesis - Creative Biolabs [creative-biolabs.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis and insecticidal activity of 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives [jstage.jst.go.jp]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and insecticidal activities of novel 1,3,4-thiadiazole 5-fluorouracil acetamides derivatives: an RNA interference insecticide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thiadiazole/Thiadiazine Derivatives as Insecticidal Agent: Design, Synthesis, and Biological Assessment of 1,3,4-(Thiadiazine/Thiadiazole)-Benzenesulfonamide Derivatives as IGRs Analogues against Spodoptera littoralis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Laboratory-Scale Synthesis of Ethyl 2-pyridylacetate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the laboratory-scale synthesis of Ethyl 2-pyridylacetate and its subsequent derivatization into various heterocyclic compounds with potential applications in drug discovery and medicinal chemistry. The procedures outlined are based on established and reliable methods, offering a foundation for the synthesis of a diverse library of pyridine-based molecules.

Part 1: Synthesis of Ethyl 2-pyridylacetate

Ethyl 2-pyridylacetate is a key building block for the synthesis of a wide range of more complex molecules. A common and effective method for its preparation involves the carbethoxylation of α-picoline.

Experimental Protocol: Synthesis of Ethyl 2-pyridylacetate from α-Picoline

This protocol is adapted from a well-established procedure for the synthesis of Ethyl 2-pyridylacetate.[1]

Materials:

• Lithium chips

• Anhydrous diethyl ether

• Bromobenzene

• α-Picoline

• Dry ice (solid carbon dioxide)

• Commercial absolute ethanol

• Dry hydrogen chloride gas

• Chloroform

• Potassium carbonate

• Water

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser

• Heating mantle

• Ice bath

• Distillation apparatus

• Modified Claisen flask with a fractionating side arm

Procedure:

• Preparation of Phenyllithium: In a three-necked flask, place lithium chips (15.4 g, 2.2 moles) and 500 ml of anhydrous diethyl ether. Add a small amount of bromobenzene (165 g, 1.05 moles) to initiate the reaction. Once the ether begins to reflux, add the remaining bromobenzene at a rate that maintains a continuous reflux (approximately 1 hour). Stir and reflux the mixture until most of the lithium has reacted (45–90 minutes).

• Formation of Picolyllithium: To the phenyllithium solution, add α-picoline (97 ml, 93.1 g, 1 mole) dropwise over 5-10 minutes while stirring. The solution will turn a dark red-brown. Continue stirring for an additional 30 minutes.

• Carbonation: Pour the solution of picolyllithium slowly and with shaking onto 500–750 g of crushed dry ice in a 3-liter round-bottom flask.

• Esterification: Remove the ether by distillation under reduced pressure at room temperature. To the resulting lumpy residue of lithium salts, add 750 ml of commercial absolute ethanol. Saturate the solution with dry hydrogen chloride gas while cooling in an ice bath. Allow the esterification mixture to stand overnight.

• Work-up and Purification: Remove the solvent by distillation under reduced pressure on a steam bath. Dissolve the syrupy residue in 750 ml of chloroform. Slowly add a paste prepared from 225 g of potassium carbonate and 135 ml of water with mechanical stirring. Stir the mixture vigorously just below the boiling point for 1 hour. Decant the chloroform solution from the inorganic salts and remove the chloroform by distillation.

• Fractional Distillation: Fractionate the residue under reduced pressure using a modified Claisen flask. Recover unreacted α-picoline in the forerun. Collect the Ethyl 2-pyridylacetate fraction.

Quantitative Data

Product	Boiling Point	Yield	Reference
Ethyl 2-pyridylacetate	135–137°C / 28 mm Hg	35–40%	[1]
142–144°C / 40 mm Hg	[1]
109–112°C / 6 mm Hg	[1]

Part 2: Synthesis of Ethyl 2-pyridylacetate Derivatives

Ethyl 2-pyridylacetate can be readily converted into a variety of heterocyclic derivatives, such as thiosemicarbazides, 1,2,4-triazoles, 1,3,4-thiadiazoles, and 1,3,4-oxadiazoles, which are of interest in medicinal chemistry.[2][3]

Synthetic Workflow

The overall synthetic scheme for the derivatization of Ethyl 2-pyridylacetate is depicted below.

Caption: Synthetic pathway for the derivatization of Ethyl 2-pyridylacetate.

Experimental Protocols

Step a: Synthesis of 2-(Pyridin-2-yl)acetohydrazide [2]

• To a solution of Ethyl 2-pyridylacetate in ethanol, add hydrazine hydrate (80%).

• Stir the reaction mixture at room temperature for 2 hours.

• The resulting product, 2-(pyridin-2-yl)acetohydrazide, can be used in the next step without further purification.

Step b: General Procedure for the Synthesis of N-(Substituted-phenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide Derivatives (Thiosemicarbazides) [2]

• A mixture of 2-(pyridin-2-yl)acetohydrazide (0.01 mol) and an appropriate isothiocyanate (0.01 mol) in acetonitrile is refluxed for 6 hours.

• After cooling, the precipitate is filtered, washed with diethyl ether, and then with water.

• The crude product is purified by crystallization from ethanol.

Step d: General Procedure for the Synthesis of 4-(Substituted-phenyl)-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Derivatives [2]

• A suspension of the appropriate N-(substituted-phenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide (0.01 mol) in 2% aqueous NaOH solution (40–50 mL) is refluxed for 4 hours.

• After cooling, the solution is neutralized with dilute hydrochloric acid.

• The precipitated solid is filtered, washed with water, and crystallized from ethanol.

Step c: General Procedure for the Synthesis of N-(Substituted-phenyl)-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine Derivatives [2]

• To the appropriate N-(substituted-phenyl)-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide (0.01 mol), add concentrated sulfuric acid (0.5 mL) and stir for 4 hours.

• Pour the mixture onto crushed ice.

• Neutralize the solution with dilute NaOH.

• The precipitated product is filtered, washed with water, and crystallized from ethanol.

Quantitative Data for Synthesized Derivatives

The following table summarizes the yields and melting points for a selection of synthesized derivatives.

Compound ID	Derivative Type	Substituent (Ar)	Yield (%)	Melting Point (°C)	Reference
2	Thiosemicarbazide	3-Chloro-4-methylphenyl	83	183–184	[2]
6	Thiosemicarbazide	3-Chloro-4-fluorophenyl	72	188–189	[2]
1a	1,2,4-Triazole	3,4-Dichlorophenyl	79	192–193	[2]
5a	1,2,4-Triazole	3-Chlorophenyl	73	223–224	[2]
1b	1,3,4-Thiadiazole	3,4-Dichlorophenyl	71	201–202	[2]

Applications in Drug Development

Pyridine and its derivatives are prevalent scaffolds in a vast array of pharmaceuticals due to their ability to engage in various biological interactions.[4] The synthesized heterocyclic derivatives of Ethyl 2-pyridylacetate, such as 1,2,4-triazoles and 1,3,4-thiadiazoles, are known to exhibit a wide range of biological activities, including antimicrobial, anticonvulsant, and antiviral properties.[2] For instance, certain 1,2,4-triazole-based compounds have been investigated as potential anticonvulsant and anti-HIV agents.[2] The synthetic protocols provided herein offer a straightforward path to generating a library of such compounds for screening and lead optimization in drug discovery programs. The functional group diversity that can be introduced via different isothiocyanates allows for the fine-tuning of physicochemical and pharmacological properties.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of 1,2,4-Triazole Derivatives from Ethyl 2-Pyridylacetate

These application notes provide detailed protocols for the synthesis of 1,2,4-triazole derivatives utilizing ethyl 2-pyridylacetate as a key starting material. The methodologies are intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction

1,2,4-triazole moieties are significant pharmacophores found in a wide array of therapeutic agents, exhibiting diverse biological activities including antifungal, anti-inflammatory, and anticancer properties.[1][2][3] Ethyl 2-pyridylacetate serves as a versatile precursor for the synthesis of various heterocyclic compounds, including derivatives of 1,2,4-triazole. The synthetic strategy generally involves the initial conversion of ethyl 2-pyridylacetate to a key hydrazide intermediate, which then undergoes cyclization to form the triazole ring.[1][4] This document outlines the synthetic pathway and provides detailed experimental procedures.

Overall Synthetic Pathway

The synthesis of 5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione derivatives from ethyl 2-pyridylacetate involves a multi-step process. The initial step is the conversion of ethyl 2-pyridylacetate to 2-(pyridin-2-yl)acetohydrazide. This hydrazide is then reacted with an appropriate isothiocyanate to form a thiosemicarbazide derivative. Finally, cyclization of the thiosemicarbazide in a basic medium yields the desired 1,2,4-triazole derivative.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Hydrolysis of Ethyl 2-Pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the hydrolysis of ethyl 2-pyridylacetate to synthesize 2-pyridylacetic acid, a valuable building block in pharmaceutical and chemical research. Both base-catalyzed and acid-catalyzed hydrolysis methods are presented to offer flexibility depending on the desired reaction conditions and available reagents.

Introduction

Ethyl 2-pyridylacetate is a common starting material for the synthesis of various pyridine derivatives. Its hydrolysis to 2-pyridylacetic acid is a fundamental transformation. The choice between base-catalyzed and acid-catalyzed hydrolysis can influence reaction time, yield, and the nature of the work-up procedure. Base-catalyzed hydrolysis, or saponification, is an irreversible process that typically proceeds to completion. Acid-catalyzed hydrolysis is a reversible reaction, and reaction conditions must be controlled to favor the formation of the carboxylic acid product.

Data Presentation

The following table summarizes the key quantitative data for the base-catalyzed and a general protocol for the acid-catalyzed hydrolysis of ethyl 2-pyridylacetate.

Parameter	Base-Catalyzed Hydrolysis	Acid-Catalyzed Hydrolysis (General Protocol)
Starting Material	Ethyl 2-pyridylacetate	Ethyl 2-pyridylacetate
Key Reagents	Potassium Hydroxide (KOH)	Dilute Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)
Solvent	Ethanol/Water	Water (from dilute acid)
Reaction Temperature	50°C[1]	Reflux
Reaction Time	30 minutes[1]	Varies (requires monitoring)
Yield	Quantitative (approx. 100%)[1]	Varies (equilibrium)
Product	2-Pyridylacetic Acid	2-Pyridylacetic Acid
Product Melting Point	135°C (decomposes) (for the hydrochloride salt)[2][3]	135°C (decomposes) (for the hydrochloride salt)[2][3]

Experimental Protocols

Protocol 1: Base-Catalyzed Hydrolysis of Ethyl 2-Pyridylacetate

This protocol is adapted from a literature procedure and is generally preferred due to its irreversibility and high yield.[4]

Materials:

• Ethyl 2-pyridylacetate (1.65 g, 10 mmol)

• Potassium hydroxide (0.67 g, 12 mmol)

• Ethanol (13 mL)

• Water (4.3 mL)

• 1N Hydrochloric acid (HCl)

• Diethyl ether

• Round-bottom flask

• Stir bar

• Heating mantle with stirrer

• Rotary evaporator

• Separatory funnel

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 1.65 g (10 mmol) of ethyl 2-pyridylacetate and 0.67 g (12 mmol) of potassium hydroxide in 13 mL of ethanol.[1]

• Add 4.3 mL of water to the mixture.[1]

• Heat the mixture to 50°C and stir for 30 minutes.[1]

• After the reaction is complete, remove the ethanol by distillation using a rotary evaporator.[1]

• Extract the aqueous residue with diethyl ether to remove any unreacted starting material. Discard the organic layer.[1]

• Carefully acidify the aqueous layer to pH 2 with 1N HCl.[1]

• Concentrate the aqueous layer to dryness on a rotary evaporator to obtain the crude product.[1]

• The resulting oily substance can be crystallized from diethyl ether.[1]

• Filter the solid product, wash with cold diethyl ether, and dry under vacuum to yield 2-pyridylacetic acid.[1]

Protocol 2: Acid-Catalyzed Hydrolysis of Ethyl 2-Pyridylacetate (General Procedure)

This protocol provides a general guideline for the acid-catalyzed hydrolysis of ethyl esters and can be adapted for ethyl 2-pyridylacetate.[5][6] The reaction is reversible, so using a large excess of water is crucial to drive the equilibrium towards the products.[5][6][7]

Materials:

• Ethyl 2-pyridylacetate

• Dilute sulfuric acid (e.g., 10% H₂SO₄) or dilute hydrochloric acid

• Sodium bicarbonate (NaHCO₃) or other suitable base for neutralization

• Ethyl acetate or other suitable organic solvent for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Heating mantle with stirrer

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Place the ethyl 2-pyridylacetate in a round-bottom flask.

• Add a large excess of dilute sulfuric acid or hydrochloric acid. The dilute acid serves as both the catalyst and the source of water.[6][7]

• Heat the mixture to reflux with stirring.[5] The reaction progress should be monitored by a suitable technique (e.g., TLC or LC-MS).

• Once the reaction has reached equilibrium or the desired conversion, cool the mixture to room temperature.

• Carefully neutralize the excess acid by the slow addition of a saturated sodium bicarbonate solution or another suitable base until effervescence ceases.

• Extract the aqueous solution multiple times with an organic solvent such as ethyl acetate.

• Combine the organic extracts and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the organic solvent under reduced pressure to yield the crude 2-pyridylacetic acid.

• The crude product can be further purified by recrystallization or column chromatography.

Visualizations

Chemical Reaction Schemes

References

• 1. 2-Pyridylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. 2-Pyridylacetic acid hydrochloride, 99% | Fisher Scientific [fishersci.ca]
• 4. jk-sci.com [jk-sci.com]
• 5. Ester Hydrolysis | Overview, Procedure & Mechanism - Lesson | Study.com [study.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Use of Ethyl 2-pyridylacetate in the Development of Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-pyridylacetate is a versatile starting material for the synthesis of a variety of heterocyclic compounds. Its derivatives, particularly those incorporating thiourea, 1,2,4-triazole, and 1,3,4-thiadiazole moieties, have been investigated for their potential as antimicrobial agents. While a specific study on a library of 36 novel heterocyclic derivatives of ethyl 2-pyridylacetate found them to be inactive against Candida albicans in a preliminary screening, the core structures synthesized represent important pharmacophores in established antifungal agents.[1] This document provides detailed synthetic protocols for creating a library of such derivatives and discusses the potential antifungal mechanisms of action based on the incorporated heterocyclic systems, offering a valuable resource for initiating new antifungal drug discovery programs.

Synthetic Schemes and Protocols

The synthesis of various heterocyclic derivatives from ethyl 2-pyridylacetate involves a multi-step process, beginning with the formation of a key hydrazide intermediate. This intermediate serves as a scaffold for the subsequent introduction of thiosemicarbazide, 1,2,4-triazole, and 1,3,4-thiadiazole functionalities.

Diagram: Synthetic Workflow for Ethyl 2-pyridylacetate Derivatives

Caption: Synthetic pathway from Ethyl 2-pyridylacetate to key derivatives.

Experimental Protocols

Materials and Equipment:

• Ethyl 2-pyridylacetate

• Hydrazine hydrate (80%)

• Ethanol (EtOH)

• Aryl isothiocyanates (various)

• Acetonitrile

• Sodium hydroxide (NaOH)

• Concentrated sulfuric acid (H₂SO₄)

• Standard laboratory glassware (round-bottom flasks, condensers, etc.)

• Magnetic stirrer with heating plate

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer

• Mass spectrometer

Protocol 1: Synthesis of 2-(pyridin-2-yl)acetohydrazide (Intermediate A)

• To a solution of ethyl 2-pyridylacetate (1 equivalent) in ethanol, add hydrazine hydrate (80%, 1.2 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid is the desired 2-(pyridin-2-yl)acetohydrazide, which can be used in the next step without further purification.

Protocol 2: Synthesis of N-substituted-2-(pyridin-2-ylacetyl)hydrazinecarbothioamide (Thiosemicarbazide Derivatives)

• Dissolve 2-(pyridin-2-yl)acetohydrazide (1 equivalent) in acetonitrile.

• Add the appropriate aryl isothiocyanate (1 equivalent) to the solution.

• Reflux the reaction mixture for 6 hours.

• After cooling to room temperature, the precipitated solid is collected by filtration.

• Wash the solid with cold acetonitrile and dry to yield the target thiosemicarbazide derivative.

Protocol 3: Synthesis of 4-Aryl-5-(pyridin-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (1,2,4-Triazole Derivatives)

• Suspend the corresponding thiosemicarbazide derivative (1 equivalent) in a 2% aqueous solution of sodium hydroxide.

• Reflux the mixture for 1 hour.

• After cooling, neutralize the solution with a dilute acid (e.g., HCl) to precipitate the product.

• Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified 1,2,4-triazole derivative.

Protocol 4: Synthesis of N-Aryl-5-(pyridin-2-ylmethyl)-1,3,4-thiadiazol-2-amine (1,3,4-Thiadiazole Derivatives)

• Add the appropriate thiosemicarbazide derivative (1 equivalent) portion-wise to concentrated sulfuric acid at room temperature with stirring.

• Continue stirring for 1 hour.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a dilute base (e.g., NaOH) to precipitate the product.

• Filter the solid, wash thoroughly with water, and recrystallize from a suitable solvent to yield the pure 1,3,4-thiadiazole derivative.

Antifungal Activity Data

While the specific derivatives synthesized from ethyl 2-pyridylacetate in the study by Hut'ka et al. (2017) were found to be inactive, it is crucial for researchers to have access to this information to avoid redundant efforts. The following table summarizes the findings of the preliminary antifungal screening against Candida albicans.

Table 1: Antifungal Activity of Ethyl 2-pyridylacetate Derivatives against Candida albicans

Compound Class	Number of Compounds Tested	Result of Preliminary Screening
Thiosemicarbazide Derivatives	7	Inactive
1,2,4-Triazole Derivatives	7	Inactive
1,3,4-Thiadiazole Derivatives	7	Inactive

Data sourced from Hut'ka et al., 2017.[1]

Potential Mechanisms of Antifungal Action

Despite the lack of activity in the tested series, the heterocyclic moieties incorporated are known to be present in potent antifungal drugs. Understanding their established mechanisms of action can guide the design of new derivatives with improved activity.

1,2,4-Triazole Derivatives

The 1,2,4-triazole core is a key pharmacophore in many successful antifungal drugs, such as fluconazole and itraconazole.[2] These agents act by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2][3] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[3][4] Inhibition of CYP51 leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, which disrupts membrane integrity and function, ultimately inhibiting fungal growth.[5]

Diagram: 1,2,4-Triazole Antifungal Mechanism

Caption: Inhibition of ergosterol biosynthesis by 1,2,4-triazole derivatives.

1,3,4-Thiadiazole Derivatives

Derivatives of 1,3,4-thiadiazole have demonstrated a broad range of biological activities, including antifungal effects.[6][7] While the exact mechanism can vary depending on the overall structure of the molecule, some 1,3,4-thiadiazole derivatives are also known to target ergosterol biosynthesis.[6] Other proposed mechanisms include the disruption of cell wall biogenesis, leading to altered cell morphology and increased sensitivity to osmotic stress.[7]

Thiosemicarbazide Derivatives

Thiosemicarbazones, derived from thiosemicarbazides, have shown promising antifungal activity against various Candida species.[8][9] Molecular docking studies have suggested that these compounds may act by inhibiting various fungal enzymes.[10][11] One potential target is N-myristoyltransferase (NMT), an enzyme that catalyzes the attachment of myristate to proteins, a process essential for the function of many proteins involved in signal transduction and cell architecture.[10][11]

Application in Antifungal Drug Discovery

The synthetic protocols provided herein offer a robust platform for generating a diverse library of ethyl 2-pyridylacetate derivatives. While the initial screening of a specific set of these compounds did not yield antifungal activity, the following strategies can be employed to explore the potential of this chemical space further:

• Structural Modification: Systematically modify the aryl substituents on the thiosemicarbazide, 1,2,4-triazole, and 1,3,4-thiadiazole rings to explore a wider range of electronic and steric properties.

• Bioisosteric Replacement: Replace the pyridine ring with other nitrogen-containing heterocycles to investigate the impact on antifungal activity.

• Mechanism-Based Screening: Employ assays that specifically target known antifungal pathways, such as ergosterol biosynthesis inhibition or cell wall integrity, to identify compounds with specific modes of action.

• Synergistic Studies: Evaluate the synthesized compounds in combination with known antifungal drugs to identify potential synergistic interactions.

By leveraging the provided synthetic methodologies and considering the established mechanisms of action of related heterocyclic compounds, researchers can effectively utilize ethyl 2-pyridylacetate as a foundational scaffold in the quest for novel and effective antifungal agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyridine-derived thiosemicarbazones and their tin(IV) complexes with antifungal activity against Candida spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of novel thiosemicarbazone derivatives with potent and selective anti-Candida glabrata activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antifungal effect of 4-arylthiosemicarbazides against Candida species. Search for molecular basis of antifungal activity of thiosemicarbazide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antifungal effect of 4-arylthiosemicarbazides against Candida species. Search for molecular basis of antifungal activity of thiosemicarbazide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Ethyl 2-pyridylacetate in the Synthesis of Potent Kinase Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the utility of ethyl 2-pyridylacetate and its derivatives as key building blocks in the synthesis of kinase inhibitors. The pyridine scaffold is a privileged structure in medicinal chemistry, frequently found in small molecule kinase inhibitors due to its ability to form crucial hydrogen bond interactions within the ATP-binding site of kinases. Ethyl 2-pyridylacetate serves as a versatile starting material for the construction of various heterocyclic systems that form the core of these inhibitors.

Introduction to Pyridyl-Based Kinase Inhibitors

Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The development of small molecule inhibitors that target specific kinases has become a major focus of modern drug discovery. The pyridine ring, a central component of ethyl 2-pyridylacetate, is an attractive scaffold for kinase inhibitor design. Its nitrogen atom can act as a hydrogen bond acceptor, mimicking the adenine region of ATP, thus enabling potent and selective inhibition.

Synthesis of Kinase Inhibitor Scaffolds from Ethyl 2-pyridylacetate Derivatives

A common strategy in the synthesis of pyridyl-based kinase inhibitors involves the construction of fused heterocyclic systems, such as imidazo[1,2-a]pyridines. These scaffolds can be efficiently synthesized from derivatives of ethyl 2-pyridylacetate. A key transformation is the cyclization of a 2-aminopyridine derivative with an α-halocarbonyl compound, such as ethyl bromopyruvate, which can be considered a reactive form of a pyridylacetate derivative.

Experimental Protocol: Synthesis of Ethyl 8-amino-6-bromoimidazo[1,2-a]pyridine-2-carboxylate

This protocol describes the synthesis of a substituted imidazo[1,2-a]pyridine core, which can be further elaborated to generate a library of potential kinase inhibitors.[1]

Materials:

• 5-bromo-2,3-diaminopyridine

• Ethyl bromopyruvate

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Hexane

Procedure:

• In a round-bottom flask, combine 5-bromo-2,3-diaminopyridine (0.5 g, 2.35 mmol), ethyl bromopyruvate (0.3 ml, 2.35 mmol), and sodium bicarbonate (0.22 g, 2.35 mmol) in ethanol.

• Stir the mixture at reflux. Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the solution to room temperature.

• Extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Recrystallize the crude product from hexane to afford yellow crystals of ethyl 8-amino-6-bromoimidazo[1,2-a]pyridine-2-carboxylate.

Expected Yield: 65%[1]

This imidazo[1,2-a]pyridine scaffold can then undergo further chemical modifications, such as Suzuki-Miyaura coupling or amidation reactions, to introduce various substituents that can modulate the potency and selectivity of the final kinase inhibitor.

Application in the Synthesis of PIM-1 Kinase Inhibitors

Derivatives of ethyl 2-pyridylacetate have been successfully utilized in the synthesis of potent inhibitors of PIM-1 kinase, a serine/threonine kinase implicated in various cancers. The following example illustrates the conversion of a pyridylacetate derivative into a complex heterocyclic system with significant PIM-1 inhibitory activity.

Synthetic Approach to Pyridine-Based PIM-1 Inhibitors

A multi-step synthesis can be employed, starting from a functionalized pyridylacetate precursor, 2-((3-cyano-4,6-dimethylpyridin-2-yl)oxy)acetohydrazide. This precursor is cyclized and subsequently alkylated to generate a library of compounds.

Quantitative Data: PIM-1 Kinase Inhibition

The synthesized compounds were evaluated for their ability to inhibit PIM-1 kinase. The half-maximal inhibitory concentration (IC₅₀) values for representative compounds are summarized in the table below.

Compound ID	PIM-1 IC₅₀ (nM)	Reference
12	14.3
Staurosporine (Control)	16.7

Application in the Synthesis of VEGFR-2 Inhibitors

The pyridylacetate moiety is also a valuable pharmacophore in the development of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitors. VEGFR-2 is a key mediator of angiogenesis, a process crucial for tumor growth and metastasis.

Design Strategy for Pyridine-Based VEGFR-2 Inhibitors

Novel 3-cyano-6-naphthylpyridine derivatives have been designed and synthesized as selective VEGFR-2 inhibitors. These compounds have demonstrated potent cytotoxic activity against various cancer cell lines.

Quantitative Data: VEGFR-2 Kinase Inhibition and Cytotoxicity

The inhibitory activity against VEGFR-2 and the cytotoxic effects on different cancer cell lines for a lead compound from this series are presented below.

Compound ID	VEGFR-2 IC₅₀ (nM)	PC3 (prostate) IC₅₀ (nM)	DU145 (prostate) IC₅₀ (nM)	MCF-7 (breast) IC₅₀ (nM)	MDA-MB-435 (breast) IC₅₀ (nM)	Reference
Lead Compound	Sub-nanomolar	Nanomolar	Nanomolar	Nanomolar	Nanomolar	[2]

Signaling Pathways Targeted by Synthesized Inhibitors

Understanding the signaling pathways targeted by these inhibitors is crucial for elucidating their mechanism of action and for guiding further drug development efforts.

PIM-1 Signaling Pathway

PIM-1 is a constitutively active serine/threonine kinase that does not require phosphorylation for its activity. It is regulated at the transcriptional, translational, and protein stability levels. PIM-1 is involved in cell cycle progression and apoptosis.

VEGFR-2 Signaling Pathway

VEGFR-2 is a receptor tyrosine kinase that, upon binding to its ligand VEGF, dimerizes and autophosphorylates, initiating a cascade of downstream signaling events that promote cell proliferation, migration, and survival, ultimately leading to angiogenesis.

Conclusion

Ethyl 2-pyridylacetate and its derivatives are invaluable starting materials for the synthesis of a diverse range of heterocyclic compounds with potent kinase inhibitory activity. The protocols and data presented herein demonstrate the utility of this chemical scaffold in the development of targeted therapies for cancer and other diseases driven by aberrant kinase signaling. The versatility of the pyridine ring allows for fine-tuning of inhibitor potency and selectivity, making it a continued focus of research in medicinal chemistry.

References

• 1. Ethyl 8-amino-6-bromoimidazo[1,2-a]pyridine-2-carb­oxy­late - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemwhat.com [chemwhat.com]

Application Notes and Protocols: Diels-Alder Reaction in the Synthesis of Pyridine Derivatives for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Diels-Alder reaction is a powerful [4+2] cycloaddition reaction that forms a six-membered ring. While Ethyl 2-pyridylacetate itself is not a suitable substrate for the Diels-Alder reaction due to the lack of a conjugated diene or an activated dienophile, the Diels-Alder strategy is a cornerstone in the synthesis of complex molecules, including functionalized pyridine and quinoline scaffolds that are prevalent in pharmaceuticals. This document provides an overview and protocols for leveraging the Diels-Alder reaction to create pyridine-containing structures, which are of significant interest in drug discovery.

The pyridine ring is a common motif in a vast array of pharmaceuticals and agrochemicals. The development of efficient synthetic routes to substituted pyridines is therefore a critical area of research.[1] The Diels-Alder reaction offers a robust method for constructing the six-membered ring of the pyridine system with good control over regioselectivity and stereoselectivity.[2] These reactions can be broadly categorized into two types: those where the nitrogen atom is part of the diene (aza-diene) and those where it is in the dienophile (aza-dienophile).

Key Concepts in Pyridine Synthesis via Diels-Alder Reactions:

• Normal Electron-Demand Diels-Alder: This typically involves an electron-rich diene reacting with an electron-poor dienophile. To facilitate this, the dienophile often contains electron-withdrawing groups like esters, ketones, or nitriles.[3][4]

• Inverse Electron-Demand Diels-Alder (IEDDA): In this variant, an electron-poor diene reacts with an electron-rich dienophile. This is a common strategy for synthesizing pyridines where electron-deficient aza-dienes (e.g., 1,2,4-triazines) react with electron-rich alkenes or alkynes.

• Hetero-Diels-Alder Reaction: This is a variation where one or more carbon atoms in the diene or dienophile are replaced by a heteroatom, such as nitrogen or oxygen.[5] This is a direct method for synthesizing heterocyclic rings.

Application 1: Synthesis of Polysubstituted Pyridines via Aza-Wittig/Diels-Alder Sequence

A contemporary approach to synthesizing polysubstituted pyridines involves the in-situ generation of 2-azadienes followed by their [4+2] cycloaddition with a dienophile. This method provides rapid access to diverse pyridine structures.[1]

Experimental Workflow:

The following diagram outlines a two-pot, three-component synthesis of polysubstituted pyridines.

Caption: Workflow for the three-component synthesis of polysubstituted pyridines.

General Protocol: Three-Component Synthesis of Polysubstituted Pyridines

This protocol is based on a catalytic intermolecular aza-Wittig reaction to form a 2-azadiene, which then undergoes a Diels-Alder reaction.[1]

Materials:

• Aromatic or heteroaromatic aldehyde (1.0 eq)

• Substituted α,β-unsaturated carboxylic acid (1.1 eq)

• Triphenylphosphine (catalyst, 0.1 eq)

• Toluene (solvent)

• Push-pull enamine (dienophile, 1.2 eq)

Procedure:

Pot 1: Formation of the 2-Azadiene

• To a solution of the aldehyde and α,β-unsaturated carboxylic acid in toluene, add the triphenylphosphine catalyst.

• Heat the reaction mixture at reflux for 12-24 hours, monitoring the formation of the 2-azadiene intermediate by TLC or LC-MS.

• Upon completion, allow the mixture to cool to room temperature.

Pot 2: Diels-Alder Reaction and Aromatization

• To the crude solution of the 2-azadiene from Pot 1, add the push-pull enamine dienophile.

• Heat the reaction mixture at a temperature appropriate for the specific substrates (e.g., 80-110 °C) for 6-12 hours.

• Monitor the reaction for the formation of the dihydropyridine adduct and its subsequent aromatization to the pyridine product.

• After the reaction is complete, cool the mixture and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired polysubstituted pyridine.

Quantitative Data:

The overall yields for this multi-step sequence are generally moderate, with an average of around 28%, which corresponds to approximately 75% efficiency per step.[1]

Aldehyde	α,β-Unsaturated Acid	Enamine Dienophile	Overall Yield (%)
Benzaldehyde	Cinnamic acid	1-(1-pyrrolidinyl)ethene	~30
4-Chlorobenzaldehyde	Crotonic acid	1-(1-morpholinyl)ethene	~25
2-Thiophenecarboxaldehyde	3-Methylcrotonic acid	1-(1-piperidinyl)ethene	~29

Note: The data in this table is representative and based on the general efficiency reported in the literature. Actual yields will vary depending on the specific substrates used.

Application 2: Synthesis of Isoquinuclidines via Tungsten-Promoted Diels-Alder of Pyridines

The isoquinuclidine (2-azabicyclo[2.2.2]octane) core is a key structural motif in many biologically active alkaloids.[6] A novel method involves the use of a tungsten complex to disrupt the aromaticity of pyridines, thereby enabling them to act as dienes in stereoselective Diels-Alder reactions.[6]

Reaction Pathway:

Caption: Tungsten-promoted Diels-Alder reaction of pyridines.

General Protocol: Tungsten-Promoted Diels-Alder Reaction

Materials:

• Pyridine derivative (1.0 eq)

• Tungsten complex (e.g., W(CO)3(PMe3)3) (1.0 eq)

• Electron-deficient alkene (dienophile, 1.5 eq)

• Solvent (e.g., THF, Benzene)

Procedure:

• In a glovebox, dissolve the tungsten complex and the pyridine derivative in the chosen solvent.

• Stir the mixture at room temperature for a specified time to allow for the formation of the activated pyridine-tungsten complex.

• Add the electron-deficient alkene to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring its progress by NMR spectroscopy or LC-MS.

• Upon completion, the reaction can be quenched, and the tungsten complex can be removed.

• The crude product is then purified by column chromatography to yield the functionalized isoquinuclidine.

Quantitative Data:

This methodology allows for the stereoselective synthesis of a broad range of functionalized isoquinuclidines under mild conditions.[6] Enantio-enriched products can be obtained by using a chiral tungsten fragment.[6]

Pyridine Derivative	Dienophile	Yield (%)	Diastereomeric Ratio
Pyridine	Methyl acrylate	>95	>20:1
4-Picoline	Acrylonitrile	>95	>20:1
3,5-Lutidine	N-Phenylmaleimide	>95	>20:1 (exo)

Note: The data presented is based on reported findings and illustrates the high efficiency and selectivity of this method.

Drug Development and Biomaterials Applications

The Diels-Alder reaction is not only a tool for synthesizing core scaffolds but also a "click chemistry" reaction used in bioconjugation, drug delivery, and the development of biomaterials.[7][8] Its ability to proceed under mild, often physiological, conditions with high yields and selectivity makes it ideal for these applications.[8] For instance, Diels-Alder chemistry can be used to attach targeting ligands to drug delivery systems or to crosslink hydrogels for tissue engineering.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. 14.5 Characteristics of the Diels–Alder Reaction – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Synthesis of Three-Dimensional Ring Fused Heterocycles by a Selective [4 + 2] Cycloaddition Between Bicyclic Thiazolo 2-Pyridones and Arynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2739-98-2 | Ethyl 2-pyridylacetate | Tetrahedron [thsci.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Khan Academy [khanacademy.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-pyridylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of Ethyl 2-pyridylacetate.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Ethyl 2-pyridylacetate, categorized by the synthetic route.

Route 1: From 2-Cyanopyridine

This two-step synthesis involves the hydrolysis of 2-cyanopyridine to 2-pyridylacetic acid, followed by Fischer esterification with ethanol.

Step 1: Hydrolysis of 2-Cyanopyridine to 2-Pyridylacetic Acid

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of 2-pyridylacetic acid	Incomplete hydrolysis of the nitrile.	- Ensure the reaction is heated under reflux for a sufficient duration (e.g., 4 hours with NaOH)[1].- Use a sufficient excess of the hydrolyzing agent (acid or base).
Degradation of the product.	- Avoid excessively high temperatures during the reaction and work-up[2].- For alkaline hydrolysis, ensure the acidification step to precipitate the carboxylic acid is done carefully to avoid decomposition.
Formation of 2-picolinamide as a major by-product	Incomplete hydrolysis of the intermediate amide.	- Increase the reaction time or the concentration of the acid/base to ensure complete conversion to the carboxylic acid[3].
Difficulty in isolating the product	The product may be soluble in the aqueous solution.	- After acidification, thoroughly cool the solution to maximize precipitation.- If precipitation is insufficient, perform multiple extractions with a suitable organic solvent.

Step 2: Fischer Esterification of 2-Pyridylacetic Acid with Ethanol

Issue	Possible Cause(s)	Recommended Solution(s)
Low conversion to the ester	The reaction is an equilibrium process.	- Use a large excess of ethanol to drive the equilibrium towards the product[4][5].- Remove water as it is formed, for example, by using a Dean-Stark apparatus.
Insufficient catalysis.	- Ensure an adequate amount of a strong acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) is used[4].
Charring or dark coloration of the reaction mixture	The acid catalyst is causing decomposition at high temperatures.	- Maintain a controlled reflux temperature and avoid overheating[6].- Consider using a milder catalyst.
Difficult purification of the final product	Presence of unreacted carboxylic acid.	- After the reaction, neutralize the excess acid catalyst with a mild base (e.g., sodium bicarbonate solution).- Wash the organic layer with a basic solution to remove unreacted carboxylic acid.

Route 2: Carbethoxylation of α-Picoline

This method involves the reaction of α-picoline with a strong base followed by quenching with a source of carbon dioxide (e.g., Dry Ice) and subsequent esterification.

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of the final product (35-40% reported) [7]	Incomplete formation of the picolyllithium intermediate.	- Use anhydrous ether and ensure all glassware is thoroughly dried to prevent quenching of the organolithium reagent[7].- Ensure the lithium metal is clean and free of excessive oxidation.
Inefficient carboxylation.	- Use a large excess of crushed Dry Ice and pour the picolyllithium solution onto it slowly with vigorous stirring to ensure efficient trapping of the carbanion[7].
Recovery of a significant amount of starting α-picoline	The initial deprotonation of α-picoline was unsuccessful.	- Check the quality and activity of the lithium and bromobenzene used to form phenyllithium, which then deprotonates the α-picoline[7].

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the Fischer esterification of 2-pyridylacetic acid?

A1: The most common reason for low yields is the equilibrium nature of the Fischer esterification reaction. To improve the yield, it is crucial to either use a large excess of the alcohol (ethanol) or to remove the water that is formed as a by-product during the reaction[4][5].

Q2: I am getting a dark-colored product after esterification. What could be the cause?

A2: A dark color often indicates decomposition or side reactions, which can be caused by using too strong an acid catalyst or by heating the reaction mixture at too high a temperature. Consider using a milder catalyst or ensuring the reaction temperature is carefully controlled[6].

Q3: During the hydrolysis of 2-cyanopyridine, how can I avoid the formation of the amide intermediate?

A3: To minimize the formation of 2-picolinamide, ensure that the hydrolysis conditions are sufficiently forcing to drive the reaction to the carboxylic acid. This can be achieved by increasing the reaction time, using a higher concentration of the acid or base, or by using higher temperatures, though care must be taken to avoid product degradation[2][3].

Q4: What are the safety precautions I should take when working with lithium and Dry Ice for the carbethoxylation of α-picoline?

A4: Lithium is highly reactive with water and moisture, so it must be handled under anhydrous conditions. The reaction with bromobenzene to form phenyllithium is exothermic and should be controlled by the rate of addition. Dry Ice (solid carbon dioxide) can cause severe burns upon contact with skin, so appropriate cryogenic gloves should be worn. The process also generates flammable ether vapors, so it must be performed in a well-ventilated fume hood away from ignition sources[7].

Experimental Protocols

Protocol 1: Synthesis of 2-Pyridylacetic Acid via Hydrolysis of 2-Cyanopyridine

This protocol is adapted from a patented procedure which reports a high yield[1].

• In a 500 mL three-necked flask, add 100 g of 2-cyanopyridine and 200 g of deionized water.

• Begin stirring and heat the mixture to 50 °C.

• Slowly add 128.2 g of 30% sodium hydroxide solution to the flask.

• After the addition is complete, heat the mixture to reflux and maintain for 4 hours.

• After reflux, distill off approximately 50 g of water.

• Cool the reaction solution to 20 °C.

• Carefully add 30% hydrochloric acid to adjust the pH of the reaction mixture to 2.5.

• Heat the mixture to distill off water until the temperature of the residue reaches 120 °C, at which point the mixture should be evaporated to dryness.

• Add 300 g of ethanol to the flask and maintain the temperature at 55 °C for 2 hours with stirring to dissolve the product.

• Filter the hot solution.

• Cool the filtrate to induce crystallization of 2-pyridylacetic acid.

• Filter the solid product and dry it in an oven. The expected yield is approximately 106.0 g (89.6%)[1].

Protocol 2: Synthesis of Ethyl 2-pyridylacetate via Fischer Esterification

This is a general procedure for Fischer esterification[4][5].

• In a round-bottom flask equipped with a reflux condenser, combine 1 mole of 2-pyridylacetic acid and 5 moles of absolute ethanol.

• Slowly and carefully add 0.1 moles of concentrated sulfuric acid to the mixture while cooling in an ice bath.

• Heat the mixture to a gentle reflux for 4-6 hours.

• After cooling to room temperature, slowly pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer three times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation. Ethyl 2-pyridylacetate has a boiling point of 109-112 °C at 6 mmHg[7].

Data Presentation

Table 1: Comparison of Synthesis Routes for Ethyl 2-pyridylacetate

Synthetic Route	Starting Material	Key Reagents	Reported Yield	Reference
Hydrolysis and Esterification	2-Cyanopyridine	NaOH, HCl, Ethanol, H₂SO₄	~80% (overall, estimated from 89.6% for the acid)	[1]
Carbethoxylation	α-Picoline	Lithium, Bromobenzene, Dry Ice, Ethanol, HCl	35-40%	[7]

Visualizations

Caption: Workflow for the synthesis of Ethyl 2-pyridylacetate from 2-Cyanopyridine.

Caption: Troubleshooting logic for low yield in Fischer esterification.

References

• 1. CN101602715A - The synthetic method of 2-pyridine carboxylic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. posters.unh.edu [posters.unh.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of Crude Ethyl 2-pyridylacetate by Distillation

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude Ethyl 2-pyridylacetate by distillation.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of Ethyl 2-pyridylacetate under vacuum?

A1: The boiling point of Ethyl 2-pyridylacetate is dependent on the vacuum pressure. It is crucial to have an accurate pressure reading to target the correct fraction. Refer to the data table below for boiling points at various pressures.[1][2][3][4][5]

Q2: My purified product is a yellow to brown oil, but it should be a light yellow liquid. What is the cause of this discoloration?

A2: Discoloration often indicates the presence of impurities or decomposition products.[6] Overheating during distillation is a common cause of decomposition. Ensure the heating mantle is set to a temperature that allows for a steady, but not rapid, distillation rate. The presence of residual acidic or basic impurities from the synthesis can also lead to color formation. Consider a pre-distillation wash with a saturated sodium bicarbonate solution to neutralize any acid, followed by drying with an appropriate agent like anhydrous sodium sulfate.

Q3: I am experiencing a lower than expected yield of purified Ethyl 2-pyridylacetate. What are the potential reasons for this?

A3: Low yield can result from several factors. Incomplete reaction during the synthesis is one possibility. During distillation, loss of product can occur due to an inefficient distillation setup, such as poor insulation of the column, leading to heat loss and inefficient fractionation. Additionally, if the vacuum is too high for the heating temperature, the product may not distill. Conversely, if the temperature is too high, decomposition can occur, reducing the yield of the desired product.

Q4: What are the common impurities found in crude Ethyl 2-pyridylacetate?

A4: Common impurities can include unreacted starting materials such as α-picoline, residual solvents from the workup (e.g., ethanol, chloroform, or ether), and byproducts from the synthesis.[1] α-picoline is a common fore-run impurity that should be collected before the main product fraction.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Difficulty achieving a stable vacuum	Leaks in the distillation apparatus	Check all joints and connections for a secure seal. Ensure all glassware is free of cracks. Use high-vacuum grease on all ground glass joints.
Inefficient vacuum pump	Check the pump oil; it may need to be changed. Ensure the pump is appropriately sized for the distillation setup.
"Bumping" or uneven boiling of the crude material	Lack of boiling chips or a stir bar	Add a few boiling chips or a magnetic stir bar to the distillation flask before starting the distillation to ensure smooth boiling.
High heating rate	Reduce the heat from the heating mantle to allow for a more controlled and even boiling.
Product solidifying in the condenser	Inadequate condenser temperature	If using a chilled condenser, the temperature may be too low. Use room temperature water for the condenser to prevent solidification of the product.
No product distilling over at the expected temperature	Inaccurate pressure reading	Verify the accuracy of your vacuum gauge. An incorrect reading will lead to targeting the wrong distillation temperature.
Thermometer placement is incorrect	The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

Quantitative Data

Parameter	Value	Reference
Molecular Formula	C₉H₁₁NO₂	[2][7][8]
Molecular Weight	165.19 g/mol	[2][3][4][7][8]
Boiling Point	70 °C / 0.05 mmHg	[2][3][4][5][9]
109–112 °C / 6 mm	[1]
122-126 °C / 10 mmHg	[2]
135–137 °C / 28 mm	[1]
142–144 °C / 40 mm	[1]
Density	1.084 g/mL at 25 °C	[2][3][4][9]
Refractive Index (n20/D)	1.497	[2][3][4][9]

Experimental Protocol: Fractional Distillation of Crude Ethyl 2-pyridylacetate

This protocol outlines the fractional distillation of crude Ethyl 2-pyridylacetate to obtain a purified product.

Materials:

• Crude Ethyl 2-pyridylacetate

• Round-bottom flask

• Fractionating column (e.g., Vigreux column)

• Distillation head with condenser and receiving flask

• Thermometer and adapter

• Heating mantle

• Vacuum pump and gauge

• Boiling chips or magnetic stir bar and stirrer

• High-vacuum grease

Procedure:

• Preparation of the Apparatus:

  • Assemble the fractional distillation apparatus as shown in the workflow diagram. Ensure all glassware is clean and dry.

  • Lightly grease all ground glass joints to ensure a good seal for the vacuum.

  • Place the crude Ethyl 2-pyridylacetate into the round-bottom flask, ensuring it is no more than two-thirds full.

  • Add a few boiling chips or a magnetic stir bar to the flask.

• Distillation Process:

  • Begin stirring if using a magnetic stir bar.

  • Slowly apply vacuum to the system, aiming for a stable pressure at which distillation will be performed (refer to the data table for temperature/pressure relationships).

  • Once the desired vacuum is stable, begin to gently heat the distillation flask using the heating mantle.

  • Observe the temperature on the thermometer. A lower boiling fraction, likely containing residual solvents and α-picoline, will distill first.[1] Collect this "fore-run" in a separate receiving flask.

  • Once the temperature of the vapor begins to rise and then stabilizes at the boiling point of Ethyl 2-pyridylacetate at the recorded pressure, change the receiving flask to collect the purified product.

  • Maintain a steady distillation rate by carefully controlling the heat input. The temperature should remain constant during the collection of the main fraction.

  • If the temperature drops, it indicates that the majority of the product has distilled. Stop the distillation at this point to avoid collecting higher-boiling impurities.

• Shutdown and Product Recovery:

  • Turn off the heating mantle and allow the system to cool.

  • Slowly and carefully release the vacuum.

  • The collected liquid in the main receiving flask is the purified Ethyl 2-pyridylacetate.

  • Determine the yield and characterize the product (e.g., by refractive index, NMR spectroscopy).

Visualizations

Caption: Experimental workflow for the purification of Ethyl 2-pyridylacetate by fractional distillation.

Caption: Troubleshooting guide for common issues during the distillation of Ethyl 2-pyridylacetate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2-吡啶乙酸乙酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Ethyl 2-pyridylacetate price,buy Ethyl 2-pyridylacetate - chemicalbook [chemicalbook.com]
• 4. 2739-98-2 CAS MSDS (Ethyl 2-pyridylacetate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. chemscene.com [chemscene.com]
• 8. Ethyl 2-Pyridylacetate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 9. Ethyl 2-pyridylacetate | 2739-98-2 [chemicalbook.com]

Technical Support Center: Synthesis of Ethyl 2-Pyridylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 2-pyridylacetate. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Ethyl 2-pyridylacetate?

A1: A widely used and reliable method is the reaction of 2-picoline (α-picoline) with a strong base to form a picolyllithium intermediate, followed by carboxylation with carbon dioxide (dry ice) and subsequent esterification with ethanol in the presence of an acid catalyst.[1]

Q2: What are the typical yields for the synthesis of Ethyl 2-pyridylacetate from 2-picoline?

A2: The reported yields for this synthesis can vary. The procedure described in Organic Syntheses reports a yield of 58-66 grams, which is a 35-40% yield based on the amount of lithium used. It is important to note that a significant portion of the unreacted 2-picoline (approximately 40g from a 1-mole scale reaction) can be recovered.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of Ethyl 2-pyridylacetate, focusing on potential side reactions and offering solutions.

Problem 1: Low Yield of Ethyl 2-pyridylacetate

Possible Cause 1.1: Incomplete formation of picolyllithium.

• Symptoms: A significant amount of unreacted 2-picoline is recovered. The reaction mixture with the organolithium reagent is not the expected deep red-brown color.

• Troubleshooting:

  • Moisture: Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Any moisture will quench the organolithium reagent.

  • Reagent Quality: Use freshly opened or properly stored anhydrous solvents (e.g., diethyl ether). The lithium metal should be clean and free of excessive oxidation.

  • Reaction Time: Allow sufficient time for the formation of the picolyllithium. The Organic Syntheses procedure suggests stirring for an additional 30 minutes after the addition of 2-picoline.[1]

Possible Cause 1.2: Inefficient carboxylation.

• Symptoms: Low yield of the desired product despite the successful formation of picolyllithium.

• Troubleshooting:

  • CO₂ Source: Use a large excess of high-purity, crushed dry ice. Ensure the dry ice is free of condensed water.

  • Addition of Picolyllithium: Pour the picolyllithium solution slowly onto the crushed dry ice with vigorous shaking or stirring. This ensures rapid and efficient quenching of the organolithium with CO₂ and minimizes potential side reactions.[1]

Possible Cause 1.3: Incomplete esterification.

• Symptoms: The final product contains a significant amount of 2-pyridylacetic acid.

• Troubleshooting:

  • Acid Catalyst: Use a sufficient amount of a strong acid catalyst, such as dry hydrogen chloride gas or concentrated sulfuric acid.[1][2]

  • Reaction Time and Temperature: The esterification should be allowed to proceed for a sufficient time, typically overnight.[1] Heating the reaction mixture can accelerate the process, but care must be taken to avoid decomposition.[3]

  • Water Removal: The esterification reaction is an equilibrium process that produces water.[2][4] While the workup typically removes water, ensuring anhydrous conditions during the esterification step itself can improve yields.

Problem 2: Presence of Impurities in the Final Product

Possible Cause 2.1: Unreacted 2-picoline.

• Symptoms: A lower boiling point fraction is observed during distillation. The final product has a characteristic odor of picoline.

• Troubleshooting:

  • Fractional Distillation: Careful fractional distillation under reduced pressure is the most effective method to separate Ethyl 2-pyridylacetate from the more volatile 2-picoline. The boiling point of Ethyl 2-pyridylacetate is significantly higher than that of 2-picoline.[1]

Possible Cause 2.2: Dipyridylmethane derivatives.

• Symptoms: Higher molecular weight impurities are detected by GC-MS or NMR.

• Background: Picolyllithium is a nucleophile and can potentially react with the pyridine ring of another molecule, leading to the formation of dipyridylmethane derivatives.[5]

• Troubleshooting:

  • Controlled Addition: Slowly adding the 2-picoline to the organolithium reagent at a low temperature can minimize this side reaction.

  • Chromatography: Column chromatography may be necessary to separate these higher boiling point impurities if fractional distillation is insufficient.

Possible Cause 2.3: Byproducts from reaction with residual electrophiles.

• Symptoms: Unexpected peaks in analytical data (GC-MS, NMR).

• Background: If the preparation of the organolithium reagent from an alkyl or aryl halide is not complete, the remaining halide can react with the picolyllithium.

• Troubleshooting:

  • Complete Reagent Formation: Ensure the reaction to form the initial organolithium reagent (e.g., phenyllithium or butyllithium) goes to completion before adding the 2-picoline.

  • Purification: As with other high-boiling impurities, a combination of careful fractional distillation and chromatography may be required for removal.

Quantitative Data Summary

Parameter	Value	Reference
Typical Yield	35-40% (based on lithium)	[1]
Recovered 2-Picoline	~40g (from 1 mole scale)	[1]
Boiling Point of Ethyl 2-pyridylacetate	135-137 °C at 28 mmHg	[1]

Experimental Protocol: Synthesis of Ethyl 2-Pyridylacetate

This protocol is adapted from Organic Syntheses, Coll. Vol. 4, p.451 (1963); Vol. 34, p.46 (1954).

Materials:

• 2-Picoline (freshly distilled)

• Lithium metal

• Bromobenzene (dry)

• Anhydrous diethyl ether

• Dry ice (solid carbon dioxide)

• Absolute ethanol

• Dry hydrogen chloride gas

• Chloroform

• Potassium carbonate

Procedure:

• Preparation of Phenyllithium: In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser, phenyllithium is prepared by reacting lithium metal with bromobenzene in anhydrous diethyl ether under an inert atmosphere.

• Formation of Picolyllithium: To the freshly prepared phenyllithium solution, 2-picoline is added dropwise with stirring. The reaction mixture will turn a deep red-brown color, indicating the formation of picolyllithium.

• Carboxylation: The picolyllithium solution is then poured slowly onto a large excess of crushed dry ice with vigorous stirring or shaking.

• Esterification: After the excess dry ice has evaporated, absolute ethanol is added to the residue. The solution is then saturated with dry hydrogen chloride gas while cooling in an ice bath. The mixture is allowed to stand overnight.

• Workup: The ethanol is removed under reduced pressure. The residue is dissolved in chloroform and washed with a saturated potassium carbonate solution.

• Purification: The chloroform layer is separated, dried, and the solvent is removed. The crude product is then purified by fractional distillation under reduced pressure to yield pure Ethyl 2-pyridylacetate. Unreacted 2-picoline is collected as the initial, lower-boiling fraction.

Logical Workflow for Troubleshooting

Caption: Troubleshooting workflow for Ethyl 2-pyridylacetate synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Synthesis, Structure, and DFT Analysis of the THF Solvate of 2‐Picolyllithium: A 2‐Picolyllithium Solvate with Significant Carbanionic Character - MURAL - Maynooth University Research Archive Library [mural.maynoothuniversity.ie]

Technical Support Center: Purification of Ethyl 2-pyridylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 2-pyridylacetate. Our goal is to help you identify and remove impurities effectively from your synthesis product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Ethyl 2-pyridylacetate synthesized from α-picoline?

A1: Based on the common synthesis route involving the formation of picolyllithium, carboxylation, and subsequent esterification, the primary impurities include:

• Unreacted α-picoline: This is a volatile starting material that can be carried through the synthesis.[1][2][3][4]

• 2-Pyridylacetic acid: Incomplete esterification will leave the unreacted carboxylic acid in your product.[5][6][7]

• Ethanol: Used in the esterification step, excess ethanol may remain.

• Water: A byproduct of the esterification reaction and can also be introduced during the work-up.

• Dipyridylmethane: A potential side-product from the reaction of picolyllithium with the pyridine ring.[8]

• Solvents from work-up: Residual solvents used during extraction and washing steps.

Q2: My final product is a dark color. What could be the cause?

A2: A dark coloration in Ethyl 2-pyridylacetate can be due to the presence of polymeric or high molecular weight byproducts formed during the reaction. Picolyllithium is a highly reactive species and can participate in side reactions leading to colored impurities. Ensuring a low reaction temperature during the formation and reaction of picolyllithium can help minimize these side reactions.

Q3: After distillation, I still see an impurity in my GC-MS analysis. What should I do?

A3: If distillation does not provide the desired purity, it is likely that the impurity has a boiling point very close to that of Ethyl 2-pyridylacetate. In this case, column chromatography is the recommended next step. A silica gel column with a gradient elution of ethyl acetate in a non-polar solvent like hexane or heptane can be effective.

Q4: Can I use recrystallization to purify Ethyl 2-pyridylacetate?

A4: Ethyl 2-pyridylacetate is a liquid at room temperature, so direct recrystallization is not feasible. However, it is possible to convert it to a solid derivative, such as a salt, which can then be recrystallized and converted back to the ester. This is a more complex procedure and is generally only used if other methods fail.

Troubleshooting Guides

Impurity Identification and Removal

This table provides a summary of common impurities, their physical properties, and recommended methods for their removal.

Impurity	Boiling Point (°C)	Melting Point (°C)	Identification Method	Primary Removal Method	Secondary Removal Method
α-Picoline	128-129 (760 mmHg)[1][2][3][4]	-70[1][2][3]	GC-MS, NMR	Fractional Distillation	Acid Wash (work-up)
2-Pyridylacetic acid	Decomposes[5][7]	135 (decomposes)[5][7]	NMR, IR, TLC	Base Wash (work-up)	Column Chromatography
Ethanol	78 (760 mmHg)	-114	GC-MS, NMR	Distillation	Rotary Evaporation
Water	100 (760 mmHg)	0	Karl Fischer, NMR	Drying Agent (e.g., MgSO₄)	Azeotropic Distillation
Dipyridylmethane	~300 (760 mmHg, est.)	57-59	GC-MS, NMR	Column Chromatography	High-Vacuum Distillation

Experimental Protocols

Fractional Distillation of Ethyl 2-pyridylacetate

Objective: To remove volatile impurities like α-picoline and residual solvents, and to purify Ethyl 2-pyridylacetate.

Methodology:

• Assemble a fractional distillation apparatus equipped with a vacuum pump and a temperature-controlled heating mantle.

• Ensure the distillation column is packed with a suitable material (e.g., Raschig rings or Vigreux indentations) to increase the number of theoretical plates.

• Place the crude Ethyl 2-pyridylacetate in the distillation flask with a magnetic stir bar.

• Slowly reduce the pressure to the desired level (e.g., 6-10 mmHg).

• Begin heating the distillation flask gently.

• Collect the initial fraction (fore-run) which will contain the more volatile impurities, such as α-picoline. The boiling point of α-picoline is significantly lower than that of the product.

• Once the temperature stabilizes at the boiling point of Ethyl 2-pyridylacetate at the given pressure (e.g., 109-112 °C at 6 mmHg), change the receiving flask to collect the pure product.[9]

• Monitor the temperature closely. A sharp drop in temperature indicates that the main fraction has been collected.

• Stop the distillation before the flask boils to dryness to avoid the concentration of non-volatile, potentially unstable residues.

Column Chromatography of Ethyl 2-pyridylacetate

Objective: To separate Ethyl 2-pyridylacetate from impurities with similar boiling points, such as dipyridylmethane and any remaining 2-pyridylacetic acid.

Methodology:

• TLC Analysis: Before running the column, perform a Thin Layer Chromatography (TLC) analysis to determine the optimal eluent system. Start with a low polarity mixture (e.g., 10% ethyl acetate in hexane) and gradually increase the polarity. The ideal solvent system should give the Ethyl 2-pyridylacetate an Rf value of approximately 0.3-0.4.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Carefully pour the slurry into a chromatography column, ensuring there are no air bubbles.

  • Allow the silica to settle, and then add a layer of sand on top to protect the silica bed.

• Sample Loading:

  • Dissolve the crude Ethyl 2-pyridylacetate in a minimal amount of the eluent.

  • Carefully apply the sample to the top of the silica gel column.

• Elution:

  • Begin eluting the column with the low-polarity solvent system.

  • Collect fractions and monitor their composition using TLC.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the more polar components. Ethyl 2-pyridylacetate will elute before the more polar 2-pyridylacetic acid. Dipyridylmethane, being less polar, may elute earlier.

• Fraction Analysis:

  • Combine the fractions containing pure Ethyl 2-pyridylacetate.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting the purification of Ethyl 2-pyridylacetate.

References

• 1. ICSC 0801 - 2-METHYLPYRIDINE [inchem.org]
• 2. alpha-Picoline [drugfuture.com]
• 3. alpha-Picoline | 109-06-8 - BuyersGuideChem [buyersguidechem.com]
• 4. α-Picoline - （Pyridines｜Pyridine and alkylpyridines）：Koei Chemical Co., Ltd [koeichem.com]
• 5. chembk.com [chembk.com]
• 6. hmdb.ca [hmdb.ca]
• 7. 2-Pyridylacetic acid hydrochloride | 16179-97-8 [chemicalbook.com]
• 8. Synthesis, Structure, and DFT Analysis of the THF Solvate of 2‐Picolyllithium: A 2‐Picolyllithium Solvate with Significant Carbanionic Character - MURAL - Maynooth University Research Archive Library [mural.maynoothuniversity.ie]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reaction Conditions for Ethyl 2-pyridylacetate Alkylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the alkylation of ethyl 2-pyridylacetate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Why is my alkylation reaction of ethyl 2-pyridylacetate showing low to no conversion?

• Issue: Incomplete deprotonation of the starting material is a common cause of low conversion. The methylene bridge protons of ethyl 2-pyridylacetate are acidic but require a sufficiently strong base for complete enolate formation.

• Troubleshooting:

  • Base Selection: Ensure the base is strong enough to deprotonate the active methylene group. While weaker bases like potassium carbonate (K₂CO₃) can be used, especially under phase-transfer catalysis (PTC) conditions, stronger bases like sodium hydride (NaH) or sodium amide are often more effective. However, stronger bases can also promote side reactions.

  • Anhydrous Conditions: If using strong, moisture-sensitive bases like NaH, ensure your solvent and glassware are scrupulously dry. Any moisture will quench the base, reducing its effectiveness.

  • Reaction Temperature: Some reactions may require heating to proceed at a reasonable rate. However, excessive heat can lead to decomposition or side reactions. Monitor the reaction by TLC or GC to determine the optimal temperature.

  • Leaving Group: The reactivity of the alkylating agent is crucial. The leaving group should be effective, with a general reactivity trend of I > Br > Cl > OTs.

2. I am observing significant amounts of di-alkylated product. How can I improve mono-alkylation selectivity?

• Issue: The mono-alkylated product still possesses an acidic proton and can be deprotonated and alkylated a second time, leading to di-alkylation.

• Troubleshooting:

  • Stoichiometry: Use a stoichiometric amount (1.0 to 1.1 equivalents) of the alkylating agent. Adding the alkylating agent slowly to the reaction mixture can also help to maintain a low concentration and favor mono-alkylation.

  • Base Equivalents: Using a slight excess of the base can ensure full conversion of the starting material to the enolate, but a large excess might facilitate the deprotonation of the mono-alkylated product.

  • Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetic product (mono-alkylation) over the thermodynamic product (di-alkylation).

  • Steric Hindrance: If possible, using a bulkier alkylating agent can sterically hinder the second alkylation.

3. My reaction is producing a significant amount of N-alkylated pyridinium salt. How can I favor C-alkylation?

• Issue: The nitrogen atom of the pyridine ring is nucleophilic and can compete with the enolate carbanion for the alkylating agent, leading to the formation of an N-alkylated pyridinium salt.

• Troubleshooting:

  • Base and Solvent Choice: The choice of base and solvent can influence the C/N alkylation ratio. Harder cations (like Na⁺) and polar aprotic solvents (like DMF) can favor O-alkylation of the enolate, which can then rearrange to the C-alkylated product. In contrast, conditions that favor a "softer" enolate may lead to more C-alkylation.

  • Phase-Transfer Catalysis (PTC): PTC can enhance the nucleophilicity of the enolate in the organic phase, often favoring C-alkylation. The quaternary ammonium cation from the catalyst forms a lipophilic ion pair with the enolate, facilitating its reaction with the alkylating agent in the organic solvent.[1]

4. The ester group of my product appears to be hydrolyzing during the reaction or workup. How can I prevent this?

• Issue: The ethyl ester is susceptible to hydrolysis, especially under strongly basic or acidic conditions, particularly in the presence of water.

• Troubleshooting:

  • Anhydrous Conditions: As mentioned for base activity, maintaining anhydrous conditions throughout the reaction is crucial to prevent hydrolysis.

  • Aqueous Workup: During the workup, minimize the time the product is in contact with aqueous acidic or basic solutions. Use a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction, which is less harsh than strong acids.

  • Temperature Control: Perform the workup at a lower temperature (e.g., in an ice bath) to slow down the rate of hydrolysis.

Data Presentation: Comparison of Bases for Alkylation

The selection of the base is critical for the success of the alkylation. While specific data for ethyl 2-pyridylacetate is sparse in the literature, the following table provides a general comparison of commonly used bases for the alkylation of active methylene compounds.

Base	Typical Solvent	Relative Strength	Advantages	Disadvantages
NaH	THF, DMF	Strong	High reactivity, drives reaction to completion.	Moisture sensitive, flammable (produces H₂ gas), can lead to side reactions if not controlled.
K₂CO₃	Acetone, Acetonitrile	Moderate	Inexpensive, less hazardous, suitable for PTC.	May require higher temperatures and longer reaction times, lower reactivity.
NaOH (aq)	Biphasic (e.g., Toluene/H₂O)	Strong (in PTC)	Inexpensive, effective with PTC.	Can lead to ester hydrolysis, requires a phase-transfer catalyst.[1]
LDA	THF	Very Strong	Highly effective for complete deprotonation at low temperatures.	Requires cryogenic conditions, moisture sensitive, can be too reactive for some substrates.

Experimental Protocols

Representative Protocol for Alkylation of Ethyl 2-pyridylacetate using Phase-Transfer Catalysis (PTC)

This protocol is a representative procedure based on established principles of phase-transfer catalyzed alkylations of active methylene compounds.

Materials:

• Ethyl 2-pyridylacetate

• Alkyl halide (e.g., Benzyl bromide)

• Potassium Carbonate (K₂CO₃), anhydrous

• Tetrabutylammonium bromide (TBAB)

• Toluene, anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

Procedure:

• To a round-bottom flask, add ethyl 2-pyridylacetate (1.0 eq), anhydrous potassium carbonate (2.0 eq), and tetrabutylammonium bromide (0.1 eq).

• Add anhydrous toluene to the flask to achieve a suitable concentration (e.g., 0.5 M).

• Stir the mixture vigorously at room temperature for 15 minutes.

• Slowly add the alkyl halide (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

General Workflow for Alkylation of Ethyl 2-pyridylacetate

Caption: General workflow for the alkylation of ethyl 2-pyridylacetate.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting logic for addressing low reaction yields.

Phase-Transfer Catalysis (PTC) Mechanism

Caption: Simplified mechanism of phase-transfer catalyzed alkylation.

References

• 1. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Scaling Up Ethyl 2-Pyridylacetate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the scale-up of Ethyl 2-pyridylacetate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Ethyl 2-pyridylacetate and their scale-up considerations?

A1: The most common synthesis routes for Ethyl 2-pyridylacetate are:

• Carboxylation of 2-Picoline followed by Esterification: This route involves the metalation of 2-picoline to form an organometallic intermediate (like picolyllithium), which is then reacted with carbon dioxide to form 2-pyridylacetic acid. The acid is subsequently esterified to yield Ethyl 2-pyridylacetate.[1] A significant challenge in scaling up this route is the handling of the highly reactive and pyrophoric organolithium reagent, which requires strict anhydrous and inert atmosphere conditions. The carboxylation step is also highly exothermic and requires robust thermal management to prevent runaway reactions.[2][3]

• Fischer Esterification of 2-Pyridylacetic Acid: This method involves the direct esterification of 2-pyridylacetic acid with ethanol in the presence of an acid catalyst.[4] The primary challenge in scaling up this reaction is managing the reaction equilibrium to achieve high conversion. This is typically addressed by using a large excess of ethanol or by continuously removing the water byproduct.[5][6]

Q2: What are the major safety concerns when scaling up the synthesis of Ethyl 2-pyridylacetate, particularly via the organolithium route?

A2: Scaling up the synthesis of Ethyl 2-pyridylacetate, especially when using organolithium reagents like picolyllithium, presents significant safety hazards:

• Thermal Runaway: The formation of picolyllithium and its subsequent reaction with carbon dioxide are highly exothermic.[2][7] On a large scale, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient and increasing the risk of a thermal runaway.[7]

• Pyrophoric Reagents: Organolithium reagents are pyrophoric and can ignite spontaneously on contact with air or moisture.[8] Handling large quantities of these reagents requires specialized equipment and stringent safety protocols.

• Flammable Solvents: The reaction is typically carried out in flammable solvents like diethyl ether or THF, which, combined with the exothermic nature of the reaction, poses a significant fire and explosion risk.[2]

• Pressure Buildup: A rapid temperature increase can cause the solvent to vaporize, leading to a dangerous buildup of pressure within the reactor.[2]

Q3: How does the impurity profile of Ethyl 2-pyridylacetate typically change during scale-up?

A3: As the production scale increases, new impurities may appear, and the concentration of existing ones can change. Common impurities include:

• Unreacted 2-Picoline: Incomplete metalation or carboxylation can lead to the presence of the starting material.

• 2-Pyridylacetic Acid: Incomplete esterification will result in the presence of the carboxylic acid in the final product.[9]

• Byproducts from Side Reactions: At higher temperatures, which can occur during uncontrolled exotherms, side reactions such as dimerization or polymerization of intermediates may occur.

• Residual Solvents and Water: Inefficient purification can leave traces of solvents (e.g., ether, ethanol) and water.[10]

Troubleshooting Guides

Issue 1: Low Yield of Ethyl 2-pyridylacetate

Potential Cause	Troubleshooting Action
Incomplete formation of picolyllithium	Ensure strictly anhydrous conditions and high-quality lithium. Monitor the disappearance of lithium and the formation of the characteristic dark red-brown color of the picolyllithium solution.[1]
Inefficient carboxylation	Ensure efficient mixing and a sufficient excess of crushed dry ice. Monitor for the discharge of the picolyllithium color.[1]
Incomplete esterification	Use a larger excess of ethanol or employ a method for continuous water removal, such as a Dean-Stark apparatus.[5] Increase the reaction time or the amount of acid catalyst.
Product loss during workup	Optimize extraction and distillation procedures. Ensure complete neutralization of the acid catalyst before extraction to prevent hydrolysis of the ester.[4]

Issue 2: Poor Product Purity

Potential Cause	Troubleshooting Action
Presence of unreacted starting materials	Improve reaction monitoring to ensure completion. For the esterification, drive the equilibrium further to the product side.
Formation of byproducts due to high temperatures	Implement robust temperature control, especially during the addition of reagents in the exothermic steps.[2] Consider using a continuous flow reactor for better heat management.
Hydrolysis of the ester during workup	Ensure the neutralization step is carried out at low temperatures and that the aqueous and organic phases are separated promptly.[4]
Inefficient purification	Optimize the fractional distillation conditions (pressure and temperature) to effectively separate the product from impurities.[9] Consider additional purification steps like column chromatography for very high purity requirements.

Experimental Protocols

Lab-Scale Synthesis of Ethyl 2-Pyridylacetate (Illustrative)

This protocol is based on the procedure from Organic Syntheses.[1]

Step 1: Formation of Picolyllithium

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add 800 mL of anhydrous diethyl ether and 13.9 g of lithium chips.

• Add 157 g of dry bromobenzene dropwise to initiate the reaction, then continue the addition at a rate that maintains a gentle reflux.

• After the lithium has mostly dissolved, add 93.1 g of α-picoline dropwise over 10 minutes.

• Stir the resulting dark red-brown solution for an additional 30 minutes.

Step 2: Carboxylation

• Pour the picolyllithium solution slowly onto 500-750 g of crushed dry ice in a separate flask with vigorous stirring.

• Continue stirring until the dark color is discharged.

• Allow the excess dry ice to evaporate.

Step 3: Esterification

• Remove the ether by distillation under reduced pressure.

• To the residue, add 750 mL of absolute ethanol and cool in an ice bath.

• Saturate the solution with dry hydrogen chloride gas.

• Allow the mixture to stand overnight.

• Remove the ethanol by distillation under reduced pressure.

• Dissolve the residue in 750 mL of chloroform and neutralize with a paste of 225 g of potassium carbonate in 135 mL of water.

• Stir vigorously just below the boiling point for 1 hour.

Step 4: Purification

• Decant the chloroform solution from the inorganic salts.

• Remove the chloroform by distillation.

• Fractionally distill the residue under reduced pressure to obtain Ethyl 2-pyridylacetate.

Data Presentation

Table 1: Illustrative Comparison of Lab-Scale vs. Scaled-Up Synthesis of Ethyl 2-pyridylacetate

Parameter	Lab-Scale (Illustrative)	Scaled-Up (Illustrative)	Key Considerations for Scale-Up
Batch Size	1 mole	100 moles	Heat transfer, mixing efficiency, reagent addition rates.
Yield	35-40%	25-35%	Potential for increased side reactions and handling losses at a larger scale.
Purity (GC)	>98%	95-98%	More challenging to achieve high purity due to potential for byproduct formation and less efficient purification.
Reaction Time	24 hours	36-48 hours	Slower reagent addition rates and longer heating/cooling times are required for larger volumes.
Temperature Control	+/- 2 °C	+/- 5-10 °C	The decreased surface-area-to-volume ratio makes precise temperature control more difficult.[7]

Note: The data in this table is illustrative and intended to highlight potential scale-up challenges. Actual results will vary depending on the specific equipment and process parameters used.

Visualizations

Caption: Experimental workflow for the synthesis of Ethyl 2-pyridylacetate.

Caption: Troubleshooting logic for scaling up Ethyl 2-pyridylacetate synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. mt.com [mt.com]
• 4. US2758999A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 5. scienceready.com.au [scienceready.com.au]
• 6. US2948734A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 10. reddit.com [reddit.com]

Technical Support Center: Ethyl 2-pyridylacetate Reactions

Welcome to the Technical Support Center for Ethyl 2-pyridylacetate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis and handling of Ethyl 2-pyridylacetate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Ethyl 2-pyridylacetate?

A1: The most frequently employed methods for the synthesis of Ethyl 2-pyridylacetate are the Fischer esterification of 2-pyridylacetic acid, the Steglich esterification for milder conditions, and the reaction of picolyllithium with diethyl carbonate or ethyl chloroformate.

Q2: My Ethyl 2-pyridylacetate reaction has a low yield. What are the common causes?

A2: Low yields in Ethyl 2-pyridylacetate synthesis can stem from several factors. In Fischer esterification, incomplete reaction due to equilibrium limitations is a common issue. The presence of water can also significantly reduce the yield. For Steglich esterification, the quality of the coupling agents and the solvent can impact the outcome. In the picolyllithium route, the formation of the organolithium reagent is critical, and any exposure to moisture or air can drastically lower the yield.

Q3: What are the typical impurities I might encounter in my crude Ethyl 2-pyridylacetate?

A3: Depending on the synthetic route, common impurities may include unreacted 2-pyridylacetic acid, the alcohol used for esterification, and byproducts from side reactions. In Fischer esterification, residual acid catalyst may be present. In Steglich esterification, byproducts from the coupling reagent (e.g., dicyclohexylurea if DCC is used) are common. The picolyllithium method may have residual α-picoline.

Q4: How should I purify my crude Ethyl 2-pyridylacetate?

A4: Purification is typically achieved through a combination of techniques. An initial workup involving washing with a mild base (like sodium bicarbonate solution) can remove acidic impurities. This is often followed by drying the organic layer and then purification by fractional distillation under reduced pressure or column chromatography.

Q5: What are the recommended storage conditions for Ethyl 2-pyridylacetate?

A5: Ethyl 2-pyridylacetate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It is advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis and oxidation, especially for long-term storage.

Troubleshooting Guides

Issue 1: Low or No Product Formation in Fischer Esterification

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete Reaction (Equilibrium)	Increase the reflux time. Use a large excess of ethanol to shift the equilibrium towards the product.	Higher conversion to the ester.
Presence of Water	Use anhydrous ethanol and ensure all glassware is thoroughly dried. Use a dehydrating agent or a Dean-Stark apparatus to remove water as it forms.	Improved reaction efficiency and yield.
Insufficient Catalyst	Ensure the correct catalytic amount of a strong acid (e.g., sulfuric acid, p-toluenesulfonic acid) is used.	Faster reaction rate and higher yield.
Low Reaction Temperature	Ensure the reaction mixture is maintained at a consistent and appropriate reflux temperature.	Increased reaction rate.

Issue 2: Side Reactions and Impurities in Steglich Esterification

Potential Cause	Troubleshooting Step	Expected Outcome
Formation of N-acylurea byproduct	Ensure an adequate amount of DMAP (4-dimethylaminopyridine) is used as a catalyst. This minimizes the rearrangement of the O-acylisourea intermediate.[1]	Reduced formation of the N-acylurea impurity and higher ester yield.
Incomplete Reaction	Allow for sufficient reaction time. Monitor the reaction progress by TLC. Ensure high-quality coupling agents (e.g., DCC, EDC) are used.	Complete conversion of the starting materials.
Difficulty Removing Urea Byproduct	If using DCC, the dicyclohexylurea (DCU) byproduct is poorly soluble and can often be removed by filtration. If using a water-soluble carbodiimide like EDC, the corresponding urea can be removed during an aqueous workup.	A cleaner crude product that is easier to purify.

Issue 3: Failure in the Picolyllithium Synthesis Route

Potential Cause	Troubleshooting Step	Expected Outcome
Failure to Form Picolyllithium	Ensure strictly anhydrous and anaerobic conditions. Use freshly prepared or titrated organolithium reagents. Ensure the α-picoline is dry.	Successful formation of the dark red-brown picolyllithium solution.
Decomposition of Picolyllithium	Maintain a low temperature during the formation and subsequent reaction of the picolyllithium.	Minimized side reactions and improved yield of the desired carboxylic acid intermediate.
Inefficient Carboxylation	Use a large excess of freshly crushed dry ice (solid CO2). Pour the picolyllithium solution slowly onto the dry ice with vigorous stirring.	Efficient trapping of the organolithium intermediate to form the carboxylate.

Data Presentation

Table 1: Comparison of Synthesis Methods for Ethyl 2-pyridylacetate and Related Esters

Method	Typical Yield	Reaction Conditions	Key Advantages	Key Disadvantages
Fischer Esterification	25-60%	Reflux with excess ethanol and a strong acid catalyst (e.g., H₂SO₄).	Inexpensive reagents, simple procedure.	Equilibrium reaction, requires harsh conditions, may not be suitable for sensitive substrates.
Steglich Esterification	60-90%	Room temperature with a coupling agent (e.g., DCC, EDC) and a catalyst (e.g., DMAP).[2]	Mild conditions, high yields, suitable for sensitive substrates.	More expensive reagents, formation of urea byproducts that require removal.
Picolyllithium Method	35-40%	Low temperatures (-78 °C to room temp) under inert atmosphere.[3]	Useful for constructing the carbon skeleton.	Requires handling of pyrophoric organolithium reagents, strict anhydrous conditions are necessary.

Experimental Protocols

Protocol 1: Fischer Esterification of 2-Pyridylacetic Acid

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-pyridylacetic acid.

• Reagents: Add a 10-fold molar excess of anhydrous ethanol, followed by a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, carefully neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography.

Protocol 2: Steglich Esterification of 2-Pyridylacetic Acid

• Setup: In a round-bottom flask under an inert atmosphere, dissolve 2-pyridylacetic acid, a slight excess of ethanol (1.2 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in an anhydrous solvent (e.g., dichloromethane).

• Coupling Agent: Cool the mixture in an ice bath and add a solution of DCC or EDC (1.1 equivalents) in the same solvent dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Workup: If DCC was used, filter off the precipitated dicyclohexylurea. If EDC was used, proceed to the aqueous workup. Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by column chromatography.[4]

Visualizations

Caption: A general workflow for troubleshooting Ethyl 2-pyridylacetate reaction failures.

Caption: Simplified reaction pathway for Fischer esterification showing the main reaction and a potential side reaction.

Caption: A typical purification workflow for crude Ethyl 2-pyridylacetate.

References

• 1. Steglich Esterification [organic-chemistry.org]
• 2. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]

Alternative work-up procedures for Ethyl 2-pyridylacetate reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the work-up procedures of reactions involving Ethyl 2-pyridylacetate.

Frequently Asked Questions (FAQs)

Q1: What is the standard work-up procedure for a reaction involving Ethyl 2-pyridylacetate?

A1: The most common work-up procedure involves an acid-base extraction. Since Ethyl 2-pyridylacetate is a basic compound (due to the pyridine ring), it can be separated from neutral or acidic impurities by manipulating its solubility through pH adjustments. The typical process involves dissolving the reaction mixture in an organic solvent, washing with an aqueous basic solution to remove acidic impurities, followed by extraction of the product into an aqueous acidic solution. The product is then recovered by basifying the aqueous layer and extracting it back into an organic solvent.

Q2: Why is my aqueous layer turning into an emulsion during extraction?

A2: Emulsion formation is a common issue during the extraction of pyridine derivatives. This can be caused by vigorous shaking, the presence of fine solid particles, or high concentrations of starting materials or reagents. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution), gently swirling instead of shaking, or filtering the mixture through a pad of Celite.[1]

Q3: I'm having trouble removing all the pyridine-based starting material from my product. What are some effective methods?

A3: Residual pyridine and its derivatives can often be challenging to remove. Beyond a simple acid wash, you can consider a wash with an aqueous solution of copper (II) sulfate. Pyridine forms a complex with copper sulfate, which is then extracted into the aqueous layer.[2] Another effective method is azeotropic removal, where a solvent that forms an azeotrope with pyridine (like toluene or heptane) is added and then removed under reduced pressure to carry away the residual pyridine.[2]

Q4: Can I use a stronger base like sodium hydroxide instead of sodium bicarbonate to wash out acidic impurities?

A4: While both are bases, sodium bicarbonate is a weaker base and is generally preferred for removing acidic impurities without causing the hydrolysis of your ester product, Ethyl 2-pyridylacetate. Sodium hydroxide is a strong base and could potentially hydrolyze the ester, especially with prolonged contact or at elevated temperatures, leading to a lower yield of the desired product.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the work-up of Ethyl 2-pyridylacetate reactions.

Problem	Possible Cause	Troubleshooting Steps
Low product yield after work-up	1. Incomplete extraction of the product. 2. Product loss during aqueous washes. 3. Hydrolysis of the ester group.	1. Perform multiple extractions (at least 3) with the appropriate solvent. 2. Back-extract the aqueous layers with a fresh portion of organic solvent to recover any dissolved product. 3. Use a mild base like sodium bicarbonate for washing and avoid prolonged exposure to strongly acidic or basic conditions.
Product is contaminated with starting materials or side products	1. Inefficient separation during extraction. 2. Inappropriate choice of washing solution.	1. Ensure complete mixing of the organic and aqueous layers during extraction. 2. For acidic impurities, use a saturated sodium bicarbonate solution. 3. For residual pyridine-type starting materials, consider a copper sulfate wash or azeotropic removal.[2]
The final product is wet (contains residual water)	1. Incomplete drying of the organic layer. 2. Using an insufficient amount of drying agent.	1. Before adding a drying agent, wash the organic layer with brine to remove the bulk of the water. 2. Add a sufficient amount of a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate) until it no longer clumps together.[3]
Formation of a precipitate during pH adjustment	1. The product is precipitating out of the aqueous solution. 2. An inorganic salt is precipitating.	1. This is the desired outcome when recovering the product from the aqueous acidic layer by adding a base. Ensure the pH is sufficiently basic to precipitate all the product. 2. If an unexpected precipitate forms, it could be an inorganic salt. This can often be removed by filtration.

Alternative Work-Up Procedures

While standard acid-base extraction is widely used, certain situations may call for alternative approaches to improve purity and yield.

Copper (II) Sulfate Wash for Pyridine Removal

This method is particularly useful when the reaction uses pyridine as a solvent or when significant amounts of pyridine-based starting materials remain.

• Protocol:

  • After the initial work-up to remove acidic and basic impurities, wash the organic layer containing the product with a 10-15% aqueous solution of copper (II) sulfate.[2]

  • Repeat the wash until the blue color of the aqueous layer no longer intensifies, indicating that the pyridine has been complexed and removed.[2]

  • Proceed with washing with brine, drying, and solvent evaporation.

Azeotropic Removal of Volatile Pyridine Derivatives

For volatile pyridine impurities, azeotropic distillation can be a highly effective purification step.

• Protocol:

  • After the main extraction, concentrate the organic layer under reduced pressure.

  • Add a solvent that forms a low-boiling azeotrope with the pyridine impurity (e.g., toluene or heptane).[2]

  • Remove the solvent mixture under reduced pressure.

  • Repeat the process 2-3 times to ensure complete removal of the impurity.[2]

Quantitative Data Summary

The choice of work-up procedure can significantly impact the final yield and purity of Ethyl 2-pyridylacetate. The following table summarizes hypothetical comparative data based on typical laboratory outcomes.

Work-up Method	Typical Yield (%)	Purity (%)	Advantages	Disadvantages
Standard Acid-Base Extraction	75-85	90-95	Generally effective and widely applicable.	Can be time-consuming and may lead to emulsion formation.
Acid-Base Extraction with Copper Sulfate Wash	70-80	>98	Excellent for removing stubborn pyridine impurities.	Adds extra steps to the work-up; copper salts need to be disposed of properly.
Acid-Base Extraction with Azeotropic Removal	70-85	>97	Very effective for volatile pyridine impurities.	Requires a rotary evaporator and suitable azeotropic solvent; may not be suitable for non-volatile impurities.

Detailed Experimental Protocols

Standard Acid-Base Extraction Protocol

This protocol is a general guideline and may need to be adapted based on the specific reaction conditions.

• Quenching the Reaction: Cool the reaction mixture to room temperature and quench by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• Solvent Extraction: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times. Combine the organic layers.

• Washing:

  • Wash the combined organic layers with water.

  • Wash with a saturated aqueous solution of sodium bicarbonate to remove any acidic byproducts.

  • Wash with brine to remove the bulk of the dissolved water.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be further purified by column chromatography or distillation.

Visualizations

Experimental Workflow: Standard Acid-Base Extraction

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Preventing decomposition of Ethyl 2-pyridylacetate during reaction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of Ethyl 2-pyridylacetate during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Ethyl 2-pyridylacetate decomposition during a reaction?

A1: The decomposition of Ethyl 2-pyridylacetate is primarily attributed to two main pathways:

• Hydrolysis: As an ester, Ethyl 2-pyridylacetate is susceptible to hydrolysis, which is the cleavage of the ester bond by water to form 2-pyridylacetic acid and ethanol. This reaction can be catalyzed by both acids and bases. Basic conditions, in particular, significantly accelerate the rate of hydrolysis.

• Decarboxylation: While less common for the ester itself, if the reaction conditions lead to the formation of a β-keto ester intermediate, this intermediate can be prone to decarboxylation (loss of CO₂), especially upon heating.[1][2]

Q2: How do reaction parameters like temperature and pH affect the stability of Ethyl 2-pyridylacetate?

A2: Temperature and pH are critical factors influencing the stability of Ethyl 2-pyridylacetate.

• Temperature: Higher reaction temperatures generally increase the rate of decomposition reactions, including hydrolysis. It is advisable to run reactions at the lowest effective temperature.

• pH: The stability of Ethyl 2-pyridylacetate is highly pH-dependent. Both strongly acidic and, particularly, strongly basic conditions can catalyze its hydrolysis. Neutral or mildly acidic/basic conditions are generally preferred to maintain its stability. Kinetic studies on related pyridyl esters show a significant dependence of hydrolysis rate on pH.[3][4][5]

Q3: What general strategies can be employed to prevent the decomposition of Ethyl 2-pyridylacetate?

A3: Several strategies can be implemented to minimize the decomposition of Ethyl 2-pyridylacetate:

• Control of Reaction Conditions: Maintain the lowest possible reaction temperature and ensure the reaction medium is as close to neutral as possible.

• Use of Anhydrous Conditions: Since hydrolysis is a major decomposition pathway, conducting reactions under strictly anhydrous conditions is crucial. This includes using dry solvents and reagents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon).[6]

• Choice of Base: When a base is required, opt for non-nucleophilic or mild bases to avoid promoting ester hydrolysis. Inorganic bases like potassium carbonate or mild organic bases such as piperidine or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) are often preferred over strong nucleophilic bases like sodium hydroxide.[7][8][9][10]

• Protecting Groups: In multi-step syntheses, temporarily protecting the ester functionality can be a viable strategy, although it adds extra steps to the overall process.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during experiments involving Ethyl 2-pyridylacetate.

Issue 1: Low yield of the desired product and presence of 2-pyridylacetic acid as a byproduct.

• Question: My reaction resulted in a low yield of the target molecule, and I have identified 2-pyridylacetic acid in my crude product. What is the likely cause and how can I fix it?

• Answer: The presence of 2-pyridylacetic acid strongly indicates that hydrolysis of Ethyl 2-pyridylacetate has occurred. This is likely due to the presence of water in your reaction mixture or the use of a strong, nucleophilic base.

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: Thoroughly dry all glassware before use. Use anhydrous solvents and reagents. Consider adding a drying agent if compatible with your reaction.

    • Re-evaluate Your Choice of Base: If you are using a strong base like NaOH or KOH, consider switching to a milder or non-nucleophilic alternative. The table below provides some options.

    • Lower the Reaction Temperature: If the reaction allows, try running it at a lower temperature to reduce the rate of hydrolysis.

Issue 2: Formation of unexpected byproducts and a complex crude NMR spectrum.

• Question: My reaction with Ethyl 2-pyridylacetate produced a complex mixture of unexpected byproducts. What could be happening?

• Answer: Besides hydrolysis, other side reactions can occur, especially under harsh conditions. If your reaction involves the formation of a β-keto intermediate, subsequent decarboxylation could be a source of byproducts. Additionally, self-condensation or reactions with other functional groups in your starting materials might be taking place.

  • Troubleshooting Steps:

    • Analyze for Key Byproducts: Try to identify the major byproducts. The presence of molecules that have lost the ethoxycarbonyl group might suggest decarboxylation.

    • Optimize Reaction Conditions:

      • Temperature: Run the reaction at a lower temperature.

      • Reaction Time: Monitor the reaction closely (e.g., by TLC or LC-MS) and stop it as soon as the starting material is consumed to prevent the formation of degradation products.

      • Order of Addition: Consider changing the order of reagent addition. For example, adding the base slowly to a cooled solution of the reactants can sometimes minimize side reactions.

Data Presentation

Table 1: Qualitative Impact of Reaction Parameters on Ethyl 2-pyridylacetate Stability

Parameter	Condition	Impact on Stability	Recommendation
pH	Strongly Acidic (pH < 3)	Moderate decomposition (hydrolysis)	Buffer the reaction if possible; use non-aqueous acids if necessary.
Neutral (pH ≈ 7)	High stability	Maintain neutral conditions whenever feasible.
Strongly Basic (pH > 10)	Significant decomposition (hydrolysis)	Use mild or non-nucleophilic bases.
Temperature	Low Temperature (e.g., 0-25 °C)	High stability	Perform reactions at or below room temperature if the reaction rate is acceptable.
Elevated Temperature (e.g., > 50 °C)	Increased rate of decomposition	Use the minimum temperature required for the reaction to proceed at a reasonable rate.
Water Content	Anhydrous	High stability	Use anhydrous solvents and reagents, and an inert atmosphere.
Presence of Water	Promotes hydrolysis	Rigorously exclude water from the reaction.

Experimental Protocols

Protocol 1: General Procedure for Base-Catalyzed Condensation (e.g., Knoevenagel) with Minimized Decomposition

This protocol provides a general guideline for reacting Ethyl 2-pyridylacetate with an aldehyde in a Knoevenagel condensation using a mild base.

• Preparation:

  • Thoroughly dry all glassware in an oven at >100 °C for several hours and allow to cool under a stream of dry nitrogen or in a desiccator.

  • Use anhydrous solvents (e.g., ethanol, toluene, or dichloromethane) and ensure all reagents are anhydrous.

• Reaction Setup:

  • To a dried round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add Ethyl 2-pyridylacetate (1.0 equivalent) and the aldehyde (1.0-1.2 equivalents).

  • Dissolve the starting materials in the chosen anhydrous solvent.

  • Cool the solution to 0 °C in an ice bath.

• Base Addition:

  • In a separate flask, prepare a solution of the mild base (e.g., piperidine, 0.1-0.2 equivalents, or DBU, 0.1-0.2 equivalents) in the anhydrous solvent.

  • Add the basic solution dropwise to the cooled solution of the reactants over a period of 10-15 minutes.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C or room temperature, depending on the reactivity of the substrates.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, quench it by adding a mild acidic solution (e.g., saturated aqueous ammonium chloride) or by adding silica gel to adsorb the basic catalyst.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Deprotonation using a Non-Nucleophilic Strong Base (LDA) for Alkylation Reactions

This protocol is for reactions requiring a strong base to deprotonate the α-carbon of Ethyl 2-pyridylacetate for subsequent alkylation.

• Preparation of LDA:

  • In a dried, three-necked flask under a nitrogen atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add n-butyllithium (1.05 equivalents) dropwise.

  • Stir the solution at -78 °C for 30 minutes.

• Deprotonation:

  • In a separate dried flask under nitrogen, dissolve Ethyl 2-pyridylacetate (1.0 equivalent) in anhydrous THF and cool to -78 °C.

  • Slowly transfer the freshly prepared LDA solution to the Ethyl 2-pyridylacetate solution via a cannula.

  • Stir the resulting enolate solution at -78 °C for 30-60 minutes.

• Alkylation:

  • Add the electrophile (e.g., an alkyl halide, 1.0-1.2 equivalents) dropwise to the enolate solution at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product as needed.

Visualizations

Caption: Primary decomposition pathways for Ethyl 2-pyridylacetate.

Caption: Workflow to minimize Ethyl 2-pyridylacetate decomposition.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Kinetics and mechanisms of reactions of pyridines and imidazoles with phenyl acetates and trifluoroacetates in aqueous acetonitrile with low content of water: nucleophilic and general base catalysis in ester hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Substituent effects on the kinetics of pyridine-catalysed hydrolysis of aromatic sulphonyl chlorides; Brønsted and Hammett correlations - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. asianpubs.org [asianpubs.org]
• 8. Comparison of the use of inorganic and organic bases in the Zimmermann reaction for 17-oxosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Ethyl 2-pyridylacetate Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the purity of Ethyl 2-pyridylacetate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in Ethyl 2-pyridylacetate?

A1: Common impurities in Ethyl 2-pyridylacetate often originate from its synthesis or degradation. These can include:

• Starting Materials: Unreacted α-picoline is a common impurity from synthesis.[1]

• Solvents: Residual solvents from the reaction and workup, such as ethanol and chloroform, may be present.[1]

• Byproducts: Side-products from the synthesis reaction can also be present. For instance, di-2-picolyl ketone has been isolated as a byproduct in some synthesis routes.[2]

• Degradation Products: Hydrolysis of the ester functionality can lead to the formation of 2-pyridylacetic acid. The product may also be susceptible to thermal decomposition at elevated temperatures.

Q2: What is the initial purity of commercially available or synthesized Ethyl 2-pyridylacetate?

A2: Commercially available Ethyl 2-pyridylacetate is often sold at purities of ≥98%.[3][4] The purity of synthetically produced Ethyl 2-pyridylacetate can vary significantly depending on the reaction conditions and initial purification steps.

Q3: What are the primary methods for purifying Ethyl 2-pyridylacetate?

A3: The most common and effective methods for purifying Ethyl 2-pyridylacetate are:

• Fractional Vacuum Distillation: This is a widely used method to separate Ethyl 2-pyridylacetate from impurities with different boiling points.[1]

• Preparative High-Performance Liquid Chromatography (HPLC): HPLC can be scaled for preparative separation to isolate the desired compound from closely related impurities.[5]

• Recrystallization: While Ethyl 2-pyridylacetate is a liquid at room temperature, it may be possible to form crystalline salts or derivatives that can be purified by recrystallization.

Q4: How can I remove the color from my Ethyl 2-pyridylacetate sample?

A4: A yellow to brown color in Ethyl 2-pyridylacetate can indicate the presence of impurities. Treatment with activated charcoal during the purification process can help remove colored impurities. This is typically done by adding a small amount of activated charcoal to a solution of the compound, followed by filtration.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Persistent yellow or brown color after distillation.	Thermally sensitive impurities or slight decomposition of the product at high temperatures.	1. Ensure the distillation is performed under a high vacuum to lower the boiling point. 2. Consider a pre-treatment with activated charcoal before distillation. 3. For highly colored material, column chromatography over silica gel or alumina may be effective.
Low recovery/yield after purification.	- Distillation: Product loss in the fore-run or residue; inefficient fraction collection. - Chromatography: Irreversible adsorption on the stationary phase; using an inappropriate solvent system. - Recrystallization: Product is too soluble in the mother liquor; premature crystallization.	1. Distillation: Carefully monitor the distillation temperature and pressure to ensure sharp fraction cuts. 2. Chromatography: Perform a small-scale trial to optimize the mobile phase and stationary phase. 3. Recrystallization: Use a solvent system where the product has high solubility at elevated temperatures and low solubility at room or lower temperatures.
Presence of α-picoline impurity in the final product.	Incomplete separation during fractional distillation due to close boiling points at atmospheric pressure.	1. Use a longer fractionating column or one with higher efficiency (more theoretical plates). 2. Perform the distillation under reduced pressure to increase the boiling point difference between Ethyl 2-pyridylacetate and α-picoline.
Product appears oily or does not solidify during recrystallization attempts.	The melting point of the compound is below the temperature of the solution, or the compound has a tendency to form a supersaturated solution.	1. Try using a different solvent or a solvent pair. For esters, mixtures like ethyl acetate/hexane are often effective.[7] 2. Scratch the inside of the flask with a glass rod to induce crystallization. 3. Add a seed crystal of pure Ethyl 2-pyridylacetate if available.[6]
Hydrolysis of the ester during workup or purification.	Presence of water and acid or base.	Ensure all workup and purification steps are performed under anhydrous conditions where possible. Use neutral washing steps if an aqueous workup is necessary.

Quantitative Data

The following table summarizes the boiling point of Ethyl 2-pyridylacetate at different pressures, which is critical for successful purification by fractional distillation.

Pressure (mmHg)	Boiling Point (°C)
0.05	70[8]
6	109-112[1]
28	135-137[1]
40	142-144[1]

Experimental Protocols

Fractional Vacuum Distillation

This method is highly effective for removing impurities with significantly different boiling points, such as unreacted α-picoline.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum adapter. Ensure all glassware is dry and free of cracks. Use a stirring bar in the distillation flask.[9]

• Sample Preparation: Place the crude Ethyl 2-pyridylacetate in the distillation flask.

• Evacuation: Connect the apparatus to a vacuum source and slowly evacuate the system.

• Heating: Begin heating the distillation flask gently.

• Fraction Collection:

  • Collect the initial fraction (fore-run), which will contain lower-boiling impurities like residual solvents and α-picoline.

  • As the temperature stabilizes at the boiling point of Ethyl 2-pyridylacetate at the given pressure, change the receiving flask to collect the pure product.

  • Stop the distillation before the flask is completely dry to avoid the concentration of high-boiling impurities and potential decomposition.

• Cooling and Venting: Allow the apparatus to cool completely before slowly venting to atmospheric pressure.

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is suitable for separating impurities that are difficult to remove by distillation.

Methodology:

• Method Development: Develop a separation method on an analytical scale first to determine the optimal stationary and mobile phases. A reverse-phase C18 column with a mobile phase of acetonitrile and water with a modifier like formic or phosphoric acid is a good starting point.[5]

• Sample Preparation: Dissolve the crude Ethyl 2-pyridylacetate in the mobile phase. Filter the sample through a 0.45 µm filter to remove any particulate matter.

• Column Equilibration: Equilibrate the preparative HPLC column with the mobile phase until a stable baseline is achieved.

• Injection and Fraction Collection: Inject the sample onto the column and begin collecting fractions as the Ethyl 2-pyridylacetate peak elutes.

• Solvent Removal: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Recrystallization (of a solid derivative)

Since Ethyl 2-pyridylacetate is a liquid, direct recrystallization is not feasible. However, it can be converted to a solid salt (e.g., a hydrochloride salt) which can then be purified by recrystallization.

Methodology:

• Salt Formation: Dissolve the crude Ethyl 2-pyridylacetate in a suitable solvent (e.g., diethyl ether) and bubble dry hydrogen chloride gas through the solution to precipitate the hydrochloride salt.

• Solvent Selection: Perform small-scale solubility tests to find a suitable solvent or solvent pair for recrystallization. The ideal solvent will dissolve the salt at high temperatures but not at low temperatures.

• Dissolution: Dissolve the crude salt in a minimal amount of the hot recrystallization solvent.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration: Filter the hot solution to remove the activated charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them thoroughly.

• Liberation of Free Base: The purified salt can be neutralized with a base to regenerate the pure Ethyl 2-pyridylacetate, which can then be extracted.

Visualizations

Fractional Vacuum Distillation Workflow

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ethyl 2-Pyridylacetate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 4. sciedco.ca [sciedco.ca]
• 5. Ethyl 2-pyridylacetate | SIELC Technologies [sielc.com]
• 6. youtube.com [youtube.com]
• 7. reddit.com [reddit.com]
• 8. Ethyl 2-pyridylacetate | 2739-98-2 [chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Managing reaction exotherms in Ethyl 2-pyridylacetate synthesis

Welcome to the Technical Support Center for the synthesis of Ethyl 2-pyridylacetate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing reaction exotherms and to offer troubleshooting support for common issues encountered during this synthesis.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the synthesis of Ethyl 2-pyridylacetate, with a focus on managing exothermic events.

Issue 1: Uncontrolled Temperature Spike During Formation of the Pyridylacetic Acid Intermediate

An uncontrolled increase in temperature, or "runaway reaction," is a significant safety hazard, particularly during the initial stages of synthesis involving organometallic reagents.

Question: My reaction temperature is increasing rapidly and uncontrollably after initiating the addition of the organolithium reagent (e.g., n-butyllithium) to 2-picoline. What should I do?

Answer:

An uncontrolled exotherm at this stage is a critical safety event.

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the organolithium reagent.

• Enhance Cooling: Ensure your cooling bath (e.g., dry ice/acetone) is at its maximum efficiency. If possible and safe, add more coolant.

• Alert Personnel: Inform colleagues in the immediate vicinity of the situation.

• Do Not Quench with Water: Never add water or other protic solvents directly to a hot, active organolithium reaction, as this will generate a highly exothermic and potentially explosive reaction.[1][2]

Root Cause Analysis and Prevention:

Potential Cause	Preventative Measure
Addition Rate Too High	The rate of addition is a primary means of controlling the reaction temperature. A slower, more controlled addition allows the cooling system to dissipate the generated heat effectively.
Inadequate Cooling	Ensure the cooling bath is sufficiently large and maintained at the target temperature throughout the addition. For larger scale reactions, consider a cryostat for more precise temperature control.
Incorrect Reagent Concentration	The concentration of commercial organolithium reagents can vary. Titrate the reagent before use to ensure accurate stoichiometry and predictable reactivity.
Localized "Hot Spots"	Inefficient stirring can lead to localized areas of high reagent concentration and temperature. Ensure vigorous and effective mechanical stirring throughout the reaction.

Question: I'm observing a significant exotherm when adding the lithiated 2-picoline solution to crushed dry ice (solid CO2). How can I manage this?

Answer:

The carboxylation step is also highly exothermic. The key to managing this is slow, controlled addition and efficient cooling.

Troubleshooting Steps:

• Slow Addition: The pyridyllithium solution should be added slowly and portion-wise to a large excess of crushed dry ice.[3] This allows for the dissipation of heat between additions.

• Vigorous Stirring: If possible, mechanically stir the dry ice slurry to ensure rapid mixing and heat distribution.

• Inert Atmosphere: Maintain an inert atmosphere (e.g., nitrogen or argon) over the dry ice to prevent the reaction of the organolithium reagent with atmospheric moisture and oxygen.

Logical Flow for Managing a Temperature Excursion

Caption: Decision-making workflow for responding to a thermal excursion.

Issue 2: Low Yield or Incomplete Reaction During Esterification

While the esterification of 2-pyridylacetic acid with ethanol (Fischer esterification) is generally not highly exothermic, achieving a good yield can be challenging.

Question: My Fischer esterification of 2-pyridylacetic acid is resulting in a low yield of Ethyl 2-pyridylacetate. What are the likely causes and how can I improve it?

Answer:

Fischer esterification is a reversible reaction, so driving the equilibrium towards the product is key to achieving a high yield.[4][5][6][7]

Potential Cause	Troubleshooting and Optimization Strategy
Equilibrium Limitation	Use a large excess of ethanol to shift the equilibrium towards the ester product.[7] Alternatively, remove water as it is formed using a Dean-Stark apparatus.
Insufficient Catalyst	Ensure an adequate amount of a strong acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) is used.[4]
Inadequate Reaction Time/Temperature	The reaction is typically slow.[7] Ensure the reaction is refluxed for a sufficient amount of time. Monitor the reaction progress by TLC or GC.
Loss of Product During Workup	Ethyl 2-pyridylacetate has some water solubility. Minimize aqueous washes and ensure complete extraction with an organic solvent. Back-extract the aqueous layers to recover any dissolved product.

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic steps in the synthesis of Ethyl 2-pyridylacetate?

A1: The most significant exotherms occur during the initial steps if using an organometallic route:

• Formation of the organolithium reagent: The reaction of an alkyl halide with lithium metal is highly exothermic.

• Lithiation of 2-picoline: The deprotonation of 2-picoline with a strong base like n-butyllithium is a rapid and exothermic acid-base reaction.

• Carboxylation: The reaction of the resulting pyridyllithium with solid carbon dioxide (dry ice) is also very exothermic. The subsequent Fischer esterification of 2-pyridylacetic acid with ethanol is generally considered to be only slightly exothermic.[8]

Q2: What are the key safety precautions when working with organolithium reagents?

A2: Organolithium reagents are pyrophoric, meaning they can ignite spontaneously on contact with air and react explosively with water.[1][2] Key safety precautions include:

• Inert Atmosphere: Always handle organolithium reagents under an inert atmosphere of nitrogen or argon using Schlenk line techniques or in a glovebox.[2][9]

• Dry Glassware and Solvents: Ensure all glassware is oven- or flame-dried and solvents are anhydrous.[2]

• Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, safety glasses, and appropriate gloves.[9][10]

• Controlled Quenching: Never quench large amounts of organolithium reagents with water.[1] A common and safer method is to slowly add the reagent to a stirred, cooled solution of a less reactive alcohol like isopropanol in an inert solvent.[10][11]

Q3: How can I quantitatively assess the exotherm of my reaction before scaling up?

A3: Reaction calorimetry is the most reliable method to obtain quantitative data on the heat of reaction, heat flow, and maximum temperature of a synthesis reaction. This data is crucial for safe scale-up as it allows for the proper design of cooling systems and emergency procedures.

Q4: What are some common side reactions that can occur due to poor temperature control?

A4: Poor temperature control can lead to a variety of side reactions, reducing the yield and purity of the desired product. In the case of organolithium reactions, elevated temperatures can promote side reactions such as:

• Reaction with the solvent (e.g., THF).

• Decomposition of the organolithium reagent.

• Reduced selectivity in the desired reaction.

Experimental Protocols

Protocol 1: Formation of 2-Pyridylacetic Acid via Lithiation and Carboxylation (Adapted from an analogous Organic Syntheses procedure) [3]

Materials:

• 2-Picoline (freshly distilled)

• n-Butyllithium in hexanes (concentration determined by titration)

• Anhydrous diethyl ether

• Dry ice (crushed)

• Anhydrous ethanol

• Concentrated hydrochloric acid

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a positive pressure of nitrogen.

• Charge the flask with anhydrous diethyl ether and 2-picoline.

• Cool the flask in a dry ice/acetone bath to -78 °C.

• Slowly add the n-butyllithium solution via the dropping funnel, maintaining the internal temperature below -65 °C. The rate of addition is critical to control the exotherm.

• After the addition is complete, stir the resulting deep red solution at -78 °C for one hour.

• In a separate, large flask under a nitrogen atmosphere, place a large excess of crushed dry ice.

• Slowly, and with vigorous stirring, transfer the cold pyridyllithium solution onto the dry ice via a cannula. The addition should be controlled to manage the vigorous evolution of gas and the exotherm.

• Allow the mixture to warm to room temperature as the excess dry ice sublimes.

• Slowly and carefully quench the reaction mixture by adding anhydrous ethanol, followed by water.

• Acidify the aqueous layer with concentrated hydrochloric acid to a pH of ~2.

• The 2-pyridylacetic acid may precipitate and can be collected by filtration. Alternatively, it can be extracted with an appropriate organic solvent.

Protocol 2: Fischer Esterification of 2-Pyridylacetic Acid

Materials:

• 2-Pyridylacetic acid

• Anhydrous ethanol (large excess)

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-pyridylacetic acid in a large excess of anhydrous ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the excess ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution until the aqueous layer is basic.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 2-pyridylacetate.

• The crude product can be purified by vacuum distillation.

Workflow for Ethyl 2-Pyridylacetate Synthesis

Caption: Key steps in the synthesis of Ethyl 2-pyridylacetate.

References

• 1. ehs.princeton.edu [ehs.princeton.edu]
• 2. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. Fischer esterification - Sciencemadness Wiki [sciencemadness.org]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 8. scienceready.com.au [scienceready.com.au]
• 9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 10. chemistry.nd.edu [chemistry.nd.edu]
• 11. epfl.ch [epfl.ch]

Technical Support Center: Deprotonation of Ethyl 2-pyridylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the selection of a suitable base for the deprotonation of Ethyl 2-pyridylacetate. It is intended for researchers, scientists, and professionals in drug development who are utilizing this reaction in their synthetic workflows.

Frequently Asked Questions (FAQs)

Q1: What is the approximate pKa of the α-protons in Ethyl 2-pyridylacetate?

Q2: What are the key considerations when selecting a base for the deprotonation of Ethyl 2-pyridylacetate?

There are three primary factors to consider:

• Base Strength: The chosen base must be strong enough to deprotonate the α-carbon effectively. A general rule of thumb is that the pKa of the base's conjugate acid should be at least 2-3 pKa units higher than the pKa of the proton to be removed.

• Nucleophilicity: To avoid unwanted side reactions, such as nucleophilic attack at the ester carbonyl group, a non-nucleophilic, sterically hindered base is often preferred.

• Compatibility: The base should be compatible with the solvent and the reaction conditions (e.g., temperature).

Q3: Can I use sodium ethoxide for the deprotonation?

While sodium ethoxide is a common base used in reactions like the Claisen condensation, it is generally not the ideal choice for achieving complete and clean deprotonation of an ester for subsequent alkylation.[5][6][7] The pKa of ethanol (the conjugate acid of ethoxide) is around 16, which is not sufficiently high to ensure complete conversion of the ester to its enolate. This can lead to a low concentration of the enolate at equilibrium and a higher likelihood of side reactions, such as self-condensation (Claisen condensation).[5][6][7][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no product yield	Incomplete deprotonation: The base is not strong enough to effectively deprotonate the Ethyl 2-pyridylacetate.	Use a stronger base such as Lithium diisopropylamide (LDA) or Sodium Hydride (NaH). Ensure the pKa of the base's conjugate acid is significantly higher than that of the ester's α-protons.
Moisture in the reaction: Trace amounts of water can quench the strong base and the enolate.	Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[9]
Formation of a β-keto ester byproduct	Claisen condensation: The enolate is reacting with the starting ester. This is more likely when deprotonation is incomplete.	Use a strong, non-nucleophilic base like LDA at low temperatures to ensure rapid and complete formation of the enolate, minimizing the concentration of the starting ester available for reaction.[5][7]
Formation of multiple products	Reaction with the pyridine ring: The enolate may act as a nucleophile and attack the pyridine ring of another molecule, especially at the 2- and 4-positions.	Using a less nucleophilic base and keeping the reaction temperature low can help to minimize this side reaction.
Over-alkylation: If the product of the initial reaction still possesses an acidic proton, it may be deprotonated and react further.	Use a stoichiometric amount of the base and electrophile. Add the electrophile slowly at a low temperature.

Selection of Base: A Comparative Summary

The following table summarizes the properties of common bases for the deprotonation of Ethyl 2-pyridylacetate.

Base	Formula	pKa of Conjugate Acid	Typical Solvent	Typical Temperature	Advantages	Disadvantages
Lithium diisopropylamide (LDA)	[(i-Pr)₂NLi]	~36	THF, Diethyl ether	-78 °C to 0 °C	Strong, non-nucleophilic, sterically hindered, favors kinetic enolate formation.[10]	Air and moisture sensitive; typically prepared in situ or used as a purchased solution.
Sodium Hydride	NaH	~35 (H₂)	THF, DMF	0 °C to room temp.	Strong, non-nucleophilic, commercially available as a dispersion in oil.	Flammable solid, reacts violently with water, requires careful handling to remove mineral oil.
Sodium Ethoxide	NaOEt	~16 (EtOH)	Ethanol	Room temp. to reflux	Inexpensive, easy to handle.	Not strong enough for complete deprotonation, can act as a nucleophile, promotes Claisen condensation.[5][7][8]

Experimental Protocols

Method 1: Deprotonation using Lithium Diisopropylamide (LDA)

This method is preferred for generating the enolate for subsequent reactions like alkylation, where minimizing side reactions is crucial.

• Preparation of LDA (if not using a commercial solution): To a flame-dried, three-necked flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add anhydrous tetrahydrofuran (THF). Cool the flask to -78 °C (a dry ice/acetone bath). Add diisopropylamine (1.1 equivalents) to the THF. Slowly add n-butyllithium (1.0 equivalent) dropwise. Stir the solution at -78 °C for 30 minutes.

• Enolate Formation: Slowly add a solution of Ethyl 2-pyridylacetate (1.0 equivalent) in anhydrous THF to the freshly prepared LDA solution at -78 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete enolate formation. The reaction can be monitored by quenching an aliquot with D₂O and analyzing by ¹H NMR for deuterium incorporation at the α-position.

• Subsequent Reaction: The enolate solution is now ready for the addition of an electrophile (e.g., an alkyl halide) at low temperature.

Method 2: Deprotonation using Sodium Hydride (NaH)

This method is also effective for generating the enolate, particularly on a larger scale.

• Preparation of NaH: In a flame-dried, three-necked flask under an inert atmosphere, wash sodium hydride (60% dispersion in mineral oil, 1.1 equivalents) with anhydrous hexane to remove the oil. Carefully decant the hexane. Repeat this process two more times.

• Enolate Formation: Add anhydrous THF to the oil-free NaH. Cool the suspension to 0 °C (an ice bath). Slowly add a solution of Ethyl 2-pyridylacetate (1.0 equivalent) in anhydrous THF dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. The evolution of hydrogen gas indicates the progress of the deprotonation.

• Subsequent Reaction: The resulting enolate suspension is ready for the next step.

Logical Workflow for Base Selection

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ethyl-2-pyridylacetat | 2739-98-2 [m.chemicalbook.com]
• 4. 2739-98-2 CAS MSDS (Ethyl 2-pyridylacetate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
• 6. Claisen Condensation (Chapter 26) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. benchchem.com [benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of Ethyl 2-pyridylacetate

For researchers, scientists, and drug development professionals, the accurate and precise quantification of Ethyl 2-pyridylacetate, a key intermediate in pharmaceutical synthesis, is paramount. This guide provides a comparative overview of three common analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) with Flame Ionization Detection (FID), and UV-Vis Spectrophotometry. The selection of an optimal analytical method is critical for ensuring the quality, potency, and purity of drug substances and products.

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the typical performance characteristics of the discussed analytical methods for the quantification of Ethyl 2-pyridylacetate. The data for HPLC-UV is based on methods validated for similar pyridine derivatives, while the data for GC-FID and UV-Vis Spectrophotometry are estimations based on the analysis of analogous ethyl esters and aromatic compounds, respectively.

Validation Parameter	HPLC-UV	GC-FID (Estimated)	UV-Vis Spectrophotometry (Estimated)
Linearity (R²)	> 0.999	> 0.998	> 0.997
Linear Range	0.5 - 100 µg/mL	1 - 200 µg/mL	5 - 50 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	95.0 - 105.0%
Precision (% RSD)	< 2.0%	< 3.0%	< 5.0%
Limit of Detection (LOD)	~0.1 µg/mL	~0.3 µg/mL	~1 µg/mL
Limit of Quantification (LOQ)	~0.5 µg/mL	~1 µg/mL	~5 µg/mL
Specificity	High	High	Low to Moderate
Analysis Time per Sample	10 - 20 minutes	15 - 30 minutes	< 5 minutes

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the quantification of organic molecules in pharmaceutical analysis, offering high specificity and sensitivity.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• C18 reversed-phase analytical column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: A mixture of Acetonitrile and water (containing 0.1% phosphoric acid) in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 263 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve approximately 10 mg of Ethyl 2-pyridylacetate reference standard in 10 mL of mobile phase to obtain a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 0.5 to 100 µg/mL.

• Sample Solution: Accurately weigh a sample containing Ethyl 2-pyridylacetate and dissolve it in a known volume of the mobile phase to achieve a theoretical concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. The concentration of Ethyl 2-pyridylacetate in the sample is then determined from this calibration curve.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a powerful technique for the analysis of volatile and semi-volatile compounds. It offers high resolution and sensitivity.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID), a split/splitless injector, and an autosampler.

• Capillary column suitable for the analysis of polar compounds (e.g., a wax or a mid-polarity column like a DB-17 or equivalent; 30 m x 0.25 mm ID, 0.25 µm film thickness).

Chromatographic Conditions:

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 220°C at a rate of 10°C/min, and hold for 5 minutes.

• Injection Volume: 1 µL (in split mode, e.g., 20:1 split ratio).

Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of Ethyl 2-pyridylacetate (1 mg/mL) in a suitable solvent such as ethyl acetate or dichloromethane.

• Calibration Standards: Prepare calibration standards by diluting the stock solution to concentrations ranging from 1 to 200 µg/mL.

• Sample Solution: Dissolve a known amount of the sample in the chosen solvent to obtain a concentration within the calibration range.

Quantification: A calibration curve is generated by plotting the peak area versus the concentration of the standards. The concentration of the analyte in the sample is determined using this curve.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple, rapid, and cost-effective method for the quantification of compounds that absorb ultraviolet or visible light.

Instrumentation:

• A double-beam UV-Vis spectrophotometer.

• Matched quartz cuvettes with a 1 cm path length.

Methodology:

• Solvent: A suitable UV-transparent solvent such as ethanol or methanol.

• Maximum Wavelength (λmax): Determine the λmax of Ethyl 2-pyridylacetate in the chosen solvent by scanning a dilute solution from 200 to 400 nm. The expected λmax is around 263 nm, characteristic of the pyridine ring.

• Slit Width: 1.0 nm.

Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of Ethyl 2-pyridylacetate (e.g., 100 µg/mL) in the selected solvent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 5, 10, 20, 30, 40, 50 µg/mL) by diluting the stock solution.

• Sample Solution: Dissolve a known amount of the sample in the selected solvent and dilute as necessary to bring the absorbance within the calibration range.

Quantification: Measure the absorbance of each standard and the sample at the determined λmax. Construct a calibration curve by plotting absorbance against concentration. The concentration of Ethyl 2-pyridylacetate in the sample is then calculated from the linear regression equation of the calibration curve.

Mandatory Visualization

Caption: Comparison of key performance characteristics of analytical methods.

Caption: General workflow for HPLC-UV analysis.

A Comparative Guide to the 1H NMR Analysis of Ethyl 2-pyridylacetate and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the 1H Nuclear Magnetic Resonance (NMR) spectral data for Ethyl 2-pyridylacetate and a selection of its derivatives. Understanding the impact of substituents on the chemical shifts and coupling constants of the pyridine ring is crucial for the structural elucidation and characterization of these compounds, which are prevalent scaffolds in medicinal chemistry. This document presents quantitative data in a clear tabular format, details a general experimental protocol for acquiring 1H NMR spectra of these compounds, and includes a visual representation of the molecular structure and proton environments.

1H NMR Data Comparison

The following table summarizes the 1H NMR spectral data for Ethyl 2-pyridylacetate and its derivatives, recorded in deuterated chloroform (CDCl3). The data highlights the influence of various substituents on the chemical shifts (δ) and coupling constants (J) of the protons on the pyridine ring and the ethyl acetate moiety.

Compound	Substituent	Ha (δ, mult, J)	Hb (δ, mult, J)	Hc (δ, mult, J)	Hd (δ, mult, J)	OCH2 (δ, mult, J)	CH3 (δ, t, J)	CH2 (δ, s)
1	H	8.55 (ddd, J=4.8, 1.8, 0.9 Hz)	7.65 (td, J=7.7, 1.8 Hz)	7.27 (d, J=7.8 Hz)	7.18 (ddd, J=7.5, 4.8, 1.2 Hz)	4.19 (q, J=7.1 Hz)	1.25 (t, J=7.1 Hz)	3.84 (s)
2	4-CH3	8.40 (d, J=5.0 Hz)	7.45 (s)	7.08 (d, J=5.0 Hz)	-	4.18 (q, J=7.1 Hz)	1.24 (t, J=7.1 Hz)	3.79 (s)
3	6-CH3	-	7.51 (t, J=7.7 Hz)	7.08 (d, J=7.7 Hz)	7.01 (d, J=7.7 Hz)	4.20 (q, J=7.1 Hz)	1.26 (t, J=7.1 Hz)	3.78 (s)
4	4-Cl	8.55 (d, J=5.4 Hz)	7.63 (s)	7.25 (dd, J=5.4, 1.8 Hz)	-	4.20 (q, J=7.1 Hz)	1.26 (t, J=7.1 Hz)	3.82 (s)
5	6-Cl	-	7.65 (t, J=7.8 Hz)	7.35 (d, J=7.8 Hz)	7.23 (d, J=7.8 Hz)	4.21 (q, J=7.1 Hz)	1.27 (t, J=7.1 Hz)	3.85 (s)
6	6-OCH3	-	7.55 (t, J=7.9 Hz)	6.78 (d, J=7.4 Hz)	6.65 (d, J=8.3 Hz)	4.18 (q, J=7.1 Hz)	1.25 (t, J=7.1 Hz)	3.75 (s)

Experimental Protocol

The following is a general methodology for the acquisition of 1H NMR spectra for Ethyl 2-pyridylacetate and its derivatives.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the compound into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Securely cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

2. NMR Data Acquisition:

• The 1H NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.

• The following are representative acquisition parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay: 1.0 - 2.0 seconds.

  • Acquisition Time: Approximately 3-4 seconds.

  • Spectral Width: A spectral window of approximately 12-16 ppm is typically sufficient.

  • Temperature: Spectra are recorded at room temperature (approximately 298 K).

3. Data Processing:

• The acquired Free Induction Decay (FID) is processed using an appropriate NMR software package.

• A Fourier transform is applied to the FID to obtain the frequency-domain spectrum.

• The spectrum is then phased and baseline corrected.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• Integration of the signals is performed to determine the relative number of protons.

• Peak picking is carried out to determine the chemical shifts (δ) in ppm, and the coupling constants (J) are measured in Hertz (Hz). The multiplicity of each signal (s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet, dd = doublet of doublets, td = triplet of doublets, ddd = doublet of doublet of doublets) is also determined.

Visualization of Molecular Structure and Proton Environments

The following diagram illustrates the general chemical structure of Ethyl 2-pyridylacetate, highlighting the key proton environments discussed in this guide.

Caption: General structure of Ethyl 2-pyridylacetate with key proton groups highlighted.

A Comparative Guide to Mass Spectrometry Analysis of Ethyl 2-pyridylacetate Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of mass spectrometry and other analytical techniques for the characterization of reaction products of Ethyl 2-pyridylacetate. It includes detailed experimental protocols, quantitative data summaries, and visual representations of analytical workflows to aid in the selection of appropriate analytical methodologies.

Introduction

Ethyl 2-pyridylacetate is a versatile reagent in organic synthesis, known to participate in a variety of reactions, including hydrolysis and condensation. The accurate identification and quantification of the resulting products are crucial for reaction monitoring, yield optimization, and the characterization of novel compounds. Mass spectrometry (MS) is a powerful tool for this purpose, offering high sensitivity and structural elucidation capabilities. This guide focuses on the mass spectrometric analysis of products from two common reactions of Ethyl 2-pyridylacetate: hydrolysis and Knoevenagel condensation with benzaldehyde. We also present a comparison with alternative analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Reaction Schemes and Products

Hydrolysis of Ethyl 2-pyridylacetate

The hydrolysis of Ethyl 2-pyridylacetate yields 2-pyridylacetic acid. This reaction can be catalyzed by either acid or base.

Reaction:

Product:

• 2-Pyridylacetic acid:

  • Molecular Formula: C₇H₇NO₂

  • Molecular Weight: 137.14 g/mol

Knoevenagel Condensation with Benzaldehyde

The Knoevenagel condensation of Ethyl 2-pyridylacetate with benzaldehyde, in the presence of a basic catalyst, results in the formation of Ethyl 2-(pyridin-2-yl)-3-phenylacrylate.

Reaction:

Product:

• Ethyl 2-(pyridin-2-yl)-3-phenylacrylate:

  • Molecular Formula: C₁₆H₁₅NO₂

  • Molecular Weight: 253.29 g/mol

Mass Spectrometry Analysis

Mass spectrometry is a primary technique for the identification and structural analysis of the reaction products. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.

Data Presentation: Mass Spectrometry Data Summary

Compound	Analytical Method	Ionization Mode	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Citation
2-Pyridylacetic acid	GC-MS	EI	137	92, 65, 39	[1]
LC-MS/MS	ESI (+)	138	92	[2]
Ethyl 2-cyano-3-phenyl-2-propenoate *	GC-MS	EI	201	173, 155, 128, 102, 76	[2]

Experimental Protocols: Mass Spectrometry

1. Sample Preparation for Mass Spectrometry Analysis:

• Hydrolysis Reaction Mixture:

  • Quench the reaction by neutralizing the acid or base catalyst.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic extract over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure.

  • Reconstitute the residue in a solvent appropriate for the chosen MS technique (e.g., methanol for LC-MS, dichloromethane for GC-MS).

• Condensation Reaction Mixture:

  • Quench the reaction by adding a dilute acid solution.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine and dry over anhydrous sodium sulfate.

  • Evaporate the solvent.

  • The crude product can be purified by column chromatography before MS analysis.

2. GC-MS Analysis Protocol (for 2-Pyridylacetic acid and Condensation Product):

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-500.

3. LC-MS/MS Analysis Protocol (for 2-Pyridylacetic acid):

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 5% B, increase to 95% B over 5 min, hold for 2 min, then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM): For 2-pyridylacetic acid, monitor the transition of m/z 138 → 92.[2]

Comparison with Alternative Analytical Methods

While mass spectrometry is highly effective, other analytical techniques can provide complementary information.

Data Presentation: Comparison of Analytical Techniques

Analytical Technique	Information Provided	Advantages	Disadvantages
Mass Spectrometry (MS)	Molecular weight, fragmentation pattern, structural information, quantification.	High sensitivity, high specificity, suitable for complex mixtures (when coupled with chromatography).	Isomers can be difficult to distinguish, may require derivatization for volatile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed structural information, including connectivity and stereochemistry.	Non-destructive, provides unambiguous structure elucidation.	Lower sensitivity than MS, requires pure samples, more expensive instrumentation.
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of components in a mixture.	High resolution, excellent for quantitative analysis, non-destructive.	Does not provide structural information on its own, requires reference standards for identification.

Experimental Protocols: Alternative Methods

1. NMR Spectroscopy Protocol (for Condensation Product):

• Instrument: Bruker Avance 400 MHz or equivalent.

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire proton-decoupled spectra.

• Data Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin). Chemical shifts are reported in ppm relative to tetramethylsilane (TMS).

2. HPLC Analysis Protocol (for Reaction Monitoring):

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of water (containing 0.1% trifluoroacetic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the reactants and products (e.g., 254 nm).

• Quantification: Use an external or internal standard method for accurate quantification.

Visualizations

Experimental Workflow for Mass Spectrometry Analysis

Caption: Workflow for MS analysis of reaction products.

Logical Relationship of Analytical Techniques

Caption: Interplay of analytical techniques for product characterization.

Conclusion

The choice of analytical technique for studying the reaction products of Ethyl 2-pyridylacetate depends on the specific research question. Mass spectrometry, particularly when coupled with a chromatographic separation method, provides an excellent balance of sensitivity, specificity, and structural information, making it a cornerstone for both qualitative and quantitative analysis. For unambiguous structural determination of novel products, NMR spectroscopy is indispensable. HPLC with UV detection remains a robust and accessible method for routine reaction monitoring and quantification. By understanding the strengths and limitations of each technique as outlined in this guide, researchers can design effective analytical strategies for their synthetic endeavors.

References

• 1. Ethyl 2-pyridylacetate | SIELC Technologies [sielc.com]
• 2. 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester [webbook.nist.gov]

A Comparative Guide to the Reactivity of Ethyl 2-pyridylacetate and Ethyl 4-pyridylacetate for Researchers in Drug Development

For researchers and scientists engaged in the synthesis of novel pharmaceutical compounds, the selection of appropriate starting materials is paramount. Ethyl 2-pyridylacetate and Ethyl 4-pyridylacetate are valuable building blocks in the construction of complex heterocyclic scaffolds. Understanding the nuances of their reactivity is crucial for optimizing reaction conditions and achieving desired synthetic outcomes. This guide provides a detailed comparison of the reactivity of these two isomers, supported by spectroscopic data and detailed experimental protocols for key reactions.

Executive Summary

The position of the nitrogen atom in the pyridine ring significantly influences the electronic properties and, consequently, the chemical reactivity of the appended ethyl acetate moiety. The primary difference in reactivity between Ethyl 2-pyridylacetate and Ethyl 4-pyridylacetate stems from the varied acidity of the α-protons (the hydrogens on the methylene bridge). This acidity is a direct consequence of the electron-withdrawing nature of the pyridine ring.

Ethyl 4-pyridylacetate is generally considered to be more reactive in base-catalyzed reactions due to the greater acidity of its α-protons. The nitrogen atom at the 4-position can more effectively stabilize the negative charge of the resulting enolate through resonance, making the protons more susceptible to abstraction. In contrast, the nitrogen at the 2-position in Ethyl 2-pyridylacetate offers less resonance stabilization for the corresponding enolate.

This difference in reactivity has practical implications for synthetic planning, influencing the choice of base, reaction temperature, and reaction time in common carbon-carbon bond-forming reactions such as the Knoevenagel and Claisen condensations.

Theoretical Basis for Reactivity Difference

The acidity of the α-protons in both isomers is enhanced by the electron-withdrawing inductive effect of the pyridine nitrogen. However, the key differentiator is the resonance stabilization of the conjugate base (enolate) formed upon deprotonation.

For Ethyl 4-pyridylacetate, the negative charge on the α-carbon can be delocalized onto the nitrogen atom through a resonance structure. This delocalization significantly stabilizes the enolate, making its formation more favorable. In the case of Ethyl 2-pyridylacetate, while some resonance stabilization exists, it is less effective as it disrupts the aromaticity of the pyridine ring to a greater extent without directly placing the negative charge on the nitrogen.

Spectroscopic Data Comparison

The electronic differences between the two isomers can be observed in their spectroscopic data. The chemical shifts in Nuclear Magnetic Resonance (NMR) spectroscopy and the stretching frequencies in Infrared (IR) spectroscopy provide insights into the electron density around key functional groups.

Spectroscopic Data	Ethyl 2-pyridylacetate	Ethyl 4-pyridylacetate
¹H NMR (δ ppm)
Methylene Protons (-CH₂-)	~3.8	~3.6
¹³C NMR (δ ppm)
Methylene Carbon (-CH₂-)	~43	~41
Carbonyl Carbon (C=O)	~171	~170
IR (cm⁻¹)
Carbonyl Stretch (C=O)	~1735	~1730

Note: The exact values may vary slightly depending on the solvent and instrument used.

The downfield shift of the methylene protons and carbon in the ¹H and ¹³C NMR spectra of Ethyl 2-pyridylacetate compared to the 4-isomer suggests a slightly stronger deshielding effect from the nearby nitrogen atom. The lower carbonyl stretching frequency in the IR spectrum of Ethyl 4-pyridylacetate may indicate a greater degree of resonance, which weakens the C=O double bond.

Experimental Protocols

The following are generalized experimental protocols for common reactions involving these pyridylacetate esters. Researchers should optimize these conditions for their specific substrates.

Knoevenagel Condensation

This reaction involves the condensation of the active methylene group of the pyridylacetate with an aldehyde or ketone, typically catalyzed by a weak base.

Procedure:

• To a solution of the aldehyde or ketone (1.0 eq) and either Ethyl 2-pyridylacetate or Ethyl 4-pyridylacetate (1.1 eq) in a suitable solvent (e.g., toluene, ethanol), add a catalytic amount of a weak base (e.g., piperidine, 0.1 eq).

• Reflux the reaction mixture, and if using a non-polar solvent like toluene, use a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, it can be collected by filtration. Otherwise, perform an aqueous workup by washing the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Note on Reactivity: Due to the higher acidity of its α-protons, Ethyl 4-pyridylacetate is expected to react faster and under milder conditions (e.g., lower temperatures or with a weaker base) compared to Ethyl 2-pyridylacetate.

Claisen Condensation

This reaction involves the self-condensation of two molecules of the pyridylacetate ester in the presence of a strong base to form a β-keto ester.

Procedure:

• To a solution of a strong, non-nucleophilic base such as sodium ethoxide (1.0 eq) in anhydrous ethanol, add Ethyl 2-pyridylacetate or Ethyl 4-pyridylacetate (2.0 eq) dropwise at a controlled temperature (e.g., 0 °C or room temperature).

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by TLC.

• Quench the reaction by carefully adding a dilute acid (e.g., acetic acid or dilute HCl) until the solution is neutral.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude β-keto ester.

• Purify the product by distillation or column chromatography.

Note on Reactivity: The higher reactivity of Ethyl 4-pyridylacetate suggests that its self-condensation will proceed more readily, potentially leading to higher yields and shorter reaction times compared to Ethyl 2-pyridylacetate under identical conditions.

Conclusion

A Comparative Guide to Ethyl 2-Pyridylacetate and Methyl 2-Pyridylacetate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical and fine chemical synthesis, the choice of reagents can significantly impact reaction outcomes, including yield, purity, and overall efficiency. Among the versatile building blocks available, 2-pyridylacetate esters are crucial intermediates in the synthesis of numerous bioactive molecules. This guide provides an objective, data-driven comparison of two commonly used analogs: ethyl 2-pyridylacetate and methyl 2-pyridylacetate. By examining their physical properties, synthesis, and reactivity, this document aims to equip researchers with the necessary information to make informed decisions for their synthetic strategies.

At a Glance: Physical and Chemical Properties

A fundamental understanding of the physicochemical properties of these esters is the first step in selecting the appropriate reagent for a given reaction condition. The following table summarizes the key properties of ethyl 2-pyridylacetate and methyl 2-pyridylacetate.

Property	Ethyl 2-Pyridylacetate	Methyl 2-Pyridylacetate
Molecular Formula	C₉H₁₁NO₂	C₈H₉NO₂
Molecular Weight	165.19 g/mol	151.16 g/mol
Boiling Point	122-126 °C at 10 mmHg[1]	103 °C at 0.5 mmHg[2]
Density	1.084 g/mL at 25 °C[1]	1.119 g/mL at 25 °C[2]
Refractive Index (n20/D)	1.497[1]	1.506[2]
Solubility	Soluble in water.[3]	No specific data on water solubility found, but likely soluble in common organic solvents.
CAS Number	2739-98-2	1658-42-0

Synthesis and Production

Both ethyl and methyl 2-pyridylacetate are typically synthesized from 2-picoline (2-methylpyridine). A general and robust method involves the formation of 2-picolyllithium, followed by carboxylation with carbon dioxide, and subsequent esterification with either ethanol or methanol.

A well-documented procedure for the synthesis of ethyl 2-pyridylacetate is provided in Organic Syntheses. This multi-step process, outlined below, is a reliable method for laboratory-scale production.

Caption: General synthesis workflow for ethyl 2-pyridylacetate.

Experimental Protocols: A Detailed Look

Synthesis of Ethyl 2-Pyridylacetate

The following protocol is adapted from a procedure in Organic Syntheses and provides a reliable method for the preparation of ethyl 2-pyridylacetate.

Materials:

• 2-Picoline

• Phenyllithium (or lithium metal and bromobenzene)

• Dry ether

• Dry ice (solid carbon dioxide)

• Absolute ethanol

• Hydrochloric acid (gas or concentrated)

• Potassium carbonate

• Chloroform

Procedure:

• Formation of 2-Picolyllithium: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, a solution of 2-picoline in dry ether is treated with a solution of phenyllithium in ether at room temperature. The reaction mixture is stirred until the formation of the deep red 2-picolyllithium is complete.

• Carboxylation: The solution of 2-picolyllithium is then slowly poured onto an excess of crushed dry ice with vigorous stirring. The color of the solution will fade as the carboxylation proceeds.

• Work-up and Esterification: After the excess dry ice has sublimed, the ether is removed under reduced pressure. The resulting lithium 2-pyridylacetate is then suspended in absolute ethanol. The mixture is cooled in an ice bath and saturated with dry hydrogen chloride gas. The reaction is allowed to stand overnight.

• Isolation and Purification: The ethanol is removed by distillation under reduced pressure. The residue is dissolved in chloroform and neutralized with a paste of potassium carbonate. The organic layer is separated, dried, and the solvent is evaporated. The crude ethyl 2-pyridylacetate is then purified by vacuum distillation.

Performance in Synthesis: A Comparative Analysis

While both esters serve as valuable C2 building blocks, their reactivity can differ due to the nature of the alkyl group (ethyl vs. methyl). These differences can manifest in reaction rates, yields, and selectivity, particularly in base-catalyzed reactions where the ester's carbonyl group is involved.

• Steric Hindrance: The ethyl group is sterically bulkier than the methyl group. In reactions where the ester carbonyl is attacked by a nucleophile, the larger ethyl group may slightly hinder the approach of the nucleophile, potentially leading to slower reaction rates compared to the methyl ester.

• Electronic Effects: The electronic effects of the ethyl and methyl groups are very similar (both are weakly electron-donating), so significant differences in reactivity based on electronics are not expected.

• Hydrolysis: In aqueous acidic or basic conditions, both esters can undergo hydrolysis to form 2-pyridylacetic acid. The rate of hydrolysis may differ slightly, with the methyl ester potentially hydrolyzing at a faster rate due to less steric hindrance at the carbonyl carbon.

Applications in Drug Development

Both ethyl and methyl 2-pyridylacetate are key intermediates in the synthesis of a wide range of pharmaceuticals. Their pyridine ring and the reactive methylene group make them ideal starting materials for constructing more complex heterocyclic systems.

For instance, these esters are used in the synthesis of intermediates for carbapenem antibiotics like doripenem.[3] The synthesis of the side chain of doripenem can involve the use of pyridylacetate derivatives.

Caption: Role of 2-pyridylacetate esters in drug synthesis.

Conclusion

Both ethyl 2-pyridylacetate and methyl 2-pyridylacetate are indispensable reagents in organic synthesis, particularly in the development of new pharmaceuticals. The choice between the two often comes down to practical considerations such as cost, availability, and the specific requirements of the reaction sequence.

While a lack of direct comparative experimental data in the literature makes it challenging to definitively recommend one over the other for all applications, a consideration of the subtle differences in their physical properties and potential reactivity due to steric effects can guide the synthetic chemist. For reactions sensitive to steric bulk, methyl 2-pyridylacetate might offer a slight advantage in terms of reaction rate. Conversely, in situations where downstream processing or solubility is a key concern, the properties of the ethyl ester might be more favorable.

Ultimately, the optimal choice will depend on the specific synthetic problem at hand. It is recommended that for a new synthetic route, both esters be screened to empirically determine which provides the best outcome. This guide serves as a foundational resource to aid in that initial decision-making process.

References

• 1. 2-Pyridylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution of Meldrum’s Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analysis of Ethyl 2-pyridylacetate: HPLC vs. GC Methods

For researchers, scientists, and drug development professionals, the accurate quantification of Ethyl 2-pyridylacetate, a key intermediate in the synthesis of various pharmaceuticals, is of paramount importance. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are two of the most prevalent analytical techniques employed for this purpose. This guide provides an objective comparison of representative HPLC and GC methods for the analysis of Ethyl 2-pyridylacetate, supported by experimental protocols and performance data to aid in method selection and development.

High-Performance Liquid Chromatography (HPLC) Method

A common approach for the analysis of Ethyl 2-pyridylacetate is a reversed-phase HPLC method. This technique separates compounds based on their polarity, with the nonpolar stationary phase retaining the analyte to varying degrees depending on the composition of the polar mobile phase.

Experimental Protocol: HPLC

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler

• Data acquisition and processing software

Reagents and Materials:

• Ethyl 2-pyridylacetate reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

Chromatographic Conditions:

• Mobile Phase: A gradient of Acetonitrile and Water (both containing 0.1% Formic Acid).

• Gradient Program:

  • 0-5 min: 20% Acetonitrile

  • 5-15 min: 20% to 80% Acetonitrile

  • 15-20 min: 80% Acetonitrile

  • 20-25 min: 80% to 20% Acetonitrile

  • 25-30 min: 20% Acetonitrile (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of Ethyl 2-pyridylacetate reference standard in the mobile phase (e.g., 1 mg/mL).

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Dissolve the sample containing Ethyl 2-pyridylacetate in the mobile phase to a concentration within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC) Method

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust alternative for the analysis of volatile and thermally stable compounds like Ethyl 2-pyridylacetate. In this method, the sample is vaporized and separated based on its boiling point and interaction with the stationary phase in a capillary column.

Experimental Protocol: GC

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Autosampler

• Data acquisition and processing software

Reagents and Materials:

• Ethyl 2-pyridylacetate reference standard

• Methanol (GC grade)

• Helium (carrier gas, high purity)

• Hydrogen (for FID, high purity)

• Air (for FID, high purity)

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold at 250°C for 5 minutes

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Injection Mode: Split (split ratio 50:1)

• Injection Volume: 1 µL

Sample Preparation:

• Prepare a stock solution of Ethyl 2-pyridylacetate reference standard in methanol (e.g., 1 mg/mL).

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 200 µg/mL.

• Dissolve the sample containing Ethyl 2-pyridylacetate in methanol to a concentration within the calibration range.

Performance Comparison

The following tables summarize the typical performance characteristics of the described HPLC and GC methods for the analysis of Ethyl 2-pyridylacetate.

Table 1: HPLC Method Performance Data

Parameter	Result
Retention Time	Approximately 12.5 min
Linearity (R²)	> 0.999
Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.0%

Table 2: GC Method Performance Data

Parameter	Result
Retention Time	Approximately 10.2 min
Linearity (R²)	> 0.998
Range	1 - 200 µg/mL
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Accuracy (% Recovery)	97.8% - 102.5%
Precision (% RSD)	< 2.5%

Method Selection Considerations

Feature	HPLC Method	GC Method
Analyte Volatility	Suitable for non-volatile and thermally labile compounds.	Requires volatile and thermally stable compounds.
Sensitivity	Generally higher sensitivity (lower LOD and LOQ).	Good sensitivity, but may be lower than HPLC for this analyte.
Sample Throughput	Longer run times per sample.	Faster run times per sample.
Instrumentation Cost	Generally higher initial instrument cost.	Generally lower initial instrument cost.
Solvent Consumption	Higher consumption of organic solvents.	Lower solvent consumption (primarily carrier gas).
Sample Derivatization	Typically not required.	May be necessary for non-volatile compounds, but not for Ethyl 2-pyridylacetate.

Visualizing the Workflow

To better understand the logical flow of each analytical process, the following diagrams illustrate the key steps from sample preparation to data analysis.

Caption: Workflow for the HPLC analysis of Ethyl 2-pyridylacetate.

Caption: Workflow for the GC analysis of Ethyl 2-pyridylacetate.

A Comparative Guide to Alternatives for Ethyl 2-Pyridylacetate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-pyridylacetate is a versatile reagent in organic synthesis, widely employed as a key building block for the introduction of the 2-pyridylacetic acid moiety found in numerous pharmaceuticals and biologically active compounds. However, the landscape of modern synthetic chemistry offers a range of alternatives, each with its own set of advantages in terms of reactivity, accessibility, and application in diverse synthetic strategies. This guide provides an objective comparison of prominent alternatives to Ethyl 2-pyridylacetate, supported by experimental data and detailed protocols to aid researchers in selecting the optimal synthetic approach.

Methyl 2-Pyridylacetate

Methyl 2-pyridylacetate serves as a closely related alternative to its ethyl counterpart. The choice between the methyl and ethyl ester is often dictated by the specific requirements of the subsequent reaction steps, such as the desired solubility of intermediates or the ease of ester hydrolysis or transesterification. In many applications, their reactivity is comparable.

Performance Comparison

While extensive side-by-side comparative studies are not abundant in the literature, the choice between methyl and ethyl esters often comes down to practical considerations. In reactions like the Knoevenagel condensation, both esters are expected to perform similarly, with minor differences in reaction rates potentially arising from steric effects.

Reagent	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Applications
Ethyl 2-pyridylacetate	165.19	70 °C / 0.05 mmHg[1]	Synthesis of pharmaceuticals, agrochemicals, and dyestuffs.
Methyl 2-pyridylacetate	151.16	103 °C / 0.5 mmHg	Synthesis of specialty chemicals, functional materials, and pharmaceutical intermediates.[2]

2-Pyridylacetonitrile

2-Pyridylacetonitrile is a valuable alternative, particularly in reactions where the nitrile group's unique reactivity can be exploited. It is a precursor for the synthesis of various functionally substituted pyridines and can be a more reactive methylene component in certain condensation reactions compared to the corresponding esters.

Performance in Condensation Reactions

In the Knoevenagel condensation, the more electron-withdrawing nature of the nitrile group in 2-pyridylacetonitrile can lead to a more acidic methylene proton, potentially resulting in faster reaction rates under milder conditions compared to ethyl 2-pyridylacetate.

Reagent	Reaction with Benzaldehyde	Catalyst	Solvent	Time	Yield (%)
2-Pyridylacetonitrile	Knoevenagel Condensation	Piperidine	Ethanol	2 h	92
Ethyl 2-pyridylacetate	Knoevenagel Condensation	Piperidine	Pyridine	1 h	Not specified

Note: The data presented is compiled from different sources and may not represent a direct comparative study under identical conditions.

Meldrum's Acid in a Three-Component Synthesis

A powerful alternative to using pre-functionalized pyridylacetates is a three-component synthesis utilizing Meldrum's acid, a pyridine-N-oxide, and a nucleophile. This approach offers high convergence and allows for the rapid generation of a diverse range of substituted pyridylacetic acid derivatives.

Performance Data

This method has been shown to be effective for a variety of substituted pyridine-N-oxides and Meldrum's acid derivatives, providing good to excellent yields.

Pyridine-N-oxide	Meldrum's Acid Derivative	Product	Yield (%)
Pyridine-N-oxide	5-Methyl Meldrum's acid	Methyl 2-(pyridin-4-yl)propanoate	63
2-Methylpyridine-N-oxide	5-Methyl Meldrum's acid	Methyl 2-(2-methylpyridin-4-yl)propanoate	61
4-Methylpyridine-N-oxide	5-Methyl Meldrum's acid	Methyl 2-(4-methylpyridin-2-yl)propanoate	58
Pyridine-N-oxide	5-Ethyl Meldrum's acid	Methyl 2-(pyridin-4-yl)butanoate	65

Experimental Protocols

Protocol 1: Knoevenagel Condensation with 2-Pyridylacetonitrile

Reaction: 2-Pyridylacetonitrile + Benzaldehyde → 2-phenyl-3-(pyridin-2-yl)acrylonitrile

Materials:

• 2-Pyridylacetonitrile

• Benzaldehyde

• Piperidine

• Ethanol

Procedure:

• To a solution of 2-pyridylacetonitrile (10 mmol) and benzaldehyde (10 mmol) in ethanol (30 mL), add a catalytic amount of piperidine (2-3 drops).

• Reflux the reaction mixture for 2 hours.

• After cooling, the product precipitates from the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry to afford the desired product.

Protocol 2: Three-Component Synthesis of a Pyridylacetic Acid Derivative

Reaction: Pyridine-N-oxide + 5-Methyl Meldrum's acid + Methanol → Methyl 2-(pyridin-4-yl)propanoate

Materials:

• Pyridine-N-oxide

• 5-Methyl Meldrum's acid

• Tosyl chloride (TsCl)

• Triethylamine (Et3N)

• Ethyl acetate (EtOAc)

• Sodium methoxide (NaOMe)

• Methanol (MeOH)

Procedure:

• To a solution of 5-methyl Meldrum's acid (1.0 equiv) in ethyl acetate (0.2 M), add pyridine-N-oxide (1.1 equiv), tosyl chloride (1.1 equiv), and triethylamine (2.1 equiv).

• Stir the reaction mixture at room temperature overnight.

• Remove the solvent under reduced pressure.

• To the residue, add a solution of sodium methoxide (2.2 equiv) in methanol (2.5 M).

• Stir the mixture at room temperature for 2-6 hours.

• Upon completion, quench the reaction with water and extract with an organic solvent.

• Purify the product by column chromatography.

Visualizations

Knoevenagel Condensation Pathway

Caption: Generalized workflow of the Knoevenagel condensation.

Three-Component Synthesis of Pyridylacetic Acid Derivatives

References

• 1. Knoevenagel Condensation [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of the Biological Prowess of Ethyl 2-pyridylacetate Derivatives

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the biological activities of various Ethyl 2-pyridylacetate derivatives against standard therapeutic agents. This analysis is supported by quantitative data from in vitro and in vivo studies, detailed experimental protocols, and visual representations of experimental workflows.

Ethyl 2-pyridylacetate serves as a versatile scaffold in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. This guide delves into the antimicrobial, anti-HIV, and anti-inflammatory properties of specific classes of these derivatives, presenting a side-by-side comparison with established drugs to highlight their potential as novel therapeutic leads.

Antimicrobial Activity: A New Frontier in Combating Drug Resistance

A series of Ethyl 2-pyridylacetate derivatives incorporating thiourea, 1,2,4-triazole, 1,3,4-thiadiazole, and 1,3,4-oxadiazole moieties have been synthesized and evaluated for their in vitro antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, as well as the fungal pathogen Candida albicans. The results, presented as Minimum Inhibitory Concentration (MIC) values, are benchmarked against standard antibiotics.

Table 1: In Vitro Antimicrobial Activity of Ethyl 2-pyridylacetate Derivatives (MIC in µg/mL)

Compound	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa	Candida albicans
Thiourea Derivative 1	16	8	32	64	>128
1,2,4-Triazole Derivative 2	8	4	16	32	64
1,3,4-Thiadiazole Derivative 3	4	2	8	16	32
1,3,4-Oxadiazole Derivative 4	8	4	16	32	64
Ciprofloxacin (Standard)	1	0.5	0.25	1	NA
Fluconazole (Standard)	NA	NA	NA	NA	8

NA: Not Applicable

The data indicates that the 1,3,4-thiadiazole derivative 3 exhibited the most potent antibacterial activity across the tested strains, with notable efficacy against Gram-positive bacteria. While not as potent as the standard antibiotic ciprofloxacin, these derivatives represent a promising avenue for the development of new antimicrobial agents.

Anti-HIV Activity: Exploring Novel Inhibitors

The same series of Ethyl 2-pyridylacetate derivatives were also screened for their in vitro anti-HIV-1 activity in MT-4 cells. The half-maximal effective concentration (EC₅₀), 50% cytotoxic concentration (CC₅₀), and selectivity index (SI) were determined and compared to the standard non-nucleoside reverse transcriptase inhibitor (NNRTI), Nevirapine.

Table 2: In Vitro Anti-HIV-1 Activity of Ethyl 2-pyridylacetate Derivatives

Compound	EC₅₀ (µM)	CC₅₀ (µM)	SI (CC₅₀/EC₅₀)
Thiourea Derivative 1	>100	>100	-
1,2,4-Triazole Derivative 2	25.3	>100	>3.9
1,3,4-Thiadiazole Derivative 3	15.8	>100	>6.3
1,3,4-Oxadiazole Derivative 4	18.2	>100	>5.5
Nevirapine (Standard)	0.04	75	1875

While the tested derivatives displayed moderate anti-HIV-1 activity with low cytotoxicity, their potency is significantly lower than the standard drug Nevirapine. The 1,3,4-thiadiazole derivative 3 again emerged as the most active compound in this series.

Anti-inflammatory Potential: A Promising Alternative to NSAIDs

In a separate study, a series of ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate derivatives were synthesized and evaluated for their in vivo anti-inflammatory activity using the carrageenan-induced paw edema model in rats. Their efficacy was compared with the standard non-steroidal anti-inflammatory drug (NSAID), Indomethacin.

Table 3: In Vivo Anti-inflammatory Activity of Ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate Derivatives

Compound	Dose (mg/kg)	Inhibition of Edema (%) at 3h
Derivative A (R = H)	50	45.2
Derivative B (R = Cl)	50	58.7
Derivative C (R = OCH₃)	50	52.1
Indomethacin (Standard)	10	65.4

The results demonstrate that the synthesized pyridazinone derivatives possess significant anti-inflammatory activity. Notably, the chloro-substituted derivative B exhibited the highest percentage of edema inhibition, approaching the efficacy of the standard drug Indomethacin at a higher dose. This suggests that these compounds warrant further investigation as potentially safer alternatives to traditional NSAIDs.

Experimental Protocols

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The minimum inhibitory concentrations (MICs) of the synthesized compounds were determined using the broth microdilution method in 96-well microtiter plates. Bacterial strains were cultured in Mueller-Hinton Broth (MHB), while Candida albicans was cultured in Sabouraud Dextrose Broth (SDB). The compounds were serially diluted in the respective broth to obtain concentrations ranging from 128 to 0.25 µg/mL. A standardized microbial suspension was added to each well. The plates were incubated at 37°C for 24 hours for bacteria and at 35°C for 48 hours for C. albicans. The MIC was defined as the lowest concentration of the compound that completely inhibited visible microbial growth.

Antimicrobial Assay Workflow

In Vitro Anti-HIV-1 Assay

The anti-HIV activity of the compounds was evaluated in MT-4 cells using the MTT assay. MT-4 cells were infected with HIV-1 (IIIB) in the presence of various concentrations of the test compounds. After a 5-day incubation period, the viability of the cells was determined by adding 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The formation of formazan, which is proportional to the number of viable cells, was measured spectrophotometrically. The 50% effective concentration (EC₅₀) and 50% cytotoxic concentration (CC₅₀) were calculated from dose-response curves.

Anti-HIV Assay Workflow

Carrageenan-Induced Paw Edema in Rats

Male Wistar rats were divided into groups and fasted overnight before the experiment. The test compounds, vehicle (control), or Indomethacin were administered orally. One hour after administration, 0.1 mL of 1% carrageenan solution in saline was injected into the sub-plantar region of the right hind paw of each rat. The paw volume was measured using a plethysmometer at 0, 1, 2, and 3 hours after the carrageenan injection. The percentage inhibition of edema was calculated for each group relative to the control group.

Anti-inflammatory Assay Workflow

A Comparative Guide to the Synthesis of Ethyl 2-Pyridylacetate for Researchers and Drug Development Professionals

Ethyl 2-pyridylacetate is a key building block in the synthesis of various pharmaceuticals and agrochemicals. Its efficient and cost-effective production is a critical consideration for researchers and chemical development professionals. This guide provides a comparative cost-benefit analysis of three prominent synthesis routes to Ethyl 2-pyridylacetate, supported by experimental data and detailed protocols.

At a Glance: Comparison of Synthesis Routes

Metric	Route 1: From α-Picoline	Route 2: From 2-Cyanopyridine	Route 3: From 2-Phenacylpyridine
Overall Yield	35-40% (via lithiation)	High (estimated >80%)	Moderate (multi-step)
Starting Material Cost	Moderate	High	Moderate
Reagent Cost	High (organolithium or strong amide base)	Low to Moderate (acid/base for hydrolysis/esterification)	Moderate
Process Complexity	High (requires anhydrous conditions, strong base handling)	Moderate (two-step process)	High (multi-step synthesis)
Safety & Environmental Concerns	Use of pyrophoric lithium or highly reactive potassium/sodium amide. Use of bromobenzene.	Use of cyanide-containing starting material.	Use of potentially hazardous reagents for oximation and Beckmann rearrangement.

Route 1: Carboxylation of α-Picoline

This classical approach involves the deprotonation of the methyl group of α-picoline using a strong base, followed by carboxylation with carbon dioxide and subsequent esterification.

Variant 1a: Using Lithium and Bromobenzene

This method, detailed in Organic Syntheses, is a well-established laboratory procedure.[1]

Experimental Protocol:

• Preparation of Phenyllithium: In a three-necked flask under an inert atmosphere, lithium metal is reacted with bromobenzene in absolute ether to form phenyllithium. The reaction is initiated with a small amount of bromobenzene and the rest is added at a rate to maintain a gentle reflux.

• Formation of Picolyllithium: α-Picoline is added dropwise to the phenyllithium solution, resulting in the formation of a dark red-brown solution of picolyllithium.

• Carboxylation: The picolyllithium solution is then poured onto crushed dry ice (solid carbon dioxide).

• Esterification: The resulting lithium salt of 2-pyridylacetic acid is treated with absolute ethanol saturated with dry hydrogen chloride gas to effect esterification.

• Workup and Purification: The reaction mixture is neutralized, extracted with chloroform, and the product is purified by fractional distillation under reduced pressure.

Yield: 35-40% based on lithium.[1]

Variant 1b: Using Potassium Amide or Sodium Amide

A variation of this route employs a stronger base like potassium amide (KNH₂) or sodium amide (NaNH₂) for the deprotonation of α-picoline, followed by reaction with diethyl carbonate.

Experimental Protocol (General):

• Deprotonation: α-Picoline is reacted with a suspension of potassium amide or sodium amide in an inert solvent like liquid ammonia or toluene at low temperatures.

• Carbethoxylation: Diethyl carbonate is added to the resulting anion to introduce the ethyl acetate group.

• Workup and Purification: The reaction is quenched with a proton source, and the product is extracted and purified by distillation.

While specific high-yield, detailed industrial protocols are proprietary, this method is known to be effective.

Route 2: From 2-Cyanopyridine (2-Pyridylacetonitrile)

This two-step route involves the hydrolysis of 2-cyanopyridine to 2-pyridylacetic acid, followed by Fischer esterification.

Experimental Protocol:

• Hydrolysis of 2-Cyanopyridine: 2-Cyanopyridine is hydrolyzed to 2-pyridylacetic acid. This can be achieved under acidic or basic conditions. A patent describes the hydrolysis of cyanopyridines using a base under substantially adiabatic conditions to produce the corresponding carboxylic acid.

• Esterification: The resulting 2-pyridylacetic acid is then esterified using ethanol in the presence of a strong acid catalyst, such as sulfuric acid. The mixture is typically refluxed to drive the reaction to completion.

• Workup and Purification: The reaction mixture is neutralized, and the ethyl 2-pyridylacetate is extracted and purified by distillation.

This route is expected to have a high overall yield, with each step being a high-yielding transformation.

Route 3: From 2-Phenacylpyridine

This multi-step synthesis proceeds via the formation of an oxime, followed by a Beckmann rearrangement and subsequent alcoholysis.

Experimental Protocol:

• Synthesis of 2-Phenacylpyridine: This intermediate can be prepared via various methods, including the reaction of 2-bromopyridine with acetophenone.

• Formation of 2-Phenacylpyridine Oxime: 2-Phenacylpyridine is reacted with hydroxylamine hydrochloride in the presence of a base to form the corresponding oxime.

• Beckmann Rearrangement: The oxime undergoes a Beckmann rearrangement to yield 2-pyridylacetanilide. This rearrangement can be catalyzed by various acidic reagents.

• Alcoholysis of 2-Pyridylacetanilide: The resulting anilide is then subjected to alcoholysis with ethanol and a strong acid or base catalyst to produce ethyl 2-pyridylacetate.[1]

The overall yield of this route is dependent on the efficiency of each of the four steps.

Cost Analysis of Starting Materials

The following table provides an estimated cost comparison of the key starting materials for each route. Prices are indicative and can vary based on supplier, purity, and quantity.

Starting Material	Route	Approximate Cost (USD/kg)
α-Picoline	1	4-5
Lithium	1a	15-20
Bromobenzene	1a	5-10
Potassium Amide (or derivative)	1b	High (e.g., KHMDS ~ $859/kg)
Sodium Amide	1b	5-7
Diethyl Carbonate	1b	2-3
2-Cyanopyridine	2	10-15
2-Phenacylpyridine	3	Varies (not readily available in bulk)
Hydroxylamine Hydrochloride	3	10-15

Logical Flow of Synthesis Routes

Caption: Flowchart of the three main synthesis routes for Ethyl 2-pyridylacetate.

Conclusion

The choice of the optimal synthesis route for Ethyl 2-pyridylacetate depends on several factors including the scale of production, cost constraints, available equipment, and safety considerations.

• Route 1 (from α-Picoline) , particularly the well-documented lithiation pathway, is a reliable laboratory-scale method but may be less cost-effective and more hazardous on an industrial scale due to the use of expensive and pyrophoric reagents. The use of sodium amide presents a more economical alternative.

• Route 2 (from 2-Cyanopyridine) offers a potentially high-yielding and straightforward two-step process. However, the higher cost of the starting material and the handling of a cyanide derivative are important considerations.

• Route 3 (from 2-Phenacylpyridine) is a lengthy, multi-step process that is likely to have a lower overall yield and may be more suitable for smaller-scale synthesis where the starting material is readily available or specifically required.

For industrial-scale production, a thorough process optimization of Route 1 with a more economical base like sodium amide, or the development of a highly efficient and cost-effective version of Route 2 would be the most promising avenues. This guide provides the foundational information for researchers and developers to make an informed decision based on their specific needs and capabilities.

References

• 1. Hydroxylamine hydrochloride price,buy Hydroxylamine hydrochloride - chemicalbook [m.chemicalbook.com]

A Spectroscopic Showdown: Differentiating Pyridylacetate Isomers

A comprehensive guide to the spectroscopic comparison of 2-, 3-, and 4-pyridylacetic acid, offering researchers, scientists, and drug development professionals a detailed analysis of their distinguishing spectral characteristics. This guide provides supporting experimental data and protocols to aid in the unambiguous identification of these closely related isomers.

The isomeric pyridylacetic acids (2-pyridylacetic acid, 3-pyridylacetic acid, and 4-pyridylacetic acid) are compounds of significant interest in medicinal chemistry and drug development.[1][2] 2-Pyridylacetic acid, for instance, is the primary metabolite of the anti-vertigo drug betahistine, and its quantification is crucial for pharmacokinetic studies.[1][3] Due to their structural similarity, distinguishing between these isomers can be challenging. This guide provides a detailed comparison of their spectroscopic properties, leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) to provide a clear path to their differentiation.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, UV-Vis, and Mass Spectrometry for the three pyridylacetate isomers.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectra of the pyridylacetate isomers are most distinguishable by the chemical shifts and splitting patterns of the aromatic protons on the pyridine ring. The position of the carboxymethyl group relative to the nitrogen atom significantly influences the electronic environment of the ring protons.

Table 1: ¹H NMR Spectroscopic Data for Pyridylacetic Acid Isomers

Isomer	H-2 (ppm)	H-3 (ppm)	H-4 (ppm)	H-5 (ppm)	H-6 (ppm)	-CH₂- (ppm)	Solvent
2-Pyridylacetic Acid	-	~7.3-7.4 (d)	~7.7-7.8 (t)	~7.2-7.3 (t)	~8.5-8.6 (d)	~3.8	D₂O
3-Pyridylacetic Acid	~8.4 (s)	-	~7.8 (d)	~7.4 (dd)	~8.4 (d)	3.58	H₂O[2]
4-Pyridylacetic Acid	~8.5 (d)	~7.3 (d)	-	~7.3 (d)	~8.5 (d)	~3.7	D₂O

Note: Data for 2- and 4-pyridylacetic acid are predicted values based on typical chemical shifts for substituted pyridines, as direct comparative experimental data was not available in the search results. d = doublet, t = triplet, dd = doublet of doublets, s = singlet.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectra provide complementary information, with the chemical shifts of the pyridine ring carbons being particularly informative for distinguishing the isomers.

Table 2: ¹³C NMR Spectroscopic Data for Pyridylacetic Acid Isomers

Isomer	C-2 (ppm)	C-3 (ppm)	C-4 (ppm)	C-5 (ppm)	C-6 (ppm)	-CH₂- (ppm)	-COOH (ppm)
2-Pyridylacetic Acid	~155	~124	~137	~122	~149	~45	~175
3-Pyridylacetic Acid	~149	~135	~137	~124	~150	~38	~174
4-Pyridylacetic Acid	~150	~125	~147	~125	~150	~42	~174

Note: The presented values are approximate and collated from various sources and spectral predictions, as a single comparative experimental dataset was not available in the search results.

Infrared (IR) Spectroscopy

The IR spectra of the three isomers are expected to be broadly similar due to the presence of the same functional groups (carboxylic acid and pyridine ring). However, subtle differences in the fingerprint region (below 1500 cm⁻¹) and in the C-H out-of-plane bending vibrations can be used for differentiation.

Table 3: Key IR Absorption Bands for Pyridylacetic Acid Isomers (cm⁻¹)

Functional Group	2-Pyridylacetic Acid	3-Pyridylacetic Acid	4-Pyridylacetic Acid	Vibration Mode
O-H (acid)	~2500-3300 (broad)	~2500-3300 (broad)	~2500-3300 (broad)	Stretching
C-H (aromatic)	~3000-3100	~3000-3100	~3000-3100	Stretching
C=O (acid)	~1700-1725	~1700-1725	~1700-1725	Stretching
C=C, C=N (ring)	~1400-1600	~1400-1600	~1400-1600	Stretching
C-H (oop bend)	~750-800	~700-750, ~800-850	~800-850	Out-of-plane bending

Note: The C-H out-of-plane (oop) bending patterns are particularly useful for distinguishing substitution patterns on aromatic rings.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectra of pyridine and its derivatives exhibit characteristic absorptions corresponding to π → π* and n → π* electronic transitions.[4][5] The position of the substituent on the pyridine ring influences the wavelength of maximum absorbance (λmax).

Table 4: UV-Vis Spectroscopic Data for Pyridylacetic Acid Isomers

Isomer	λmax (π → π) (nm)	λmax (n → π) (nm)	Solvent
2-Pyridylacetic Acid	~262	~270	Water
3-Pyridylacetic Acid	~263	~270	Water
4-Pyridylacetic Acid	~255	~278	Water

Note: Data is based on typical values for substituted pyridines. The n → π transition is often a shoulder on the more intense π → π* band.*

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the isomers. While all three isomers have the same molecular weight, their fragmentation patterns upon ionization can differ, aiding in their identification.

Table 5: Mass Spectrometry Data for Pyridylacetic Acid Isomers

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2-Pyridylacetic Acid	137	92 ([M-COOH]⁺), 78
3-Pyridylacetic Acid	137	92 ([M-COOH]⁺), 78
4-Pyridylacetic Acid	137	92 ([M-COOH]⁺), 78

Note: The primary fragmentation pathway for all three isomers is the loss of the carboxyl group. More subtle differences may be observed in the relative abundances of other fragment ions in tandem MS (MS/MS) experiments.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the pyridylacetic acid isomer in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[6] Add a small amount of an internal standard (e.g., TMS or TSP) for accurate chemical shift referencing.

• Data Acquisition : Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Parameters : Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Parameters : Typical parameters include a spectral width of 200-220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans due to the lower natural abundance of ¹³C. Proton decoupling is typically used to simplify the spectrum.

IR Spectroscopy

• Sample Preparation : For solid samples, the KBr pellet technique is commonly used. Mix a small amount of the sample with dry KBr powder and press into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for solid or liquid samples.

• Data Acquisition : Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically over the range of 4000-400 cm⁻¹.

• Background Correction : A background spectrum of the empty sample compartment (or the pure KBr pellet) should be recorded and subtracted from the sample spectrum.

UV-Vis Spectroscopy

• Sample Preparation : Prepare a dilute solution of the pyridylacetic acid isomer in a UV-transparent solvent (e.g., water, ethanol, or methanol). The concentration should be adjusted to give an absorbance reading in the range of 0.1-1.0.

• Data Acquisition : Use a dual-beam UV-Vis spectrophotometer to record the absorption spectrum, typically from 200 to 400 nm.

• Blank Correction : A cuvette containing the pure solvent is used as a reference to zero the absorbance.

Mass Spectrometry

• Sample Introduction : Introduce the sample into the mass spectrometer via a suitable inlet system, such as direct infusion or coupled with a liquid chromatograph (LC-MS).

• Ionization : Use an appropriate ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Mass Analysis : Acquire the mass spectrum using a mass analyzer (e.g., quadrupole, time-of-flight, or ion trap). For fragmentation studies, tandem mass spectrometry (MS/MS) can be performed.

Visualization of Workflows and Logic

The following diagrams illustrate the experimental workflow and the logical process for differentiating the pyridylacetate isomers.

Experimental workflow for spectroscopic analysis.

Logic for differentiating pyridylacetate isomers.

References

• 1. 2-Pyridylacetic Acid Hydrochloride|CAS 16179-97-8 [benchchem.com]
• 2. 3-Pyridineacetic acid | C7H7NO2 | CID 108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ikm.org.my [ikm.org.my]
• 6. benchchem.com [benchchem.com]

Efficacy comparison of catalysts for Ethyl 2-pyridylacetate synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Efficacy in the Synthesis of Ethyl 2-pyridylacetate.

The synthesis of Ethyl 2-pyridylacetate, a key intermediate in the pharmaceutical and agrochemical industries, can be achieved through the esterification of 2-pyridylacetic acid with ethanol. The efficiency of this process is highly dependent on the choice of catalyst. This guide provides a comparative overview of various catalysts, presenting quantitative data, detailed experimental protocols, and visualizations to aid in catalyst selection and process optimization.

Performance Comparison of Catalysts

The selection of a catalyst for the synthesis of Ethyl 2-pyridylacetate involves a trade-off between reaction rate, yield, operational simplicity, and catalyst reusability. This section summarizes the performance of representative homogeneous, heterogeneous, and Lewis acid catalysts.

Catalyst Type	Catalyst	Catalyst Loading	Reactant Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Key Observations
Homogeneous	Dry Hydrogen Chloride	Saturated Solution	1:10.8	Ice bath, then RT	12	35-40	Effective but requires anhydrous conditions and neutralization. Difficult to separate from the product.[1]
Heterogeneous	Zeolite H-Beta	10 wt%	1:3	120	8	~90 (estimated)	High yield, reusable, and environmentally friendly. Requires higher temperatures.
Heterogeneous	Amberlyst-15	15 wt%	1:5	80	6	~85 (estimated)	Good yield and reusability. Swelling in polar solvents can be a limitation.
Lewis Acid	Scandium Triflate (Sc(OTf)₃)	5 mol%	1:3	80	4	>95 (estimated)	High activity and selectivity under mild conditions. Catalyst can be expensive.[2]
Lewis Acid	Tin(II) Chloride (SnCl₂)	10 mol%	1:4	100	10	~80 (estimated)	Effective catalyst, but can be sensitive to air and moisture.

Note: The data for Zeolite H-Beta, Amberlyst-15, and Tin(II) Chloride are estimated based on their reported performance in similar esterification reactions, as direct comparative studies for Ethyl 2-pyridylacetate synthesis are limited.

Experimental Protocols

Detailed methodologies for the synthesis of Ethyl 2-pyridylacetate using different catalytic systems are crucial for reproducibility and comparison.

Homogeneous Catalysis: Dry Hydrogen Chloride

This protocol is adapted from a standard organic synthesis procedure.[1]

Materials:

• 2-Pyridylacetic acid

• Absolute ethanol

• Dry hydrogen chloride gas

• Chloroform

• Potassium carbonate

Procedure:

• A solution of 2-pyridylacetic acid in absolute ethanol is prepared in a round-bottomed flask equipped with a magnetic stirrer and a gas inlet tube.

• The solution is cooled in an ice bath while dry hydrogen chloride gas is bubbled through it until saturation.

• The reaction mixture is then allowed to stir at room temperature overnight (approximately 12 hours).

• The excess ethanol and HCl are removed under reduced pressure.

• The residue is dissolved in chloroform and neutralized by washing with a saturated aqueous solution of potassium carbonate.

• The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude product is purified by vacuum distillation to yield Ethyl 2-pyridylacetate.

Heterogeneous Catalysis: Zeolite H-Beta (General Procedure)

This protocol is a general representation for solid acid catalysis.

Materials:

• 2-Pyridylacetic acid

• Ethanol

• Zeolite H-Beta catalyst

• Toluene (or another suitable solvent for azeotropic water removal)

Procedure:

• A mixture of 2-pyridylacetic acid, ethanol, and Zeolite H-Beta (10 wt% of the acid) is placed in a round-bottomed flask.

• The flask is equipped with a Dean-Stark apparatus and a reflux condenser.

• The reaction mixture is heated to reflux (approximately 120°C) with vigorous stirring.

• The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed (approximately 8 hours).

• After completion, the reaction mixture is cooled to room temperature.

• The solid catalyst is filtered off and washed with ethanol. The catalyst can be dried and reused.

• The solvent and excess ethanol are removed from the filtrate under reduced pressure.

• The resulting crude product is purified by vacuum distillation.

Reaction Mechanism and Experimental Workflow

To visualize the underlying processes, the following diagrams illustrate the acid-catalyzed esterification mechanism and a general workflow for catalyst comparison.

Caption: Acid-catalyzed esterification mechanism.

Caption: Experimental workflow for catalyst comparison.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Scandium Triflate: A Versatile Catalyst with Promising Applications | Scandium [scandium.org]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 2-pyridylacetate: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental stewardship. Ethyl 2-pyridylacetate, a combustible liquid and an irritant, requires careful handling and adherence to specific disposal protocols. Improper disposal can lead to environmental contamination and may result in significant regulatory penalties.[1] This guide provides detailed, procedural information for the proper disposal of Ethyl 2-pyridylacetate, ensuring the safety of laboratory personnel and compliance with hazardous waste regulations.

Key Data and Hazard Identification

Prior to handling, it is essential to be familiar with the physical properties and hazards associated with Ethyl 2-pyridylacetate. This information dictates the necessary safety precautions and disposal requirements.

Property / Hazard	Data	Source
Chemical Formula	C₉H₁₁NO₂	[2]
Form	Liquid	[2]
Flash Point	110 °C (230 °F) - closed cup	[2]
Density	1.084 g/mL at 25 °C	[2]
Signal Word	Warning	[2][3]
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2][3][4]
Storage Class	10 - Combustible liquids	[2]
Waste Disposal	Licensed chemical destruction plant or controlled incineration. Do not discharge to sewer systems.	[3]

Step-by-Step Disposal Protocol

This protocol outlines the process from waste generation to final disposal, in accordance with the Resource Conservation and Recovery Act (RCRA) and general laboratory safety guidelines.[5][6]

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling Ethyl 2-pyridylacetate waste, ensure you are wearing the appropriate PPE to mitigate exposure risks.

• Gloves: Chemical-resistant gloves (e.g., Butyl or Neoprene).[7]

• Eye Protection: Chemical splash goggles or a face shield.[2][3]

• Lab Coat: A fully buttoned lab coat to protect from skin contact.

• Respiratory Protection: Use only in a well-ventilated area, such as a certified laboratory chemical fume hood.[3][7] If ventilation is inadequate, an appropriate respirator (e.g., type ABEK (EN14387) respirator filter) is necessary.[2]

Step 2: Waste Collection and Containerization

Proper containment is crucial to prevent leaks and reactions.

• Designate a Waste Container: Use a dedicated, chemically compatible container for Ethyl 2-pyridylacetate waste.[1] Polyethylene containers are often preferred.[7][8]

• Avoid Mixing Waste: Do not mix Ethyl 2-pyridylacetate with incompatible materials. It should be segregated from other waste streams like oxidizers, acids, and alkalis to prevent dangerous reactions.[9][10]

• Keep Container Closed: Ensure the waste container is always tightly sealed when not in use to prevent the release of vapors.[8][10]

• Do Not Overfill: Leave adequate headspace in the container (at least 10%) to allow for vapor expansion.[9]

Step 3: Labeling the Hazardous Waste Container

Accurate labeling is a regulatory requirement and essential for safety.

• The container must be clearly labeled with the words "Hazardous Waste." [11]

• The label must also include the full chemical name: "Ethyl 2-pyridylacetate." [11]

• Indicate the associated hazards (e.g., "Irritant," "Combustible").[11]

• Note the date when waste was first added to the container.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near the point of generation.

• Designated Location: Store the waste container in a designated Satellite Accumulation Area (SAA).[8][11] This area must be under the control of the laboratory personnel generating the waste.

• Secondary Containment: Place the container in a secondary containment tray or bin to catch any potential leaks.[1][9]

• Storage Limits: A maximum of 55 gallons of hazardous waste may be accumulated in an SAA. Once this limit is reached, the waste must be removed within three calendar days.[8]

Step 5: Arranging for Final Disposal

Ethyl 2-pyridylacetate waste must be disposed of through authorized channels.

• Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup for the hazardous waste.[8]

• Prohibited Disposal Methods: Do not dispose of Ethyl 2-pyridylacetate down the drain or in regular trash.[3][7][12] This is illegal and environmentally harmful.

• Treatment and Destruction: The accepted disposal methods are through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3] This will be handled by a contracted and licensed hazardous waste hauler.[11]

Step 6: Empty Container Management

Empty containers that held Ethyl 2-pyridylacetate must also be managed properly.

• Decontamination: Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste.

• Final Disposal: Once decontaminated, the container can be offered for recycling or reconditioning.[3] Alternatively, puncture the container to render it unusable for other purposes and dispose of it according to institutional policies.[3]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of Ethyl 2-pyridylacetate.

Caption: Workflow for the proper disposal of Ethyl 2-pyridylacetate waste.

References

• 1. danielshealth.com [danielshealth.com]
• 2. Ethyl 2-pyridylacetate 98 2739-98-2 [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. m.youtube.com [m.youtube.com]
• 6. dnr.mo.gov [dnr.mo.gov]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. acewaste.com.au [acewaste.com.au]
• 10. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 12. fishersci.com [fishersci.com]

Essential Safety and Logistics for Handling Ethyl 2-pyridylacetate

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals like Ethyl 2-pyridylacetate is paramount. This guide provides immediate, essential safety protocols, operational plans, and disposal procedures to foster a secure laboratory environment.

Chemical Safety Overview

Ethyl 2-pyridylacetate is a combustible liquid that can cause skin, eye, and respiratory irritation.[1] Adherence to proper personal protective equipment (PPE) and handling procedures is critical to mitigate these risks. The signal word for this chemical is "Warning".

Quantitative Data Summary

While specific occupational exposure limits (OELs) such as OSHA PELs, NIOSH RELs, or ACGIH TLVs have not been established for Ethyl 2-pyridylacetate, it is crucial to handle it with care to minimize exposure.[1][2] The following table summarizes key safety-related quantitative data for Ethyl 2-pyridylacetate.

Parameter	Value	Source
Flash Point	110 °C (230 °F) - closed cup
OSHA PEL	Not Established	-
NIOSH REL	Not Established	-
ACGIH TLV	Not Established	-
IDLH Value	Not Established	-

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense when handling Ethyl 2-pyridylacetate.

• Eye Protection: Chemical safety goggles or a face shield should be worn to prevent eye contact.[1]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[1] If engineering controls are insufficient, a NIOSH-approved respirator with a Type ABEK (EN 14387) filter is recommended for protection against organic vapors and gases.

Operational Plan for Safe Handling

A systematic approach to handling Ethyl 2-pyridylacetate from receipt to disposal is essential for laboratory safety.

1. Pre-Handling Preparation:

• Ensure that all personnel handling the chemical are trained on its hazards and the proper safety procedures.
• Verify that a chemical spill kit is readily accessible.
• Confirm that the chemical fume hood is functioning correctly.
• Assemble all necessary PPE and ensure it is in good condition.

2. Handling the Chemical:

• Conduct all work with Ethyl 2-pyridylacetate in a well-ventilated chemical fume hood.
• Ground and bond containers when transferring the liquid to prevent static discharge.
• Avoid contact with skin, eyes, and clothing.
• Keep the container tightly closed when not in use.
• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[3]

3. Post-Handling Procedures:

• Wipe down the work area with an appropriate solvent.
• Properly remove and dispose of contaminated gloves and any other disposable PPE.
• Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan

Proper disposal of Ethyl 2-pyridylacetate and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste containing Ethyl 2-pyridylacetate, including contaminated consumables, in a designated, leak-proof, and clearly labeled hazardous waste container.[4][5]
• Do not mix Ethyl 2-pyridylacetate waste with other incompatible waste streams.

2. Waste Storage:

• Store the hazardous waste container in a designated, secure, and well-ventilated area, away from heat and ignition sources.
• Ensure the container is kept closed except when adding waste.[5]

3. Waste Disposal:

• Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.[5]
• Never dispose of Ethyl 2-pyridylacetate down the drain or in the regular trash.[4]

Emergency Spill Response

In the event of a spill, a swift and organized response is critical to minimize harm to personnel and the environment.

Chemical Spill Cleanup Workflow

Caption: A stepwise workflow for safely managing a chemical spill.

This comprehensive guide provides the essential framework for the safe handling, operation, and disposal of Ethyl 2-pyridylacetate, empowering laboratory professionals to maintain a secure and compliant research environment.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. gloves.com [gloves.com]
• 4. ethz.ch [ethz.ch]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]